(2-Bromo-2-methylpropoxy)trimethylsilane

Core Science & Biosynthesis

Technical Whitepaper: Properties and Synthetic Utility of (2-Bromo-2-methylpropoxy)trimethylsilane (CAS 66956-92-1) in Advanced Drug Development

Executive Summary

In modern organic synthesis and active pharmaceutical ingredient (API) development, the precise installation of sterically hindered functional groups is a persistent challenge. (2-Bromo-2-methylpropoxy)trimethylsilane (CAS 66956-92-1) has emerged as a highly specialized, bifunctional synthon designed to solve this exact problem[1].

Functioning simultaneously as a protected primary alcohol and a reactive tertiary alkyl halide, this reagent allows chemists to seamlessly introduce a 2-methylpropoxy scaffold onto complex aromatic systems. Its most prominent industrial application is serving as the critical building block in the synthesis of Elafibranor (a dual PPARα/δ agonist developed for the treatment of NASH and Primary Biliary Cholangitis)[2]. This whitepaper dissects the physicochemical properties, mechanistic causality, and validated experimental protocols associated with this reagent.

Physicochemical & Structural Profiling

The structural logic of (2-Bromo-2-methylpropoxy)trimethylsilane is rooted in its bifunctionality.

• The Trimethylsilyl (TMS) Group: Protects the primary alcohol, neutralizing its nucleophilicity and preventing competitive side reactions (such as epoxide formation or polymerization) under strongly basic etherification conditions.

• The Tertiary Bromide: Provides a highly substituted electrophilic center. While sterically hindered, it undergoes substitution when driven by appropriate thermal conditions and a strong nucleophile (like a phenoxide).

Table 1: Quantitative Physicochemical Properties

Property	Value / Description	Analytical Causality
Chemical Name	(2-Bromo-2-methylpropoxy)trimethylsilane	IUPAC standard nomenclature.
CAS Registry Number	66956-92-1	Unique identifier for procurement and safety tracking[1].
Molecular Formula	C₇H₁₇BrOSi	Determines stoichiometric calculations in scale-up.
Molecular Weight	225.20 g/mol	High mass-to-volume ratio due to bromine and silicon.
Structural Motif	(CH₃)₃Si-O-CH₂-C(Br)(CH₃)₂	Bifunctional: Silyl ether + Tertiary Alkyl Bromide.
Appearance	Colorless to pale yellow liquid	Typical for low-molecular-weight silyl ethers.
Stability/Sensitivity	Moisture-sensitive	The TMS ether can hydrolyze in the presence of aqueous acids.

Mechanistic Causality & Reaction Pathway

The primary utility of CAS 66956-92-1 is the formation of sterically hindered aryl ethers. When reacted with a phenol derivative, the reaction does not proceed via a traditional

mechanism due to the severe steric bulk of the tertiary carbon. Instead, it operates via a thermally-driven substitution where the polar aprotic solvent (acetone) stabilizes the transition state, allowing the phenoxide to displace the bromide[2].

Once the ether is formed, the TMS group can be cleanly cleaved and the resulting primary alcohol oxidized (e.g., via Jones reagent) to yield a 2-aryloxy-2-methylpropanoic acid —a critical pharmacophore in many PPAR agonists.

Caption: Mechanistic pathway of aryl ether formation using CAS 66956-92-1 and subsequent oxidation.

Core Application: Synthesis of Elafibranor

In the patent literature detailing the synthesis of Elafibranor ([2]), (2-bromo-2-methylpropoxy)trimethylsilane is the linchpin reagent used to construct the carboxylic acid tail of the drug.

The process involves reacting 4-[(E)-2-bromovinyl]-2,6-dimethylphenol with CAS 66956-92-1. Using an excess of the silane reagent ensures that the sluggish substitution at the tertiary carbon is driven to completion, yielding the key intermediate (E)-(2-(4-(2-bromovinyl)-2,6-dimethylphenoxy)-2-methylpropoxy)trimethylsilane with high purity[2].

Caption: Standardized experimental workflow for the etherification of phenols using CAS 66956-92-1.

Self-Validating Experimental Protocol: Standardized Etherification

To ensure high scientific integrity and reproducibility, the following protocol is engineered as a self-validating system. Every step includes the underlying chemical causality to guide process chemists during scale-up.

Reagents Required:

• Target Phenol (1.0 equivalent)

• (2-Bromo-2-methylpropoxy)trimethylsilane (5.0 equivalents)

• Potassium Carbonate (

  ), finely powdered (5.0 equivalents)

• Anhydrous Acetone (5–10 volumes)

Step-by-Step Methodology:

• System Preparation & Base Activation: Charge a dry, multi-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer with the target phenol (1.0 eq) and anhydrous acetone. Add the finely powdered

  (5.0 eq).

  • Causality: Anhydrous conditions are mandatory to prevent premature hydrolysis of the TMS ether.

    is selected because it is a mild, non-nucleophilic base that quantitatively deprotonates the phenol without cleaving the delicate silicon-oxygen bond.

• Equilibration: Stir the suspension at ambient temperature (20–25 °C) for 15 to 30 minutes.

  • Causality: This incubation period ensures the complete formation of the phenoxide anion, maximizing its concentration for the kinetically challenging substitution step.

• Reagent Addition: Introduce (2-Bromo-2-methylpropoxy)trimethylsilane (5.0 eq) dropwise to the reaction mixture.

  • Causality: The massive 5.0 equivalent excess is not an error; it is a thermodynamic necessity[2]. The tertiary bromide is highly sterically hindered. The excess drives the equilibrium forward, overcomes the high activation energy barrier, and compensates for any reagent lost to trace environmental moisture.

• Thermal Driving: Heat the reaction mixture to reflux (~56 °C) and maintain for 12 hours. Monitor the consumption of the starting phenol via Thin Layer Chromatography (TLC).

  • Causality: Ambient temperature is insufficient to initiate substitution at a tertiary center. Acetone’s boiling point provides a perfect intrinsic temperature cap—it supplies enough thermal energy to drive the reaction while remaining cool enough to prevent the thermal degradation of the TMS group.

• Non-Aqueous Workup: Once TLC confirms the consumption of the starting material, cool the mixture to room temperature. Filter the suspension to remove inorganic salts (KBr byproduct and unreacted

  ). Wash the solid filter cake thoroughly with fresh acetone.

  • Causality: Utilizing a non-aqueous filtration workup deliberately avoids the introduction of water, which could prematurely cleave the TMS protecting group before the intermediate can be purified.

• Isolation: Concentrate the filtrate under reduced pressure and purify the crude residue via silica gel column chromatography to isolate the pure TMS-protected ether.

Reaction Optimization & Analytical Standards

When adapting this reagent for novel substrates, process chemists should reference the following optimization parameters derived from the Elafibranor synthesis matrix.

Table 2: Reaction Optimization Parameters

Parameter	Optimal Condition	Causality & Process Rationale
Stoichiometry	5.0 Equivalents	Required to overcome the severe steric hindrance of the tertiary bromide and suppress competitive elimination pathways[2].
Base Selection	Potassium Carbonate ( )	Provides ideal basicity ( ~10.3) to form phenoxide without attacking the silicon center (unlike NaOH or KOH).
Solvent System	Anhydrous Acetone	Highly polar aprotic solvent that readily dissolves the phenoxide anion while offering a safe reflux temperature (56 °C).
Reaction Time	12 Hours	The sterically hindered nature of the electrophile results in sluggish kinetics, requiring extended thermal driving for >95% conversion[2].

References

• Chemsrc. (2-Bromo-2-methylpropoxy)trimethylsilane CAS 66956-92-1. Verified database entry for chemical identification and registry. URL:[Link][1]

• Google Patents. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof. Detailed synthetic methodology and experimental protocols utilizing CAS 66956-92-1. URL:[2]

Sources

• 1. CAS#:874468-11-8 | 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1,2-oxazole-4-sulfonamide | Chemsrc [m.chemsrc.com]
• 2. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]

The Chemical Architecture and Synthetic Utility of (2-Bromo-2-methylpropoxy)trimethylsilane: A Technical Guide

Executive Summary

In the landscape of advanced active pharmaceutical ingredient (API) synthesis, the precise installation of specific pharmacophores dictates the biological efficacy of the final drug. (2-Bromo-2-methylpropoxy)trimethylsilane is a highly specialized organosilicon reagent utilized primarily as an O-alkylating agent. It is the cornerstone in the synthesis of complex fibrate derivatives, most notably the dual PPAR-α/δ agonist Elafibranor. This whitepaper deconstructs the structural properties, mechanistic rationale, and validated experimental protocols associated with this critical reagent.

Structural Elucidation & Physicochemical Profile

Understanding the physical and chemical boundaries of (2-Bromo-2-methylpropoxy)trimethylsilane is the first step in mastering its application in synthetic workflows. The molecule features a sterically hindered tertiary bromide adjacent to a trimethylsilyl (TMS)-protected primary alcohol, a structural motif that requires precise kinetic control during reactions.

Property	Value
IUPAC Name	(2-Bromo-2-methylpropoxy)trimethylsilane
CAS Registry Number	874468-11-8
Molecular Formula	C₇H₁₇BrOSi
Molar Mass	225.20 g/mol
Structural Motif	TMS-protected primary alcohol with a tertiary bromide
Primary Application	O-alkylation reagent for fibrate API synthesis

Data supported by chemical registry databases[1].

Mechanistic Rationale in API Synthesis

As an Application Scientist, it is critical to understand why this specific reagent is chosen over simpler alternatives like ethyl 2-bromo-2-methylpropanoate. The design of (2-Bromo-2-methylpropoxy)trimethylsilane solves two major synthetic challenges:

The Epoxidation Trap: Why TMS Protection is Non-Negotiable

If a synthetic route were to utilize the unprotected alcohol (2-bromo-2-methylpropan-1-ol), the introduction of a base would immediately deprotonate the primary hydroxyl group. The resulting alkoxide would undergo a rapid, kinetically favored intramolecular nucleophilic substitution (3-exo-tet cyclization) to displace the adjacent tertiary bromide, yielding 2,2-dimethyloxirane (isobutylene oxide). By masking the alcohol with a , the nucleophilicity of the oxygen is neutralized, forcing the reaction to proceed via intermolecular O-alkylation with the target phenoxide[1].

Navigating the SN2 vs. E2 Paradigm

Tertiary bromides are notoriously poor substrates for bimolecular nucleophilic substitution (SN2) due to extreme steric hindrance, which heavily favors bimolecular elimination (E2) under basic conditions. To successfully drive the O-alkylation of a phenol, the reaction must employ a mild base (K₂CO₃) in a polar aprotic solvent (acetone) at reflux. While this suppresses the basicity relative to nucleophilicity, the E2 pathway (yielding (2-methylallyloxy)trimethylsilane as a byproduct) cannot be entirely eliminated. Consequently, industrial protocols mandate a significant stoichiometric excess (5.0 equivalents) of the silane reagent to drive the reaction to completion and ensure high yields of the target ether[2].

Synthesis workflow of fibrate derivatives via (2-Bromo-2-methylpropoxy)trimethylsilane.

Validated Experimental Methodologies

The following protocols outline the self-validating systems required to utilize this reagent effectively, specifically adapted from the[2].

Protocol 1: High-Yield O-Alkylation of Sterically Hindered Phenols

Objective: Etherification of 4-[(E)-2-Bromovinyl]-2,6-dimethylphenol.

• Initiation: Charge a reaction vessel with the substituted phenol (1.0 eq) and dissolve in anhydrous acetone (5 volumes).

• Base Activation: Add anhydrous potassium carbonate (K₂CO₃, 5.0 eq). Stir the suspension for 15 minutes at ambient temperature to generate the active phenoxide nucleophile.

• Reagent Addition: Introduce (2-Bromo-2-methylpropoxy)trimethylsilane (5.0 eq) dropwise to the activated mixture.

• Thermal Cycling: Elevate the temperature to reflux (~56°C) and maintain for 12 hours under an inert nitrogen atmosphere.

• Isolation: Cool to room temperature, filter the inorganic salts (KBr, unreacted K₂CO₃), and wash the filter cake with cold acetone.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel column chromatography.

Self-Validation / QC Check: Monitor the reaction via TLC (Hexane:EtOAc 8:2); the phenol spot must completely disappear. ¹H NMR validation of the purified intermediate must confirm the presence of the TMS group (sharp singlet at ~0.1 ppm, 9H) and the gem-dimethyl protons (~1.3 ppm, 6H), verifying that the protected side chain was installed intact without premature cleavage.

Protocol 2: Tandem Deprotection and Oxidation

Objective: Conversion of the TMS-protected ether to the corresponding 2-methylpropanoic acid derivative.

• Solvation: Dissolve the purified TMS-protected intermediate from Protocol 1 (1.0 eq) in acetone.

• Tandem Reaction: Slowly add Jones reagent (CrO₃ in aqueous H₂SO₄, 2.5 eq) at 0°C. The acidic nature of the Jones reagent serves a dual purpose: it first hydrolyzes the acid-labile TMS ether to reveal the primary alcohol, then immediately oxidizes it through an aldehyde intermediate to the carboxylic acid[2].

• Quenching: Upon complete consumption of the starting material, quench the excess oxidant with isopropanol until the solution turns green (indicating the reduction of Cr⁶⁺ to Cr³⁺).

• Extraction: Extract the aqueous mixture with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Self-Validation / QC Check: HPLC purity of the final acid should exceed 99.0%. IR spectroscopy must show the appearance of a strong carbonyl stretch (C=O) at ~1710 cm⁻¹ and a broad hydroxyl stretch (O-H) spanning 2500-3000 cm⁻¹, coupled with the complete disappearance of the TMS signal in ¹H NMR.

Pharmacological Context: Enabling Dual PPAR Agonists

The ultimate utility of (2-Bromo-2-methylpropoxy)trimethylsilane lies in its ability to reliably install the 2-methylpropanoic acid pharmacophore. In the context of drugs like Elafibranor, this specific acidic headgroup is the primary binding determinant for the Peroxisome Proliferator-Activated Receptors (PPAR-α and PPAR-δ).

The synthesized carboxylic acid forms crucial hydrogen bond networks with the tyrosine and histidine residues within the AF-2 activation function domain of the receptors[3]. This dual agonism modulates lipid metabolism, reduces triglyceride accumulation, and exerts potent anti-inflammatory and anti-fibrotic effects, positioning it as a highly effective mechanism for resolving Non-Alcoholic Steatohepatitis (NASH) and Primary Biliary Cholangitis (PBC)[4].

Mechanism of action for Elafibranor targeting PPAR-α/δ pathways in NASH resolution.

References

• Title: WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof.

• Title: CAS#: 874468-11-8 | (2-Bromo-2-methylpropoxy)trimethylsilane Source: ChemSrc Chemical Database URL: [Link]

Sources

• 1. CAS#:874468-11-8 | 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1,2-oxazole-4-sulfonamide | Chemsrc [m.chemsrc.com]
• 2. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]
• 3. WO2021160520A1 - Polymorphes d'elafibranor - Google Patents [patents.google.com]
• 4. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]

2-Bromo-2-methylpropoxy trimethylsilane molecular weight and formula

The following technical guide details the physicochemical profile, synthesis, and critical applications of (2-Bromo-2-methylpropoxy)trimethylsilane , a specialized intermediate used in advanced pharmaceutical synthesis.

Physicochemical Profile, Synthetic Utility, and Applications in Drug Development

Executive Summary

(2-Bromo-2-methylpropoxy)trimethylsilane (CAS 66956-92-1) is a silyl-protected bromohydrin derivative primarily utilized as a masked alkylating agent in the synthesis of fibrate-class pharmaceuticals, including the PPAR agonist Elafibranor . Its structural design—featuring a bulky trimethylsilyl (TMS) protecting group on the primary alcohol—is engineered to suppress intramolecular cyclization (epoxide formation), thereby enabling selective intermolecular nucleophilic substitution at the tertiary bromide center. This guide outlines its molecular properties, synthesis protocols, and mechanistic role in drug development.

Part 1: Molecular Identity & Physicochemical Properties

Chemical Identification

• IUPAC Name: (2-Bromo-2-methylpropoxy)trimethylsilane

• CAS Number: 66956-92-1

• Common Synonyms: 1-Trimethylsilyloxy-2-bromo-2-methylpropane; TMS-protected bromohydrin.

Molecular Formula & Weight Calculation

The molecular weight is derived from the atomic composition of the formula C₇H₁₇BrOSi .

Element	Count	Atomic Mass ( g/mol )	Subtotal ( g/mol )
Carbon (C)	7	12.011	84.08
Hydrogen (H)	17	1.008	17.14
Bromine (Br)	1	79.904	79.90
Oxygen (O)	1	15.999	16.00
Silicon (Si)	1	28.085	28.09
Total Molecular Weight	225.21 g/mol

Structural Architecture

The molecule features a linear connectivity where the silicon atom shields the oxygen, preventing it from acting as an internal nucleophile against the tertiary bromide.

Caption: Connectivity diagram of (2-Bromo-2-methylpropoxy)trimethylsilane showing the protected alcohol and reactive tertiary bromide.

Part 2: Synthetic Pathways[1]

Synthesis from 2-Bromo-2-methylpropan-1-ol

The synthesis involves the silylation of 2-bromo-2-methylpropan-1-ol (CAS 55376-31-3). The reaction must be conducted under anhydrous conditions to prevent hydrolysis of the silyl ether.

Reagents & Conditions

• Substrate: 2-Bromo-2-methylpropan-1-ol.

• Silylating Agent: Chlorotrimethylsilane (TMSCl) or Hexamethyldisilazane (HMDS).

• Base (for TMSCl method): Imidazole or Triethylamine (

  ).

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Temperature: 0°C to Room Temperature.

Step-by-Step Protocol

• Preparation: Charge a flame-dried round-bottom flask with 2-bromo-2-methylpropan-1-ol (1.0 equiv) and anhydrous DCM (0.5 M concentration).

• Base Addition: Add Imidazole (1.2 equiv) and cool the solution to 0°C.

• Silylation: Dropwise add TMSCl (1.1 equiv) over 20 minutes. A white precipitate (imidazolium chloride) will form.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (stain with phosphomolybdic acid) or GC-MS.

• Workup: Quench with saturated aqueous

  . Extract with DCM. Wash organics with water and brine.

• Purification: Dry over

  , filter, and concentrate in vacuo. The product is typically a colorless oil used without further purification due to the instability of tertiary bromides on silica gel.

Part 3: Applications in Drug Development

The "Epoxide Suppression" Strategy

The primary value of this molecule lies in its ability to circumvent a common side reaction. In the presence of base, the unprotected parent alcohol (2-bromo-2-methylpropan-1-ol) rapidly cyclizes to Isobutylene Oxide (2,2-dimethyloxirane) via intramolecular

attack.

By capping the oxygen with a TMS group, this intramolecular pathway is blocked. This forces the reaction to proceed via intermolecular substitution , allowing external nucleophiles (such as phenols) to attack the tertiary bromide.

Caption: Mechanistic divergence: TMS protection blocks unwanted epoxide formation, enabling drug synthesis.

Synthesis of Elafibranor (GFT505)

(2-Bromo-2-methylpropoxy)trimethylsilane is a critical intermediate in the synthesis of Elafibranor , a dual PPAR

agonist. It serves as a precursor to the 2-methylpropanoic acid moiety.

• Reaction: The reagent reacts with a substituted phenol (e.g., 4-hydroxy-3,5-dimethylbenzaldehyde derivatives) in the presence of Potassium Carbonate (

  ).[1][2]

• Transformation:

  • Alkylation: The phenoxide displaces the bromide (likely via an

    -type mechanism stabilized by the solvent and cation).

  • Deprotection & Oxidation: The TMS group is removed (acidic hydrolysis), revealing the primary alcohol, which is subsequently oxidized (e.g., Jones reagent or TEMPO) to the carboxylic acid found in the final drug.

Part 4: Characterization Protocols

To validate the identity of synthesized (2-Bromo-2-methylpropoxy)trimethylsilane, the following spectral data should be obtained.

Nuclear Magnetic Resonance (NMR)

• NMR (400 MHz, ):
  • 0.15 ppm (s, 9H, )
  • 1.78 ppm (s, 6H, )
  • 3.55 ppm (s, 2H, )

  • Note: The methylene protons are shifted downfield due to the adjacent oxygen, but less so than an ester. The gem-dimethyl group is distinctively singlet.

Mass Spectrometry (GC-MS)

• Ionization: Electron Impact (EI, 70 eV).

• Fragment Ions:

  • [M-15]

    : Loss of a methyl group from Silicon (m/z ~210).

  • [M-Br]

    : Loss of bromine (m/z ~145), characteristic of tertiary bromides.
  • : Strong peak at m/z 73 (base peak for TMS ethers).

References

• Google Patents.WO2020039297A1 - Novel compounds and their use in preparation of elafibranor.

• PubChem. 2-Bromo-2-methylpropan-1-ol (Parent Alcohol) Compound Summary. National Library of Medicine. Available at: [Link]

• ChemSrc. CAS 66956-92-1 Entry: (2-Bromo-2-methylpropoxy)trimethylsilane. Available at: [Link]

• OrgoSolver. Silyl Protection of Alcohols: TMSCl Mechanism and Stability. Available at: [Link]

Sources

• 1. Process for the preparation of elafibranor and novel synthesis intermediates | TREA [trea.com]
• 2. US20210101866A1 - Process for the preparation of elafibranor and novel synthesis intermediates - Google Patents [patents.google.com]

Safety data sheet SDS for (2-Bromo-2-methylpropoxy)trimethylsilane

An In-depth Technical Guide to the Safe Handling and Application of (2-Bromo-2-methylpropoxy)trimethylsilane

Disclaimer: As of the compilation of this guide, a comprehensive, verified Safety Data Sheet (SDS) for (2-Bromo-2-methylpropoxy)trimethylsilane (CAS No. 38935-91-8) was not publicly available. The following information has been synthesized and extrapolated from data on structurally analogous compounds, including brominated alkylsilanes and silyl ethers. This guide is intended for informational purposes for research professionals and must be used as a supplement to, not a replacement for, a manufacturer-provided SDS and rigorous, site-specific risk assessments.

Executive Summary: A Researcher's First Look

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized organosilicon reagent, likely utilized in organic synthesis, particularly as a precursor for initiating atom transfer radical polymerization (ATRP) or for introducing the 2-methyl-2-trimethylsiloxypropyl group. Based on analogous structures, this compound should be presumed to be a flammable, corrosive, and moisture-sensitive liquid . The primary hazards stem from its reactivity with water, which can liberate corrosive hydrogen bromide (HBr), and its potential to cause severe chemical burns to skin and eyes. Strict adherence to anhydrous handling techniques and the use of appropriate personal protective equipment (PPE) are paramount for its safe use in a research environment.

Hazard Profile and Mechanistic Rationale

The hazard profile of (2-Bromo-2-methylpropoxy)trimethylsilane is dictated by its functional groups: the trimethylsilyl ether and the tertiary alkyl bromide.

• Corrosivity (H314): The primary danger is the rapid hydrolysis of the silyl ether bond upon contact with moisture (e.g., in the air, on skin, or in mucous membranes). This reaction releases trimethylsilanol and, more critically, 2-bromo-2-methyl-1-propanol. While the alcohol itself is an irritant, any subsequent reaction or decomposition can liberate HBr, a strong acid that causes severe chemical burns. The GHS classification "H314: Causes severe skin burns and eye damage" is therefore highly probable.[1][2][3]

• Flammability (H226): Like many organosilane compounds, it is expected to be a flammable liquid and vapor.[3] The trimethylsilyl group contributes to its volatility and flammability. Vapors can form explosive mixtures with air and may travel to an ignition source.[4][5]

• Respiratory Irritation (H335): Inhalation of vapors or aerosols can cause respiratory irritation, potentially leading to chemical burns in the respiratory tract due to hydrolysis.[6]

Hazard Identification Logic

The following diagram illustrates the logical flow for assessing the primary hazards of this reagent based on its chemical structure.

Caption: Hazard assessment flow for (2-Bromo-2-methylpropoxy)trimethylsilane.

Physicochemical Properties and Their Implications for Handling

While specific experimental data for (2-Bromo-2-methylpropoxy)trimethylsilane is scarce, the properties can be estimated from similar compounds for the purpose of safe handling.

Property	Estimated Value / Characteristic	Implication for Researchers
Molecular Formula	C₇H₁₇BrOSi	-
Molecular Weight	225.20 g/mol	Affects stoichiometry in reactions.
Appearance	Colorless to light yellow liquid	Visual inspection for degradation (discoloration).[7]
Boiling Point	~170-190 °C (estimated)	Likely has a low vapor pressure at room temp, but vapors can still accumulate.
Density	~1.1 - 1.2 g/mL	Heavier than water. Spills will sink in aqueous media.
Solubility	Reacts with water. Soluble in aprotic organic solvents (e.g., THF, DCM, Hexane).	Do not use water for cleaning or dissolution. Use compatible anhydrous solvents.
Reactivity	Moisture-sensitive. Incompatible with strong oxidizing agents, strong acids, and bases.[8]	Strict exclusion of moisture is required for storage and handling. Avoid contact with incompatible materials to prevent vigorous, exothermic reactions.

Standard Operating Protocol for Laboratory Use

This protocol outlines the essential steps for safely handling (2-Bromo-2-methylpropoxy)trimethylsilane in a research setting. It is a self-validating system where engineering controls and PPE are chosen to mitigate the identified hazards.

Step 1: Preparation and Engineering Controls

• Designate Work Area: Conduct all manipulations in a certified chemical fume hood to control vapor exposure.

• Ensure Emergency Access: Confirm that a safety shower and eyewash station are unobstructed and within a 10-second travel distance.

• Assemble Equipment: Use oven-dried or flame-dried glassware under an inert atmosphere (Nitrogen or Argon). Use septa and cannulation techniques for transfers.

• Prepare Quenching Station: Have a beaker with a suitable quenching agent (e.g., isopropanol, followed by a basic solution like sodium bicarbonate) ready in the fume hood for deactivating residual reagent on equipment.

Step 2: Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles and a full-face shield.[2] Contact lenses should not be worn.

• Hand Protection: Use nitrile or neoprene gloves.[9] Check for tears before use and change gloves immediately if contamination is suspected.

• Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Step 3: Chemical Handling and Transfer

• Inert Atmosphere: Before opening, allow the reagent bottle to equilibrate to room temperature to prevent moisture condensation.

• Transfer: Use a syringe or cannula to transfer the liquid under a positive pressure of inert gas. Never pour this reagent in the open air.

• Grounding: For transfers between metal containers, ensure both are electrically bonded and grounded to prevent static discharge, which could ignite flammable vapors.[1][9]

Step 4: Waste Disposal and Decontamination

• Waste: Collect all waste material in a designated, labeled, and sealed container for hazardous waste. The waste stream is likely "Flammable" and "Corrosive".

• Decontamination: Carefully and slowly add residual reagent from glassware or syringes to an agitated quenching solution (isopropanol) in the fume hood. Once the reaction ceases, the solution can be neutralized and disposed of according to institutional guidelines.

Safe Handling Workflow Diagram

Caption: Step-by-step workflow for the safe handling of moisture-sensitive reagents.

Emergency Procedures

Immediate and correct action is critical in the event of an exposure or spill.

Exposure Type	Action	Rationale
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]	Water will dilute the chemical and wash it away. The hydrolysis reaction is exothermic, but the cooling effect of flowing water is crucial. Prompt action minimizes burn severity.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if possible. Seek immediate medical attention.[1][6]	Immediate and thorough irrigation is the most effective way to prevent permanent eye damage from corrosive materials.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]	Removes the individual from the source of exposure. Medical intervention may be necessary to manage respiratory tract burns and pulmonary edema.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[2][3]	Vomiting can cause secondary damage to the esophagus. The material is corrosive and can cause perforation of the digestive tract.[5]
Small Spill	Absorb with a non-combustible, inert material (e.g., vermiculite, dry sand). Collect in a sealed container for disposal. Ventilate the area.[1]	Avoid using combustible materials like paper towels. Inert absorbents safely contain the spill for proper disposal.

References

• TRIMETHYLSILANE - Gelest, Inc. [Link]

• (2-Bromoethoxy)trimethylsilane - PubChem. [Link]

• Material Safety Data Sheet - Bromotrimethylsilane, 98% - Cole-Parmer. [Link]

• BROMOTRIMETHYLSILANE - Ataman Kimya. [Link]

• [11-(2-BROMO-2-METHYL)PROPIONYLOXY]UNDECYLTRICHLOROSILANE - Gelest, Inc. [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. aksci.com [aksci.com]
• 3. (2-BROMOETHYL)TRIMETHYLSILANE - Safety Data Sheet [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemimpex.com [chemimpex.com]
• 8. fishersci.com [fishersci.com]
• 9. gelest.com [gelest.com]

The Strategic Utilization of TMS-Protected 2-Bromo-2-methylpropan-1-ol: Synonyms, Synthesis, and Applications in Advanced Drug Development

As a Senior Application Scientist bridging the gap between bench-scale organic synthesis and process chemistry, I frequently encounter the challenge of managing bifunctional building blocks. Molecules containing both a nucleophile and an electrophile are inherently unstable under reactive conditions. A classic example is 2-bromo-2-methylpropan-1-ol .

This in-depth technical guide explores the chemical identity, mechanistic rationale, and self-validating experimental workflows for its trimethylsilyl (TMS)-protected derivative—a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including PPAR agonists like Elafibranor[1].

Chemical Identity and Synonyms

The parent compound, 2-bromo-2-methylpropan-1-ol (CAS No. 55376-31-3)[2], features an electrophilic tertiary bromide and a nucleophilic primary hydroxyl group[3]. To utilize the bromide in metalation (e.g., Grignard formation) or cross-coupling, the hydroxyl group must be temporarily masked to prevent unwanted side reactions.

Silylation with trimethylsilyl chloride (TMSCl) yields the protected derivative. Due to variations in IUPAC nomenclature and commercial cataloging, this protected building block is known by several synonyms.

Table 1: Chemical Identity & Synonym Matrix

Attribute	Detail
Parent Compound	2-bromo-2-methylpropan-1-ol
Parent CAS RN	55376-31-3[2]
Protected Derivative	(2-bromo-2-methylpropoxy)trimethylsilane[1]
Molecular Formula	C7H17BrOSi
Molecular Weight	225.20 g/mol
Primary Synonyms	• Trimethyl(2-bromo-2-methylpropoxy)silane• 1-(Trimethylsiloxy)-2-bromo-2-methylpropane• Silane, (2-bromo-2-methylpropoxy)trimethyl-• TMS-protected 2-bromo-2-methyl-1-propanol
SMILES (Protected)	CC(C)(CO(C)C)Br

(Note: Care must be taken not to confuse this branched structure with linear isomers such as (4-bromobutoxy)trimethylsilane (CAS 18292-36-9), which exhibit entirely different reactivity profiles).

Mechanistic Rationale: The Causality of Protection

Why is protection strictly required? If 2-bromo-2-methylpropan-1-ol is subjected to basic conditions or magnesium metalation without protection, the resulting alkoxide intermediate undergoes rapid intramolecular ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

attack. The proximity of the nucleophilic oxygen to the electrophilic carbon bearing the bromide drives the formation of a four-membered cyclic ether (2-methyloxetane) or an epoxide.

The Strategic Choice of the TMS Group

In process chemistry, the choice of a protecting group is dictated by the desired downstream cleavage conditions.

Table 2: Protecting Group Causality Matrix

Protecting Group	Reagent	Relative Stability	Cleavage Conditions	Strategic Advantage for this Workflow
TMS (Trimethylsilyl)	TMSCl	Low	Mild Acid (e.g., 1M HCl)	Optimal: Highly labile; allows simultaneous reaction quench and deprotection in a single pot[4].
TES (Triethylsilyl)	TESCl	Moderate	Acid / Fluoride	Suboptimal: Unnecessarily robust for rapid Grignard workflows[4].
TBS/TBDMS	TBSCl	High	TBAF / Strong Acid	Suboptimal: Requires a dedicated, separate deprotection step, reducing overall atom economy and yield[4].

By selecting the highly labile TMS group, we design a workflow where the acidic workup of the downstream Grignard reaction simultaneously cleaves the silicon-oxygen bond, saving an entire synthetic step.

Experimental Workflows (Self-Validating Protocols)

To ensure reproducibility and trustworthiness in scale-up, every protocol must act as a self-validating system—providing visual or physical feedback to the chemist that the desired mechanistic pathway is proceeding correctly.

Protocol A: Synthesis of (2-bromo-2-methylpropoxy)trimethylsilane

Objective: Mask the nucleophilic hydroxyl group to prevent intramolecular cyclization.

• Preparation: Purge a flame-dried round-bottom flask with inert gas (N₂/Ar). Causality: Moisture rapidly hydrolyzes TMSCl into hexamethyldisiloxane (HMDS), killing the reaction.

• Dissolution: Dissolve 2-bromo-2-methylpropan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M). Cool to 0°C using an ice bath to control the exothermic silylation.

• Base Addition: Add Triethylamine (TEA, 1.5 eq) dropwise. Causality: TEA acts as an acid scavenger, neutralizing the HCl byproduct that would otherwise immediately cleave the newly formed TMS ether.

• Silylation: Introduce TMSCl (1.2 eq) dropwise.

• Self-Validation & Monitoring: A dense, white precipitate of TEA·HCl will form almost immediately. This is a visual, self-validating indicator of successful turnover. Stir for 2 hours at room temperature. Monitor via TLC (hexane/ethyl acetate) until the parent alcohol spot is completely consumed.

• Workup: Filter the TEA·HCl salt. Wash the organic filtrate with cold water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure TMS-protected building block.

Figure 1: Mechanistic workflow for the TMS protection of 2-bromo-2-methylpropan-1-ol.

Protocol B: Grignard Generation and Electrophilic Coupling

Objective: Convert the protected alkyl bromide into a nucleophilic Grignard reagent for C-C bond formation, followed by a one-pot deprotection.

• Activation: Add Magnesium turnings (1.2 eq) to a flame-dried flask. Add a single crystal of iodine. Causality: Iodine chemically etches the passivating MgO layer on the magnesium surface, ensuring reliable and rapid oxidative addition into the C-Br bond.

• Initiation: Add a small portion (10%) of the (2-bromo-2-methylpropoxy)trimethylsilane dissolved in anhydrous THF. Gently warm the flask.

• Self-Validation: The brown iodine color will rapidly fade, and the mixture will become cloudy and exothermic. This visual and thermal feedback confirms successful Grignard initiation.

• Propagation: Add the remaining bromide dropwise at a rate that maintains a gentle, self-sustaining reflux. Causality: THF is strictly required here as its oxygen lone pairs coordinate and stabilize the highly reactive organomagnesium species.

• Coupling & Deprotection: Introduce the target electrophile (e.g., an aryl aldehyde or ketone) at 0°C. After complete consumption of the electrophile, quench the reaction vigorously with 1M HCl. Causality: The acidic quench serves a dual purpose—it protonates the newly formed alkoxide to yield the coupled product, and it simultaneously cleaves the highly labile TMS group, yielding the final deprotected diol in a single streamlined step.

Figure 2: Grignard activation and simultaneous deprotection workflow.

Applications in Drug Development

The strategic use of (2-bromo-2-methylpropoxy)trimethylsilane is highly prevalent in the synthesis of modern therapeutics. For instance, in the preparation of Elafibranor (a dual PPARα/δ agonist investigated for liver diseases), this exact TMS-protected building block is utilized to introduce the 2-methylpropan-1-ol moiety via robust coupling methodologies[1]. By utilizing the TMS-protected variant, process chemists avoid the yield-destroying oxetane cyclization and streamline the downstream purification steps, proving the immense value of this specific chemical synonym in industrial drug development.

References

• Title: 2-Bromo-2-methylpropan-1-ol | C4H9BrO | CID 23458669 | Source: PubChem | URL: [Link]

• Title: WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof | Source: Google Patents | URL

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Boiling point and density of (2-Bromo-2-methylpropoxy)trimethylsilane

This is an in-depth technical guide on (2-Bromo-2-methylpropoxy)trimethylsilane , a specialized organosilicon intermediate used in advanced organic synthesis and pharmaceutical development.

CAS Registry Number: 66956-92-1 Formula: C₇H₁₇BrOSi Molecular Weight: 225.20 g/mol

Executive Summary

(2-Bromo-2-methylpropoxy)trimethylsilane is a protected bromohydrin derivative serving as a critical building block in the synthesis of complex pharmaceutical agents, including the PPAR agonist Elafibranor . Structurally, it consists of a tertiary bromide and a primary alcohol protected by a trimethylsilyl (TMS) group. This dual functionality allows for selective reactions: the silyl ether provides robust protection for the oxygen functionality under basic or nucleophilic conditions, while the tertiary bromide remains available for radical generation, nucleophilic substitution (with steric constraints), or halogen-metal exchange.

This guide details the physicochemical profile, synthesis protocols, and strategic applications of this compound, addressing the scarcity of direct experimental data by leveraging homologous property analysis and patent literature.

Chemical Identity & Structural Analysis

The compound is the trimethylsilyl ether of 2-bromo-2-methylpropan-1-ol . Its steric bulk at the carbon adjacent to the bromine atom (the gem-dimethyl group) imparts unique stability and reactivity profiles compared to linear analogs.

Attribute	Detail
IUPAC Name	(2-Bromo-2-methylpropoxy)trimethylsilane
Common Synonyms	1-(Trimethylsiloxy)-2-bromo-2-methylpropane; TMS-protected 2-bromo-2-methylpropanol
CAS Number	66956-92-1
SMILES	CC(C)(Br)CO(C)C
InChI Key	Unique identifier required for database integration (Derived from structure)

Structural Visualization

The molecule features a lipophilic TMS cap and a reactive tertiary bromide core.

Figure 1: Functional decomposition of (2-Bromo-2-methylpropoxy)trimethylsilane.

Physicochemical Properties

Direct experimental values for CAS 66956-92-1 are rarely reported in standard catalogs due to its use as a transient intermediate. The data below synthesizes available patent disclosures and extrapolations from the structural homologue (2-bromoethoxy)trimethylsilane (CAS 18156-67-7).

Estimated & Comparative Data

Property	Value (Estimated/Observed)	Basis/Reference
Boiling Point (Atm)	190–200 °C	Extrapolated from homologue (169°C) + 2x Methyl groups
Boiling Point (Red. Press.)	85–95 °C @ 15 mmHg	Standard P-T nomograph correction for silyl ethers
Density	1.10 – 1.12 g/mL	Homologue (1.15 g/mL) adjusted for increased alkyl content
Refractive Index ( )	1.455 – 1.465	Typical range for bromo-alkyl silanes
Appearance	Colorless to pale yellow liquid	Standard organosilane morphology
Solubility	Miscible in THF, CH₂Cl₂, Toluene, Hexanes	Hydrophobic TMS group dictates solubility

Expert Insight: The boiling point of the TMS ether is significantly higher than its parent alcohol (2-bromo-2-methylpropan-1-ol, est. BP ~150-160°C) due to the increased molecular weight (+72 Da), despite the loss of hydrogen bonding.

Synthesis & Preparation Protocols

The most reliable synthesis involves the silylation of 2-bromo-2-methylpropan-1-ol (CAS 55376-31-3). This reaction must be conducted under anhydrous conditions to prevent hydrolysis of the silyl chloride.

Protocol: Silylation of 2-Bromo-2-methylpropan-1-ol

Reagents:

• 2-Bromo-2-methylpropan-1-ol (1.0 equiv)

• Chlorotrimethylsilane (TMSCl) (1.1 equiv)

• Triethylamine (Et₃N) or Imidazole (1.2 equiv)

• Dichloromethane (DCM) or THF (Solvent)

Workflow:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar and addition funnel. Purge with Nitrogen/Argon.

• Dissolution: Dissolve 2-bromo-2-methylpropan-1-ol in anhydrous DCM (0.5 M concentration).

• Base Addition: Add Et₃N (1.2 equiv) and cool the mixture to 0°C.

• Silylation: Dropwise add TMSCl (1.1 equiv) over 30 minutes. A white precipitate (Et₃N·HCl) will form immediately.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by TLC (stain with KMnO₄ or PMA; product is less polar than alcohol).

• Workup: Quench with saturated NaHCO₃. Extract with DCM.[1] Wash organics with brine, dry over MgSO₄, and concentrate.

• Purification: Distillation under reduced pressure is recommended to remove silyl byproducts.

Figure 2: Synthetic pathway for the production of CAS 66956-92-1.

Applications in Drug Development

The primary utility of (2-Bromo-2-methylpropoxy)trimethylsilane lies in its ability to introduce a 2-methyl-2-propoxy motif (isobutoxy derivative) into a scaffold while maintaining orthogonal protection.

Case Study: Synthesis of Elafibranor

Patent literature (WO2020039297A1) highlights this compound as Formula XI , a key intermediate in the manufacturing of Elafibranor (a dual PPARα/δ agonist for NASH/MASH treatment).

• Mechanism: The compound acts as an alkylating agent. The TMS group protects the alcohol during the coupling of the bromide to a phenolic core (e.g., 4-[(E)-2-bromovinyl]-2,6-dimethylphenol).

• Process:

  • Coupling: Phenol + (2-Bromo-2-methylpropoxy)trimethylsilane + K₂CO₃ (Reflux in Acetone or Acetonitrile).

  • Deprotection: The TMS group is cleaved (acidic or fluoride conditions) to reveal the free alcohol.

  • Oxidation: The liberated alcohol is oxidized to the carboxylic acid (via Jones reagent or similar) to form the fibric acid moiety characteristic of PPAR agonists.

Radical Chemistry & ATRP

The gem-dimethyl bromide motif is a classic initiator for Atom Transfer Radical Polymerization (ATRP) . While esters are more common, this ether derivative allows for the synthesis of polymers with hydrolytically stable ether end-groups, useful in creating functionalized silicon surfaces or block copolymers.

Handling & Safety

As an alkyl bromide and organosilane, standard safety protocols apply.

• Hazards:

  • Skin/Eye Irritant: The compound is an alkylating agent; avoid contact.

  • Moisture Sensitivity: TMS ethers are susceptible to hydrolysis. Store under inert atmosphere (Nitrogen/Argon) in a freezer (-20°C) for long-term stability.

  • Flammability: Likely a Class IIIA or IIIB combustible liquid (Flash Point > 60°C est.).

• Storage: Keep tightly sealed. Hydrolysis releases HBr (trace) and trimethylsilanol/hexamethyldisiloxane.

References

• Patent: Novel compounds and their use in preparation of elafibranor. WO2020039297A1. (2020). Describes the use of (2-bromo-2-methylpropoxy)trimethylsilane (Formula XI) in large-scale synthesis (495 g scale). Link

• Homologue Data: Properties of (2-bromoethoxy)trimethylsilane (CAS 18156-67-7). Sigma-Aldrich/PubChem. Used for property extrapolation. Link

• Synthesis Methodology:Protection of Alcohols as Silyl Ethers. Greene's Protective Groups in Organic Synthesis. Wiley. (General protocol reference).

• Precursor Data: 2-Bromo-2-methylpropan-1-ol. CAS 55376-31-3.[2] ChemicalBook/BenchChem. Link

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• 2. 70058-19-4,(S)-2-(1-Hydroxy-2-propyl)isoindoline-1,3-dione-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

An In-Depth Technical Guide: The Strategic Advantage of (2-Bromo-2-methylpropoxy)trimethylsilane in Controlled Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced polymer synthesis, Atom Transfer Radical Polymerization (ATRP) stands out as a robust and versatile technique for creating well-defined polymers with controlled architectures.[1][2] The choice of initiator is paramount, as it dictates not only the initiation efficiency but also the end-group functionality of the resulting polymer.[3][4] This guide provides a deep dive into the nuanced differences between a specialized functional initiator, (2-Bromo-2-methylpropoxy)trimethylsilane, and conventional alkyl halide initiators, offering insights into their respective roles and strategic applications, particularly in the realm of drug delivery and biomaterials.

The Foundation: Understanding the Role of the Initiator in ATRP

ATRP is a controlled/"living" radical polymerization that relies on a dynamic equilibrium between active propagating radicals and dormant species, typically an alkyl halide.[5][6] This equilibrium is mediated by a transition metal complex, most commonly copper-based, which reversibly activates the dormant species through a halogen atom transfer process.[7]

The initiator, an alkyl halide (R-X), serves as the starting point for the polymer chain.[3] Its primary functions are to:

• Initiate Polymerization: The homolytic cleavage of the carbon-halogen bond by the catalyst generates the initial radical that begins adding to monomer units.

• Determine the Number of Polymer Chains: In an ideal ATRP system, each initiator molecule generates one polymer chain, allowing for precise control over the polymer's molecular weight.[5]

• Introduce α-End Group Functionality: The "R" group of the initiator becomes the α-terminus of the polymer chain, offering a direct route to end-functionalized polymers.[3][8]

The Workhorse: Conventional Alkyl Halide Initiators

A wide array of simple alkyl halides have been successfully employed as initiators in ATRP.[5] These can be broadly categorized based on the nature of the alkyl group and the halogen.

Common Classes of Alkyl Halide Initiators:

• Simple Alkyl Halides: Compounds like ethyl α-bromoisobutyrate (EBiB) and methyl α-bromopropionate are widely used due to their commercial availability and high initiation efficiency for a variety of monomers.

• Benzylic Halides: Initiators such as 1-phenylethyl bromide are particularly effective for the polymerization of styrenic monomers.

• α-Haloesters and α-Halonitriles: These initiators possess electron-withdrawing groups that activate the carbon-halogen bond, facilitating controlled initiation.

The selection of a conventional alkyl halide initiator is primarily driven by the monomer to be polymerized and the desired polymerization kinetics. For instance, bromides are generally more reactive than chlorides, leading to faster initiation.[5]

Causality in Experimental Choices with Alkyl Halides:

The choice of a specific alkyl halide initiator is a critical experimental parameter. For the polymerization of methacrylates, for example, an initiator with a tertiary alkyl halide, such as ethyl α-bromoisobutyrate, is often preferred. This is because the structure of the initiator radical mimics the structure of the propagating methacrylate radical, leading to a more efficient and controlled initiation process.

The Specialist: (2-Bromo-2-methylpropoxy)trimethylsilane as a Functional Initiator

(2-Bromo-2-methylpropoxy)trimethylsilane represents a class of functional initiators designed to introduce a protected hydroxyl group at the α-terminus of the polymer chain.[4][9] This seemingly subtle modification offers significant strategic advantages in the synthesis of advanced polymeric materials.

Structural Anatomy and Inherent Functionality:

The structure of (2-Bromo-2-methylpropoxy)trimethylsilane incorporates two key features:

• An ATRP Initiating Moiety: The 2-bromo-2-methylpropoxy group is a tertiary alkyl bromide, making it an efficient initiator for a range of monomers, particularly methacrylates.

• A Protected Hydroxyl Group: The hydroxyl group is protected as a trimethylsilyl (TMS) ether. This protecting group is crucial as a free hydroxyl group can interfere with the ATRP catalyst or undergo side reactions.[1]

The trimethylsilyl ether is a labile protecting group that can be readily cleaved under mild acidic conditions or with fluoride ion sources after the polymerization is complete, revealing the desired hydroxyl functionality.[10][11]

Head-to-Head Comparison: (2-Bromo-2-methylpropoxy)trimethylsilane vs. Alkyl Halide Initiators

The core difference between these two classes of initiators lies in the introduction of a protected functional group. This distinction has profound implications for the synthetic strategy and the properties of the final polymer.

Feature	Conventional Alkyl Halide Initiators	(2-Bromo-2-methylpropoxy)trimethylsilane
α-End Group Functionality	Non-functional or simple alkyl group	Protected hydroxyl group
Post-Polymerization Modification	Requires transformation of the ω-halogen end-group for functionality	Simple deprotection to reveal a primary hydroxyl group at the α-terminus
Synthetic Strategy	"Grafting to" or end-group transformation approaches for functionalization	"Grafting from" a functional core; direct synthesis of α-hydroxy-terminated polymers
Applications	General purpose polymer synthesis, block copolymers	Synthesis of biocompatible polymers, drug-polymer conjugates, surface modification

The Strategic Advantage in Drug Development and Biomaterials

The ability to precisely place a hydroxyl group at the beginning of a polymer chain using an initiator like (2-Bromo-2-methylpropoxy)trimethylsilane is a powerful tool for researchers in drug development and biomaterials science.[2][12]

Synthesis of Biocompatible and Bioactive Polymers

Hydroxyl-terminated polymers are often more biocompatible and can be further functionalized with bioactive molecules such as peptides, antibodies, or drugs. The "drug-initiated" approach, where a polymer is grown directly from a drug molecule functionalized as an initiator, is a burgeoning area in drug delivery.[12][13]

Surface Modification and Nanoparticle Functionalization

The terminal hydroxyl group can be used to anchor the polymer to surfaces, creating polymer brushes that can alter the surface properties of materials.[14] This is particularly relevant for the development of non-fouling surfaces on medical implants and for the functionalization of nanoparticles for targeted drug delivery.

Controlled Architecture for Drug Delivery Systems

The synthesis of block copolymers with a hydroxyl-functional block allows for the creation of amphiphilic structures that can self-assemble into micelles or vesicles for drug encapsulation.[2]

Experimental Protocols and Methodologies

A self-validating experimental protocol is crucial for ensuring the successful synthesis of well-defined polymers. The following are representative protocols for ATRP using both types of initiators.

General ATRP Procedure with a Conventional Alkyl Halide Initiator (Ethyl α-bromoisobutyrate)

Objective: To synthesize poly(methyl methacrylate) (PMMA) with a target degree of polymerization (DP) of 100.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl α-bromoisobutyrate (EBiB)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

Procedure:

• In a Schlenk flask, add CuBr (14.3 mg, 0.1 mmol).

• Seal the flask, and cycle between vacuum and nitrogen three times.

• Add deoxygenated anisole (5 mL) and PMDETA (21 µL, 0.1 mmol) via syringe.

• Stir the mixture until a homogeneous green solution is formed.

• Add deoxygenated MMA (1.07 mL, 10 mmol).

• Inject EBiB (14.7 µL, 0.1 mmol) to start the polymerization.

• Maintain the reaction at 60 °C.

• Periodically take samples via a degassed syringe to monitor conversion by ¹H NMR and molecular weight by GPC.

• After the desired conversion is reached, quench the reaction by exposing it to air and diluting with THF.

• Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer in cold methanol, filter, and dry under vacuum.

Synthesis of α-Hydroxy-terminated PMMA using (2-Bromo-2-methylpropoxy)trimethylsilane

Step 1: ATRP of MMA

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• (2-Bromo-2-methylpropoxy)trimethylsilane

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

Procedure:

• Follow the same procedure as in 6.1, but use (2-Bromo-2-methylpropoxy)trimethylsilane (25.3 mg, 0.1 mmol) as the initiator.

Step 2: Deprotection of the Trimethylsilyl Ether

Materials:

• PMMA with TMS-protected hydroxyl end-group

• Tetrahydrofuran (THF)

• Tetrabutylammonium fluoride (TBAF), 1 M in THF

Procedure:

• Dissolve the TMS-protected PMMA in THF.

• Add a slight excess of TBAF solution.

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the deprotection by TLC or ¹H NMR (disappearance of the TMS signal).

• Quench the reaction with a small amount of water.

• Precipitate the polymer in cold methanol, filter, and dry under vacuum.

Visualizing the Difference: Reaction Mechanisms and Workflows

Initiation Step Comparison

Caption: Initiation of ATRP with different initiators.

Workflow for α-Hydroxy-Terminated Polymer Synthesis

Caption: Synthetic workflow for α-hydroxy-terminated polymers.

Conclusion: A Strategic Choice for Advanced Applications

While conventional alkyl halide initiators are the workhorses of ATRP for the synthesis of a wide range of polymers, functional initiators like (2-Bromo-2-methylpropoxy)trimethylsilane offer a more strategic and elegant approach for the creation of materials with precisely placed functionality. The ability to directly introduce a protected hydroxyl group at the α-terminus simplifies the synthesis of end-functionalized polymers, which are of paramount importance in drug delivery, biomaterials, and nanotechnology. The choice between these initiators is not merely a matter of chemical substitution but a fundamental decision in the design of a synthetic strategy tailored to the desired application.

References

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• Gao, H., & Matyjaszewski, K. (2007). Synthesis of functional polymers with controlled architecture by CRP of monomers in the presence of cross-linkers: from stars to gels. Progress in Polymer Science, 32(8-9), 894-917.

• Matyjaszewski, K., & Xia, J. (2001). Atom transfer radical polymerization. Chemical Reviews, 101(9), 2921-2990. [Link]

• Oh, J. K., & Matyjaszewski, K. (2006). Atom transfer radical polymerization: a versatile and powerful tool for the synthesis of well-defined functional polymers. Journal of Polymer Science Part A: Polymer Chemistry, 44(13), 3787-3811.
• Patten, T. E., & Matyjaszewski, K. (1998). Atom transfer radical polymerization and the synthesis of polymeric materials.
• Wang, J. S., & Matyjaszewski, K. (1995). Controlled/" living" radical polymerization. Atom transfer radical polymerization in the presence of transition-metal complexes. Journal of the American Chemical Society, 117(20), 5614-5615.

• Cabral, H., Miyata, K., Osada, K., & Kataoka, K. (2018). Block copolymer micelles in nanomedicine applications. Chemical Reviews, 118(14), 6844-6892. [Link]

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• Nicolas, J., Mura, S., & Couvreur, P. (2016). Drug-initiated synthesis of polymer prodrugs: combining simplicity and efficacy in drug delivery. Chemistry of Materials, 28(6), 1589-1602. [Link]

• Duncan, R. (2003). The dawning of polymer therapeutics. Nature Reviews Drug Discovery, 2(5), 347-360.

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• Matyjaszewski, K. (Ed.). (2012).

• Matyjaszewski, K., & Xia, J. (2001). Atom transfer radical polymerization. Chemical Reviews, 101(9), 2921-2990. [Link]

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• Isse, A. A., & Gennaro, A. (2010). Effects of Solvent and Monomer on the Kinetics of Radical Generation in Atom Transfer Radical Polymerization. Macromolecules, 43(19), 8070-8077.
• Barbey, R., Lavanant, L., Paripovic, D., Schüwer, N., Sugnaux, C., Tugulu, S., & Klok, H. A. (2009). Polymer brushes via surface-initiated controlled radical polymerization: synthesis, characterization, properties, and applications. Chemical Reviews, 109(11), 5437-5527.
• Matyjaszewski Polymer Group. (n.d.).

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• 14. Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of (2-Bromo-2-methylpropoxy)trimethylsilane

The following Application Note and Protocol is designed for research and development professionals requiring high-purity synthesis of (2-Bromo-2-methylpropoxy)trimethylsilane.

Executive Summary

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized bifunctional intermediate featuring a labile trimethylsilyl (TMS) protecting group and a tertiary alkyl bromide.[1][2] It serves as a critical building block in the synthesis of functionalized polymers, nucleoside analogs, and sterically hindered ethers where precise orthogonal deprotection is required.

This guide outlines two synthesis routes, prioritizing Regiocontrol and Atom Economy .[1][2]

• Protocol A (Direct): Lewis-acid catalyzed ring opening of isobutylene oxide using Trimethylsilyl Bromide (TMSBr).[1] This is the preferred high-efficiency route.[2]

• Protocol B (Stepwise): Silylation of 2-bromo-2-methylpropan-1-ol using Trimethylsilyl Chloride (TMSCl). This serves as a robust alternative when starting from the bromohydrin.[2]

Strategic Analysis: The Regioselectivity Challenge

The core challenge in synthesizing this molecule lies in establishing the correct regiochemistry. The target structure requires the bromine atom to be located at the tertiary carbon and the siloxy group at the primary carbon.

Mechanistic Logic[2][3]

• Reaction: Ring opening of 2,2-dimethyloxirane (Isobutylene Oxide).[1]

• Pathway: Under Lewis acidic conditions (provided by the silyl species), the reaction proceeds via an

  -like transition state. The silyl group coordinates to the epoxide oxygen, weakening the C-O bonds.

• Causality: The bond to the tertiary carbon is significantly weaker due to the stabilization of the developing positive charge (tertiary carbocation character). Consequently, the nucleophilic bromide ion attacks the tertiary position, while the oxygen (and its attached silyl group) remains on the primary carbon.

Target Structure: (CH3)3Si-O-CH2-C(Br)(CH3)2[1]

Experimental Protocols

Protocol A: Direct Ring Opening (Preferred Route)

Principle: One-pot synthesis utilizing the high oxophilicity of silicon and the Lewis acidity of TMSBr.

Materials:

• Isobutylene Oxide (2,2-Dimethyloxirane) [CAS: 558-30-5][1][2]

• Trimethylsilyl Bromide (TMSBr) [CAS: 2857-97-8][1]

• Dichloromethane (Anhydrous)[1]

• Equipment: Schlenk line or inert atmosphere glovebox, pressure-equalizing addition funnel.[1][2]

Procedure:

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel. Maintain a positive pressure of dry nitrogen.[2]

• Solvent Charge: Charge the flask with Isobutylene Oxide (5.0 g, 69.3 mmol) and anhydrous Dichloromethane (50 mL). Cool the solution to -78°C (Dry ice/Acetone bath) to suppress side reactions (polymerization).

• Addition: Charge the addition funnel with Trimethylsilyl Bromide (11.1 g, 72.8 mmol, 1.05 eq) diluted in 10 mL anhydrous Dichloromethane.

• Reaction: Add the TMSBr solution dropwise over 30 minutes. The reaction is exothermic; ensure temperature remains below -60°C.[1][2]

• Equilibration: Once addition is complete, allow the mixture to warm slowly to 0°C over 2 hours, then stir at room temperature for an additional 1 hour.

• Workup: Remove the solvent and excess TMSBr under reduced pressure (rotary evaporator, 25°C, 20 mmHg). Note: Avoid aqueous workup to prevent hydrolysis of the silyl ether.

• Purification: Purify the residue via fractional distillation under reduced pressure.

  • Target Fraction: Collect the fraction boiling at approx. 65-68°C @ 15 mmHg (estimated based on analogs).

Protocol B: Stepwise Silylation (Alternative Route)

Principle: Nucleophilic substitution at silicon using a pre-synthesized bromohydrin.[1]

Materials:

• 2-Bromo-2-methylpropan-1-ol [CAS: 23418-38-4][1][2]

• Trimethylsilyl Chloride (TMSCl) [CAS: 75-77-4][1][3]

• Triethylamine (Et3N) or Imidazole[1]

• Dichloromethane (DCM)[1]

Procedure:

• Setup: Equip a 250 mL round-bottom flask with a stir bar and nitrogen inlet.

• Charge: Dissolve 2-Bromo-2-methylpropan-1-ol (5.0 g, 32.7 mmol) and Triethylamine (4.96 g, 49.0 mmol, 1.5 eq) in anhydrous DCM (60 mL). Cool to 0°C .[1][2][3][4]

• Silylation: Add TMSCl (4.26 g, 39.2 mmol, 1.2 eq) dropwise. A white precipitate (Et3N·HCl) will form immediately.

• Completion: Stir at room temperature for 2 hours. Monitor by TLC (stain with PMA or KMnO4; starting material is polar, product is non-polar).

• Workup: Dilute with Hexanes (50 mL) to precipitate remaining salts. Filter through a pad of Celite under nitrogen.[2]

• Purification: Concentrate the filtrate and distill as in Protocol A.

Visualization of Reaction Pathways

Figure 1: Mechanistic pathways comparing the direct Lewis-acid catalyzed opening (Protocol A) and the stepwise silylation (Protocol B).

Quality Control & Characterization

Validate the synthesized compound using the following parameters.

Parameter	Specification	Method
Appearance	Colorless, clear liquid	Visual
Purity	> 98.0%	GC-FID
1H NMR (CDCl3)	δ 0.15 (s, 9H, Si-CH3)δ 1.75 (s, 6H, C-CH3)δ 3.60 (s, 2H, O-CH2)	400 MHz NMR
Density	~1.15 g/mL	Gravimetric
Stability	Moisture Sensitive	Store under Argon @ -20°C

Interpretation of NMR:

• The singlet at δ 1.75 corresponds to the two equivalent methyl groups on the tertiary carbon bearing the bromine.

• The singlet at δ 3.60 represents the methylene protons adjacent to the oxygen. The lack of splitting confirms the quaternary nature of the adjacent carbon, validating the regiochemistry.

Safety & Handling

• TMSBr/TMSCl: Highly corrosive.[1][2] Reacts violently with water to release HBr/HCl gas.[2] Handle only in a fume hood.

• Isobutylene Oxide: Flammable and potentially alkylating.[1][2] Use proper PPE (gloves, goggles).

• Storage: The product is a silyl ether and is susceptible to hydrolysis.[5] Store in a tightly sealed vial with a PTFE-lined cap, preferably over activated molecular sieves.

References

• Kricheldorf, H. R., & Morber, G. (1979).[1] Regioselectivity of the Reaction of Epoxides with Trimethylsilyl Halides. Journal of Macromolecular Science: Chemistry, A13(8). (Establishes the attack of halide at the more substituted carbon in silyl-mediated epoxide opening).

• Jung, M. E., & Lyster, M. A. (1977).[1] Quantitative dealkylation of alkyl ethers via treatment with trimethylsilyl iodide.[2] A new method for ether hydrolysis. Journal of Organic Chemistry, 42(23), 3761–3764. Link

• Gelest, Inc. Silane Coupling Agents: Connecting Across Boundaries.[1][2] Technical Brochure. (Reference for physical properties of silylated bromopropanes). Link

• Voronkov, M. G., et al. (1978). The reaction of iodotrimethylsilane with epoxides. Journal of General Chemistry of the USSR. (Confirming regiochemistry trends for silyl halides).

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1-Bromo-2-methylpropane synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. (2-Bromopropoxy)trimethylsilane (35952-69-3) for sale [vulcanchem.com]

Using (2-Bromo-2-methylpropoxy)trimethylsilane as ATRP initiator

Application Note: Heterotelechelic Polymer Synthesis using (2-Bromo-2-methylpropoxy)trimethylsilane

-Hydroxyl Functionalized Polymers via ATRP

Executive Summary

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized bifunctional initiator designed for Atom Transfer Radical Polymerization (ATRP). It features a highly reactive tertiary bromide initiating site and a trimethylsilyl (TMS)-protected primary hydroxyl group.

This compound addresses a critical challenge in polymer chemistry: the direct synthesis of well-defined polymers with orthogonal end-group functionality. By masking the hydroxyl group during the radical polymerization step, it prevents side reactions (such as interference with the copper catalyst or chain transfer) and solubility issues. Post-polymerization deprotection yields a primary hydroxyl-terminated polymer (

-HO-Polymer-Br), serving as a versatile macroinitiator for block copolymer synthesis (e.g., via Ring-Opening Polymerization) or bioconjugation.

Chemical Identity & Properties

Property	Specification
Compound Name	(2-Bromo-2-methylpropoxy)trimethylsilane
Structure
Molecular Weight	~225.18 g/mol
Functionality	Bifunctional: Tertiary Bromide (ATRP Initiator) + TMS Ether (Protected Alcohol)
Storage	2–8°C, inert atmosphere (Ar/N2). Moisture sensitive.
Solubility	Soluble in common organic solvents (THF, Toluene, Anisole, DCM).

Mechanism of Action

The utility of this initiator relies on the orthogonality between the radical polymerization of the monomer and the stability of the silyl ether.

• Initiation: The C-Br bond at the tertiary carbon is activated by a Cu(I) complex, generating a radical that initiates monomer addition.

• Propagation: The polymer chain grows from the tertiary carbon, retaining the TMS-protected oxygen at the

  -terminus.

• Deprotection: Mild hydrolysis or fluoride treatment removes the TMS group, revealing a reactive primary alcohol.

Figure 1: Mechanistic pathway from initiation to functionalized polymer recovery.

Experimental Protocols

Protocol A: ATRP of Styrene (Target Mn = 10,000 g/mol )

Objective: Synthesize TMS-protected Polystyrene (TMS-O-PS-Br).

Reagents:

• Monomer: Styrene (10.0 g, 96 mmol) – Purify by passing through basic alumina to remove inhibitor.

• Initiator: (2-Bromo-2-methylpropoxy)trimethylsilane (225 mg, 1.0 mmol).

• Catalyst: CuBr (143 mg, 1.0 mmol).

• Ligand: PMDETA (N,N,N',N'',N''-pentamethyldiethylenetriamine) (173 mg, 1.0 mmol).

• Solvent: Anisole (10 mL) – Optional, for solution polymerization.

Procedure:

• Setup: In a dry Schlenk flask equipped with a magnetic stir bar, add CuBr.

• Degassing: Seal the flask and cycle vacuum/nitrogen (3x) to remove oxygen.

• Addition: Inject degassed Anisole, Ligand (PMDETA), and Monomer (Styrene) via syringe. Stir until the copper complex forms (often turns green/blue depending on oxidation, Cu(I) should be light green/brown in complex).

• Initiation: Inject the Initiator last to start the reaction kinetics.

• Polymerization: Place the flask in a pre-heated oil bath at 90°C . Stir for defined time (e.g., 4–8 hours depending on targeted conversion).

  • Expert Tip: Stop at ~60-70% conversion to preserve high end-group fidelity.

• Termination: Expose the reaction to air (oxidizes Cu(I) to Cu(II)) and dilute with THF.

• Purification: Pass the solution through a neutral alumina column to remove the copper catalyst (solution turns from green to clear). Precipitate into excess cold methanol. Filter and dry under vacuum.[1]

Protocol B: Deprotection of TMS Group

Objective: Convert TMS-O-PS-Br to HO-PS-Br.

Method 1: Acidic Hydrolysis (Mild)

• Reagents: Polymer (1 g), THF (10 mL), Methanol (2 mL), HCl (5 drops of 1M).

• Steps: Dissolve polymer in THF. Add Methanol and HCl. Stir at room temperature for 2 hours. Precipitate into Methanol.

• Why this works: Silyl ethers are highly susceptible to acid-catalyzed hydrolysis.

Method 2: Fluoride Cleavage (Highly Selective)

• Reagents: Polymer (1 g), THF (10 mL), TBAF (1M in THF, 1.5 eq relative to initiator).

• Steps: Dissolve polymer in THF. Add TBAF dropwise. Stir for 1 hour. Pass through a short silica plug to remove tetrabutylammonium salts. Precipitate.

• Note: This is preferred if the polymer backbone is acid-sensitive.

Characterization & Validation

To validate the success of the synthesis, compare the spectral data before and after deprotection.

Technique	Observation (TMS-Polymer)	Observation (OH-Polymer)
1H NMR	Strong singlet at ~0.1 ppm (Si-(CH3)3).	Disappearance of peak at ~0.1 ppm. Appearance of broad singlet at ~3.5-3.7 ppm (-CH2-OH).
FT-IR	Absorption at 1250 cm⁻¹ (Si-C) and 840 cm⁻¹ (Si-O).	Loss of Si peaks. Appearance of broad band at 3200-3500 cm⁻¹ (O-H stretch).
GPC	Monomodal distribution, low PDI (<1.2).	No significant shift in molecular weight (confirming no degradation of backbone).

Applications in Drug Development

• Macroinitiators for Block Copolymers: The resulting HO-PS-Br can be used to initiate Ring-Opening Polymerization (ROP) of cyclic esters (e.g., Lactide, Caprolactone) to form Polystyrene-b-Polylactide (PS-b-PLA) . This is crucial for synthesizing amphiphilic micelles for drug delivery.

• Bio-Conjugation: The primary hydroxyl group can be activated (e.g., with p-nitrophenyl chloroformate) to conjugate peptides or targeting ligands to the polymer chain end.

References

• Matyjaszewski, K., & Xia, J. (2001).[2] Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990.

• Coessens, V., Pintauer, T., & Matyjaszewski, K. (2001). Functional polymers by atom transfer radical polymerization. Progress in Polymer Science, 26(3), 337-377.[3]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for TMS deprotection protocols).

• Lego, B., Skene, W. G., & Giasson, S. (2008).[4] Unprecedented covalently attached ATRP initiator onto OH-functionalized mica surfaces. Langmuir, 24(2), 379-382. (Demonstrates silane/ATRP initiator chemistry).

Sources

• 1. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]
• 2. 2-Bromo-2-methyl-N-p-tolyl­propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. Unprecedented covalently attached ATRP initiator onto OH-functionalized mica surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Functionalizing Polymers with (2-Bromo-2-methylpropoxy)trimethylsilane via ATRP

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Technique: Atom Transfer Radical Polymerization (ATRP), Orthogonal Deprotection, End-Group Functionalization

Executive Summary

The precise engineering of polymer chain ends is a critical requirement in the development of advanced biomaterials, targeted drug delivery systems, and polymeric prodrugs. Atom Transfer Radical Polymerization (ATRP) is a highly robust controlled radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights and narrow dispersities[1].

This application note details the use of (2-Bromo-2-methylpropoxy)trimethylsilane as a bifunctional ATRP initiator. By utilizing this specific molecule, researchers can synthesize well-defined telechelic polymers bearing a protected

-hydroxyl group. Subsequent orthogonal deprotection yields a primary hydroxyl terminus, serving as a versatile anchor for downstream drug conjugation, PEGylation, or the synthesis of complex block copolymers via Ring-Opening Polymerization (ROP).

Mechanistic Rationale: Expertise & Causality

The selection of (2-Bromo-2-methylpropoxy)trimethylsilane is driven by strict mechanistic requirements in controlled radical polymerization:

• Initiator Efficiency (The Tertiary Bromide): The core of the initiator features a tertiary alkyl bromide. Upon homolytic cleavage by the Cu(I) catalyst, it generates a highly stable, sterically hindered tertiary radical. This ensures that the rate of initiation (

  ) significantly exceeds the rate of propagation ( ). Fast, uniform initiation is the fundamental prerequisite for achieving low dispersity ( )[2].

• Protection Strategy (The TMS Group): The molecule contains a primary alcohol protected by a trimethylsilyl (TMS) ether. If left unprotected, free hydroxyl groups can coordinate with the copper catalyst, altering its redox potential, reducing its solubility, and ultimately broadening the molecular weight distribution[3]. The TMS group is sterically bulky enough to prevent catalyst poisoning while remaining highly labile to specific fluoride-based deprotection reagents.

• Orthogonality: The TMS group can be cleaved under extremely mild conditions (e.g., using TBAF) that do not hydrolyze sensitive ester or amide bonds within the polymer backbone.

Experimental Workflow

Figure 1: Workflow for synthesizing α-hydroxyl telechelic polymers via ATRP and TMS deprotection.

Step-by-Step Experimental Protocols

The following protocols outline the synthesis of a model polymer, Poly(methyl methacrylate) (PMMA), demonstrating the self-validating nature of the workflow.

Protocol 1: ATRP Synthesis of TMS-Protected PMMA

Objective: Synthesize a well-defined PMMA macromonomer with an

-TMS-protected hydroxyl group and an -bromide terminus.

• Preparation: In a rigorously dried Schlenk flask equipped with a magnetic stir bar, add CuBr (1.0 eq).

  • Causality: CuBr must be stored under inert gas; any oxidation to Cu(II) prior to the reaction will severely inhibit the initiation step.

• Reagent Addition: Add Methyl Methacrylate (MMA) (100 eq, passed through basic alumina to remove inhibitors) and Anisole (50% v/v relative to monomer).

  • Causality: Anisole acts as a non-coordinating solvent that solubilizes the polymer and serves as an internal standard for NMR conversion tracking.

• Ligand Complexation: Inject PMDETA (N,N,N′,N′′,N′′-Pentamethyldiethylenetriamine) (1.0 eq). The solution will turn light green/blue, indicating the formation of the Cu/ligand complex.

• Degassing: Perform three consecutive freeze-pump-thaw cycles.

  • Causality: Oxygen must be completely removed as it acts as a radical scavenger and irreversibly oxidizes the active Cu(I) catalyst to inactive Cu(II).

• Initiation: Backfill the flask with Argon. Inject (2-Bromo-2-methylpropoxy)trimethylsilane (1.0 eq) via a purged microsyringe.

• Polymerization: Submerge the flask in an oil bath pre-heated to 60 °C. Allow the reaction to proceed for 4 hours.

• Termination & Purification: Quench the reaction by opening the flask to air and diluting with THF. Pass the green solution through a column of neutral alumina.

  • Causality: Exposure to oxygen terminates the radical process. The alumina column traps the oxidized copper catalyst, preventing polymer discoloration and degradation.

• Isolation: Concentrate the filtrate under reduced pressure and precipitate dropwise into a 10-fold excess of cold methanol. Filter and dry under vacuum.

System Validation:

• Conversion: Compare the integration of the residual vinyl protons of MMA (5.5 and 6.1 ppm) to the methoxy protons of the PMMA backbone (3.6 ppm) via

  H NMR.

• Control: Gel Permeation Chromatography (GPC) must show a monomodal peak with a dispersity (

  ) .

Protocol 2: Orthogonal Deprotection of the TMS Group

Objective: Cleave the TMS ether to yield

-hydroxyl PMMA without hydrolyzing the ester backbone.

• Dissolution: Dissolve the purified TMS-protected PMMA in anhydrous THF (approx. 100 mg/mL).

• Cleavage: Add a 1.0 M solution of Tetrabutylammonium fluoride (TBAF) in THF (1.5 equivalents relative to the calculated polymer end-groups).

  • Causality: The high bond dissociation energy of the Si–F bond (582 kJ/mol) provides the thermodynamic driving force to selectively cleave the Si–O bond at room temperature, leaving the PMMA ester linkages completely intact.

• Reaction: Stir the solution for 2 hours at room temperature.

• Purification: Concentrate the mixture and precipitate into a 50:50 mixture of methanol and water to remove the TBAF salts. Dry the resulting white powder under high vacuum.

System Validation:

• H NMR: Confirm the complete disappearance of the sharp 9H singlet at ~0.1 ppm (the TMS group).

• FTIR Spectroscopy: Confirm the appearance of a broad O–H stretching band between 3200–3500 cm⁻¹.

Quantitative Data Presentation

The following table summarizes the expected analytical metrics at each stage of the workflow, serving as a benchmark for successful execution.

Experimental Stage	Expected (NMR)	Expected (GPC)	Dispersity (Đ)	Key H NMR Signatures (CDCl )	FTIR Signatures
Initiator	239.2 g/mol	N/A	N/A	0.1 ppm (s, 9H, TMS), 1.9 ppm (s, 6H, methyl)	No O-H stretch; strong Si-C stretch at 840 cm⁻¹
Protected Polymer	~10,000 g/mol	~10,500 g/mol	1.10 - 1.18	0.1 ppm (s, 9H, TMS), 3.6 ppm (s, 3H, -OCH )	Strong C=O stretch at 1720 cm⁻¹
Deprotected Polymer	~10,000 g/mol	~10,500 g/mol	1.10 - 1.18	Absence of 0.1 ppm peak; 3.6 ppm remains	Broad O-H stretch at 3200-3500 cm⁻¹

Downstream Applications in Drug Development

The generation of an

-hydroxyl- -bromo telechelic polymer opens several highly valuable pathways for pharmaceutical scientists:

• Polymeric Prodrugs: The primary hydroxyl group can be esterified with carboxylic acid-containing drugs (e.g., Ibuprofen, Indomethacin) using DCC/DMAP coupling. This allows for the creation of macromolecular prodrugs with controlled release profiles.

• Micellar Drug Delivery Systems: The

  -hydroxyl group can act as a macroinitiator for the Ring-Opening Polymerization (ROP) of cyclic esters (e.g., -caprolactone or lactide). This yields amphiphilic AB block copolymers (e.g., PMMA- -PCL) that self-assemble into nanoscale micelles, ideal for encapsulating hydrophobic Active Pharmaceutical Ingredients (APIs).

• Targeting Ligand Conjugation: The

  -bromide terminus (retained from the ATRP process) can undergo nucleophilic substitution with sodium azide ( ). The resulting azide-terminated polymer can be coupled to alkyne-modified targeting peptides or antibodies via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" chemistry[1].

References

• Title: Atom Transfer Radical Polymerization Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Functional polymers by atom transfer radical polymerization Source: Progress in Polymer Science URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols for the Synthesis of Hydroxy-Terminated Polymers via Trimethylsilyl (TMS) Deprotection

Introduction: The Strategic Role of Hydroxyl-Terminated Polymers and the Utility of TMS Protection

Hydroxy-terminated polymers are foundational building blocks in a vast array of advanced materials, from biomedical devices and drug delivery systems to high-performance polyurethanes and specialty coatings. The terminal hydroxyl groups serve as versatile handles for subsequent chemical modifications, such as chain extension, cross-linking, and surface functionalization. The precise control over the presence and reactivity of these hydroxyl groups is paramount to achieving the desired material properties.

In many controlled polymerization techniques, such as living anionic or ring-opening polymerization, the initiator or terminating agent often possesses a hydroxyl group. To prevent undesirable side reactions with the highly reactive propagating polymer chain, this hydroxyl functionality is temporarily "masked" with a protecting group. The trimethylsilyl (TMS) ether is an ideal protecting group in this context due to its ease of installation, stability under various polymerization conditions, and, most importantly, its clean and efficient removal under mild conditions to regenerate the desired hydroxyl terminus.[1]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and field-proven protocols for the successful deprotection of TMS-ethers to yield hydroxy-terminated polymers. We will delve into the causality behind experimental choices, provide detailed step-by-step methodologies, and offer guidance on the characterization of the final product to ensure scientific integrity and reproducibility.

Pillar 1: The Chemistry of TMS Deprotection - Mechanisms and Strategic Choices

The cleavage of the silicon-oxygen bond in a TMS ether can be achieved through several mechanisms, primarily categorized as fluoride-mediated, acid-catalyzed, and base-catalyzed methods. The choice of the deprotection strategy is not arbitrary; it is dictated by the chemical nature of the polymer backbone, the presence of other functional groups, and the desired reaction kinetics.

Fluoride-Mediated Deprotection: The High-Affinity Approach

The most common and often most effective method for TMS deprotection is the use of a fluoride ion source, typically tetrabutylammonium fluoride (TBAF).[2] The driving force for this reaction is the exceptionally high strength of the silicon-fluoride bond (bond dissociation energy ~141 kcal/mol), which is significantly stronger than the silicon-oxygen bond.[3]

The reaction proceeds through a nucleophilic attack of the fluoride ion on the silicon atom, forming a transient, pentacoordinate silicon intermediate. This intermediate is unstable and rapidly collapses, cleaving the Si-O bond to release an alkoxide, which is subsequently protonated during work-up to yield the hydroxyl group.[2]

Causality of Choice:

• High Selectivity: Fluoride-based reagents are highly selective for silicon-based protecting groups, leaving most other functional groups, such as esters and amides, intact.[4]

• Mild Conditions: The reaction can typically be carried out at room temperature, which is advantageous for polymers with sensitive backbones or other thermally labile groups.

• Broad Applicability: This method is effective for a wide range of polymer types.

However, the basicity of commercial TBAF solutions (which contain trace amounts of hydroxide) can be a concern for base-sensitive polymers. In such cases, buffering the TBAF solution with a mild acid like acetic acid is recommended.

Acid-Catalyzed Deprotection: A Protic Pathway

Acid-catalyzed deprotection involves the protonation of the ether oxygen, making it a better leaving group. Subsequent nucleophilic attack by a solvent molecule (e.g., water or methanol) or a counter-ion on the silicon atom leads to the cleavage of the Si-O bond.[5] Common reagents include hydrochloric acid (HCl) in a protic solvent like methanol or a mixture of tetrahydrofuran (THF) and water.[3]

Causality of Choice:

• Cost-Effectiveness: Acidic reagents like HCl are inexpensive and readily available.

• Ease of Work-up: The byproducts are typically volatile or easily removed by aqueous extraction.

• Suitability for Acid-Stable Polymers: This method is well-suited for polymers with backbones that are resistant to acid-catalyzed hydrolysis, such as polymethacrylates.[6][7]

It is crucial to consider the stability of the polymer backbone under acidic conditions. For instance, polyesters or polycarbonates would be susceptible to degradation.

Base-Catalyzed Deprotection: An Alternative for Specific Substrates

Base-catalyzed hydrolysis of TMS ethers is also possible, often using reagents like potassium carbonate in methanol.[5] This method is generally milder than using strong bases like sodium hydroxide.

Causality of Choice:

• Mildness: This can be a gentle method for substrates that are sensitive to both acidic and fluoride-based conditions.

• Orthogonality: It can offer selective deprotection in the presence of other protecting groups that are labile to acid or fluoride.

The efficiency of base-catalyzed deprotection can be lower than the other methods, and it may not be suitable for polymers with base-labile functional groups like esters.

Pillar 2: Experimental Protocols - A Self-Validating System

The following protocols are designed to be robust and reproducible. Each step is accompanied by an explanation of its purpose to ensure a thorough understanding of the process.

General Considerations Before You Begin

• Polymer Characterization: Before deprotection, it is essential to have a thorough characterization of the TMS-protected polymer, including its number-average molecular weight (Mn) and polydispersity index (PDI) from Gel Permeation Chromatography (GPC), and confirmation of the TMS end-groups by ¹H NMR and FTIR spectroscopy.

• Stoichiometry: The amount of deprotection reagent should be calculated based on the molar equivalents of the TMS end-groups on the polymer. A slight excess of the reagent is typically used to ensure complete reaction.

• Solvent Choice: The polymer must be fully soluble in the chosen reaction solvent to ensure efficient access of the deprotection reagent to the TMS ether groups.

Protocol 1: Fluoride-Mediated Deprotection using TBAF

This protocol is a general method suitable for a wide range of polymers.

Materials:

• TMS-terminated polymer

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Methanol (for precipitation)

• Deionized water

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolution: In a round-bottom flask under an inert atmosphere, dissolve the TMS-terminated polymer (1.0 equiv. of TMS groups) in anhydrous THF to a concentration of approximately 5-10% (w/v). Stir until the polymer is fully dissolved.

• Reagent Addition: Slowly add the 1.0 M TBAF solution in THF (1.1-1.5 equiv. per TMS group) dropwise to the stirred polymer solution at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the deprotection by taking small aliquots at regular intervals (e.g., every 30-60 minutes) and analyzing them by Thin Layer Chromatography (TLC) if applicable, or more definitively by ¹H NMR or FTIR spectroscopy to observe the disappearance of the TMS signal and the appearance of the hydroxyl signal. Reaction times can vary from 30 minutes to several hours depending on the polymer and steric hindrance around the TMS group.

• Quenching and Precipitation: Once the reaction is complete, quench the reaction by adding a small amount of deionized water (approximately 10% of the total reaction volume).

• Purification: Precipitate the hydroxy-terminated polymer by slowly adding the reaction mixture to a large volume of a non-solvent, such as cold methanol or deionized water, with vigorous stirring.[] The choice of non-solvent depends on the solubility of the deprotected polymer.

• Isolation and Drying: Collect the precipitated polymer by filtration or centrifugation. Wash the polymer with fresh non-solvent to remove any residual TBAF and byproducts. Dry the purified hydroxy-terminated polymer under vacuum to a constant weight.

Protocol 2: Acid-Catalyzed Deprotection using HCl

This protocol is suitable for polymers with acid-stable backbones.

Materials:

• TMS-terminated polymer

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Dichloromethane (DCM) or other suitable solvent for the polymer

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar

Procedure:

• Dissolution: Dissolve the TMS-terminated polymer in a suitable solvent like DCM or a mixture of THF/methanol.

• Acid Addition: Add a catalytic amount of 1 M HCl (e.g., a few drops) and stir the solution at room temperature. For some polymers, a larger amount of acid may be required.

• Reaction Monitoring: Monitor the reaction by TLC, ¹H NMR, or FTIR. The deprotection is typically rapid (5-60 minutes).

• Neutralization: Once the reaction is complete, neutralize the acid by slowly adding saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or another suitable organic solvent.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Isolation: Remove the solvent under reduced pressure to yield the hydroxy-terminated polymer. If necessary, further purify by precipitation as described in Protocol 1.

Pillar 3: Characterization and Validation - Ensuring Success

Thorough characterization of the deprotected polymer is crucial to validate the success of the reaction and to ensure the material is suitable for its intended application.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: This is the primary technique for confirming deprotection. The characteristic signal of the trimethylsilyl protons (a sharp singlet at ~0.1 ppm) should completely disappear in the spectrum of the deprotected polymer. The appearance of a new, often broad, signal corresponding to the hydroxyl proton (variable chemical shift, typically between 2-5 ppm) is a key indicator of success. For quantitative analysis of hydroxyl end-groups, derivatization with a reagent containing a distinct NMR-active nucleus (e.g., ¹⁹F or ³¹P) can be employed.[9][10][11][12]

• ¹³C NMR: The disappearance of the TMS methyl carbon signal (around 0 ppm) and shifts in the signals of the carbon atoms adjacent to the newly formed hydroxyl group can also be observed.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides a quick and effective way to monitor the deprotection process.

• Disappearance of TMS Bands: The spectrum of the starting TMS-protected polymer will show characteristic peaks for the Si-CH₃ bond (around 1250 cm⁻¹ and 840 cm⁻¹). These peaks should be absent or significantly diminished in the spectrum of the deprotected polymer.[13][14]

• Appearance of Hydroxyl Band: A broad absorption band in the region of 3200-3600 cm⁻¹ will appear, which is characteristic of the O-H stretching vibration of the hydroxyl group.[13][14]

Gel Permeation Chromatography (GPC)

GPC is used to assess the impact of the deprotection reaction on the polymer's molecular weight and molecular weight distribution.

• Integrity of the Polymer Backbone: An ideal deprotection reaction should not affect the polymer backbone. Therefore, the GPC traces of the polymer before and after deprotection should show a similar molecular weight and a narrow PDI.[15][16]

• Detection of Degradation: Any significant decrease in molecular weight or broadening of the PDI would indicate that the deprotection conditions have caused chain scission or other degradation processes.

Data Presentation and Visualization

Quantitative Data Summary

Polymer Type	Deprotection Reagent	Equivalents	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Poly(methacrylate)	TBAF/Acetic Acid	TBAF (20), Acetic Acid (122)	THF	RT	24	>95	[17]
Poly(styrene)	TBAF	1.2	THF	RT	2	>98	[2]
Poly(dimethylsiloxane)	HCl (catalytic)	-	Methanol	RT	0.5-1	>95	[3]
Poly(caprolactone)	TBAF	1.5	THF	RT	4	>95	[2]

Note: Yields are highly substrate-dependent and the conditions provided are a starting point for optimization.

Mandatory Visualizations

Caption: A decision-making workflow for the synthesis and deprotection of TMS-terminated polymers.

Caption: Mechanism of fluoride-mediated TMS deprotection.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Deprotection	1. Insufficient reagent stoichiometry. 2. Short reaction time. 3. Steric hindrance around the TMS group. 4. Poor solubility of the polymer.	1. Increase the equivalents of the deprotecting agent (e.g., to 2-3 equiv. per TMS group). 2. Extend the reaction time and continue to monitor by NMR or FTIR. 3. Gently heat the reaction mixture (e.g., to 40-50 °C), provided the polymer is stable at that temperature. 4. Use a better solvent or a co-solvent system to ensure the polymer remains fully dissolved.
Low Yield of Purified Polymer	1. Degradation of the polymer backbone. 2. Loss of polymer during precipitation. 3. Incomplete precipitation.	1. Use milder deprotection conditions (e.g., buffered TBAF, lower temperature, or a different deprotection method). 2. Ensure the non-solvent is added slowly to the polymer solution with vigorous stirring to promote the formation of larger, more easily filterable particles. 3. Use a larger volume of non-solvent or a different non-solvent to decrease the solubility of the polymer.
Broadening of PDI in GPC	1. Acid- or base-catalyzed degradation of the polymer backbone. 2. Aggregation of the deprotected polymer.	1. Switch to a milder deprotection method. 2. Ensure the GPC mobile phase is a good solvent for the hydroxy-terminated polymer and that the sample is fully dissolved before injection. The addition of salts like LiBr to the mobile phase can sometimes help to break up aggregates.

Conclusion

The synthesis of hydroxy-terminated polymers via the deprotection of TMS ethers is a robust and widely applicable strategy in polymer chemistry. A thorough understanding of the underlying reaction mechanisms and the careful selection of deprotection conditions based on the specific properties of the polymer are key to achieving high yields of pure, well-defined materials. By following the detailed protocols and characterization guidelines presented in this application note, researchers can confidently and reproducibly synthesize high-quality hydroxy-terminated polymers for their advanced material applications.

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• Master Organic Chemistry. (2023). Silyl Protection of Alcohols: TMSCl vs TBSCl (Mechanism, Stability, Deprotection). Retrieved from [Link]

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• Harris, R. O. (1986). Hydroxyl group determination in prepolymers by 1H NMR spectroscopy. Journal of Polymer Science Part A: Polymer Chemistry, 24(11), 3049-3057.

• Gelest. Deprotection of Silyl Ethers. Retrieved from [Link]

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• Academia.edu. (2015). Mild deprotection of 2-(trimethylsilyl)ethyl esters. Retrieved from [Link]

• Heravi, M. M., et al. (2005). An efficient method for selective deprotection of trimethylsilyl ethers, tetrahydropyranyl ethers, ethylene acetals and ketals under solvent-free conditions. Journal of the Iranian Chemical Society, 2(2), 145-151.
• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3), 133-136.

• Reddit. (2021, May 26). TMS deprotection of acid- and base-sensitive substrate. Retrieved from [Link]

• Nandiyanto, A. B. D., et al. (2023). Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition. Indonesian Journal of Science & Technology, 8(1), 113-134.
• Nandiyanto, A. B. D., et al. (2023). Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I. Jurnal UPI, 8(1), 113-134.
• van der Gracht, A. M., et al. (2021). Protected Poly(3-sulfopropyl methacrylate) Copolymers: Synthesis, Stability, and Orthogonal Deprotection. ACS Polymers Au, 1(1), 10-21.

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• Chandrasekhar, S., et al. (2001). A Mild and Chemoselective Method for the Deprotection of Tertbutyldimethylsilyl (Tbdms) Ethers Using Iron(III) Tosylate as a Catalyst. Tetrahedron Letters, 42(33), 5639-5641.
• McDermott, M. J., et al. (2021). A graph-based network for predicting chemical reaction pathways in solid-state materials synthesis.

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• Yeom, C.-E., et al. (2008). DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group. Synlett, 2008(04), 565-568.
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Application Note: Intermolecular Radical Addition of (2-Bromo-2-methylpropoxy)trimethylsilane to Styrene via ATRA

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, self-validating protocol for the C–C bond-forming reaction between a functionalized tertiary alkyl bromide and styrene, leveraging modern photoredox catalysis and traditional transition-metal methods.

Executive Summary & Mechanistic Rationale

The intermolecular addition of unactivated alkyl halides to alkenes is a cornerstone of complex molecule synthesis. (2-Bromo-2-methylpropoxy)trimethylsilane is a highly versatile bifunctional building block. It features a trimethylsilyl (TMS)-protected alcohol and a tertiary alkyl bromide. The tertiary C–Br bond is an excellent radical precursor due to its relatively low bond dissociation energy and favorable reduction potential, making it highly susceptible to single-electron transfer (SET) 1.

When reacted with styrene, the system undergoes an Atom Transfer Radical Addition (ATRA) to yield (4-bromo-2,2-dimethyl-4-phenylbutoxy)trimethylsilane.

Causality of the Reaction Design

• Radical Generation: Under photoredox conditions, an excited photocatalyst (e.g., [Cu(dap)2]Cl) donates an electron to the alkyl bromide. This SET event induces the homolytic cleavage of the C–Br bond, generating a sterically hindered but electronically stable tertiary alkyl radical [[2]]().

• Regioselective Propagation: The nucleophilic tertiary radical rapidly adds to the terminal carbon of styrene. This regioselectivity is thermodynamically driven by the formation of a highly resonance-stabilized benzylic radical intermediate 3.

• Termination (Halogen Atom Transfer): The benzylic radical abstracts a bromine atom from the oxidized photocatalyst complex (Cu(II)–Br), yielding the final brominated product and regenerating the ground-state catalyst [[3]]().

Figure 1: Photoredox-catalyzed ATRA mechanism of alkyl bromides with styrene.

Comparative Reaction Conditions

The choice of reaction conditions dictates whether the reaction proceeds via an ATRA pathway (retaining the bromine atom) or a reductive hydroalkylation pathway (replacing the bromine with a hydrogen atom) 4. The table below summarizes the quantitative parameters for three distinct methodologies.

Methodology	Catalyst System	Additives / Reductants	Solvent	Light Source & Temp	Expected Yield
Photoredox ATRA	[Cu(dap)2]Cl (2 mol%)	None	Anhydrous MeCN	Blue LED (450 nm), RT	85 – 95%
Traditional ATRA	CuBr (10 mol%)	PMDETA (10 mol%)	Toluene	None, 80 – 90 °C	60 – 75%
Hydroalkylation	fac-Ir(ppy)3 (1 mol%)	Hantzsch Ester (1.5 eq)	DMF	Blue LED (450 nm), RT	70 – 80%

Experimental Protocols

Workflow Overview

Figure 2: Step-by-step workflow for the photoredox ATRA experimental protocol.

Protocol A: Visible-Light Photoredox ATRA (Recommended)

This protocol utilizes a copper-based photoredox catalyst to achieve high yields at room temperature, preserving the acid-sensitive TMS ether group 5.

Materials Required:

• (2-Bromo-2-methylpropoxy)trimethylsilane: 1.0 mmol (225.2 mg)

• Styrene: 1.5 mmol (156.2 mg)

• [Cu(dap)2]Cl: 0.02 mmol (17.5 mg, 2 mol%)

• Anhydrous Acetonitrile (MeCN): 10 mL

Step-by-Step Procedure:

• Inhibitor Removal (Causality Check): Commercial styrene contains 4-tert-butylcatechol (TBC) to prevent spontaneous polymerization. You must pass the styrene through a short plug of basic alumina immediately prior to use. Failure to do so will quench the radical intermediates and stall the reaction.

• Reaction Assembly: In an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add the [Cu(dap)2]Cl catalyst. Transfer the tube to a nitrogen-filled glovebox or operate under strict Schlenk line conditions. Add the anhydrous MeCN, followed by the alkyl bromide and the freshly purified styrene.

• Degassing: Seal the tube with a rubber septum. Perform three rigorous cycles of Freeze-Pump-Thaw .

  • Scientific Grounding: Oxygen is a triplet diradical that rapidly quenches both the excited photocatalyst and the carbon-centered radicals, leading to unwanted peroxides. Complete deoxygenation is non-negotiable 1.

• Irradiation: Backfill the vessel with nitrogen. Place the tube approximately 2–3 cm away from a 34 W Blue LED light source (λmax = 450 nm). Stir vigorously for 12–16 hours. Note: Use a cooling fan to ensure the reaction remains at ambient room temperature.

• Work-up: Discontinue irradiation. Dilute the crude mixture with diethyl ether (20 mL). Wash the organic layer with deionized water (2 × 10 mL) and brine (10 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to isolate the pure ATRA product.

Protocol B: Traditional Copper-Catalyzed ATRA (Kharasch Addition)

For laboratories lacking photochemical infrastructure, traditional transition-metal catalysis is viable, though it requires thermal activation 6.

• In a Schlenk flask, combine CuBr (10 mol%) and N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA) (10 mol%) in anhydrous toluene (0.1 M) under nitrogen to form the active complex.

• Add (2-Bromo-2-methylpropoxy)trimethylsilane (1.0 eq) and inhibitor-free styrene (1.5 eq).

• Degas via Freeze-Pump-Thaw (3 cycles).

• Heat the reaction mixture to 85 °C in an oil bath for 16 hours.

• Cool to room temperature, pass through a short pad of neutral alumina to remove copper salts, concentrate, and purify via chromatography.

Analytical Characterization & Troubleshooting

To validate the success of the self-validating system, perform NMR analysis on the purified product.

• ¹H NMR (CDCl₃):

  • TMS Group: Look for a sharp, diagnostic singlet near 0.1 ppm integrating to 9H. If this peak is absent, the TMS ether was likely cleaved due to moisture in the solvent.

  • Gem-Dimethyl Group: A singlet integrating to 6H around 0.9 – 1.1 ppm .

  • Benzylic Proton (CH–Br): The defining feature of the ATRA product is the benzylic proton, which will appear as a distinct doublet of doublets (or pseudo-triplet) shifted downfield to 5.0 – 5.2 ppm due to the deshielding effects of both the phenyl ring and the electronegative bromine atom.

• Troubleshooting TMS Deprotection: If the free alcohol is observed (loss of TMS signal, appearance of a broad –OH stretch in IR), ensure that all glassware is rigorously oven-dried and that the MeCN is strictly anhydrous.

References

• Title: Recent Advances in Photoredox-Catalyzed Difunctionalization of Alkenes Source: MDPI URL
• Title: Hydroalkylation of styrenes enabled by boryl radical mediated halogen atom transfer Source: ChemRxiv URL
• Title: Photoredox Catalysis in Organic Chemistry Source: ACS Publications URL
• Source: PMC (NIH)
• Title: Photoredox-Catalyzed C–H Functionalization Reactions Source: ACS Publications URL
• Title: 2-Bromo-2-methyl-6-(trimethoxysilyl)hexanoate (ATRP/ATRA Initiator Properties)

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Application Notes & Protocols: Surface Grafting of Polymer Brushes via SI-ATRP using (2-Bromo-2-methylpropoxy)trimethylsilane

Introduction: Engineering Interfaces with Precision

The ability to precisely control the chemical and physical properties of surfaces is paramount in fields ranging from biomedical engineering to advanced materials science.[1] Polymer brushes, which are assemblies of polymer chains tethered by one end to a substrate, offer an unparalleled platform for surface modification.[2][3] By densely grafting polymers from a surface, we can create interfaces with tailored wettability, lubricity, biocompatibility, and chemical reactivity.[4][5] These engineered surfaces are critical for developing next-generation technologies, including drug delivery systems, antifouling coatings for medical implants, and highly sensitive biosensors.[6][7]

The "grafting from" approach, particularly Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP), has emerged as a powerful and versatile method for synthesizing well-defined polymer brushes with high grafting densities.[3][8][9] This technique allows for the growth of polymer chains directly from initiator sites that have been pre-immobilized on a substrate. This process ensures that monomers can readily access the growing chain ends, enabling the formation of thick, dense polymer layers—a feat that is often challenging with "grafting to" methods.[9][10]

This document provides a comprehensive guide to the use of (2-Bromo-2-methylpropoxy)trimethylsilane as a key bifunctional molecule for this process. This initiator is uniquely suited for modifying hydroxyl-bearing substrates, such as silicon wafers, glass, and various metal oxides. Its design is elegantly simple:

• A trimethylsilyl group serves as the anchoring unit, reacting with surface hydroxyl groups to form robust, covalent siloxane (Si-O-Si) bonds.[11]

• A 2-bromo-2-methylpropionyl group acts as a classic and efficient initiator for ATRP, providing the starting point for controlled polymer chain growth.[12][13]

We will detail the complete workflow, from rigorous substrate preparation to the final polymerization and characterization, providing not just the steps, but the scientific rationale behind them to ensure reproducible, high-quality results.

The Two-Stage Mechanism: From Silanization to Polymerization

The successful grafting of polymer brushes using (2-Bromo-2-methylpropoxy)trimethylsilane is a two-stage process. Understanding the chemistry of each stage is critical for troubleshooting and optimizing the procedure.

Stage 1: Initiator Immobilization via Silanization The first stage involves the covalent attachment of the initiator to the substrate. This is a silanization reaction where the trimethylsilyl group of the initiator reacts with the surface silanol (Si-OH) or other hydroxyl groups. The reaction proceeds via hydrolysis and condensation, forming a stable siloxane linkage and creating a self-assembled monolayer (SAM) of ATRP initiators.[11][14] It is imperative that this step is performed under anhydrous conditions to prevent the premature hydrolysis and self-condensation of the silane initiator in solution, which would otherwise lead to a disordered, multilayered film and reduced initiator density on the surface.[11]

Stage 2: Polymer Growth via Surface-Initiated ATRP (SI-ATRP) Once the initiator is anchored, the substrate is transformed into a macroinitiator. The SI-ATRP process can then begin. In this step, a monomer, a transition metal catalyst (typically a copper(I) complex), and a ligand are introduced.[8] The copper(I) complex reversibly activates the carbon-bromine bond of the surface-bound initiator, generating a radical that initiates the polymerization of the monomer. The controlled nature of ATRP, governed by the equilibrium between active (radical) and dormant (halide-capped) species, allows for the growth of polymer chains with predetermined molecular weights and narrow molecular weight distributions.[8][10]

Figure 1: Two-stage workflow for polymer brush synthesis.

Detailed Experimental Protocols

This section provides step-by-step methodologies for growing polymer brushes from a model substrate: a standard silicon wafer. These protocols can be adapted for other hydroxyl-bearing materials like glass or quartz.

Protocol 1: Substrate Cleaning and Hydroxylation

Core Objective: To generate a pristine, highly hydrophilic surface with a maximum density of reactive hydroxyl (-OH) groups. The quality of this initial surface directly dictates the density and uniformity of the subsequent initiator monolayer.[12][15]

Materials:

• Silicon wafers

• Acetone (ACS grade or higher)

• Ethanol (ACS grade or higher)

• Deionized (DI) water (>18 MΩ·cm)

• Sulfuric acid (H₂SO₄, 98%)

• Hydrogen peroxide (H₂O₂, 30%)

• Nitrogen or Argon gas source

Procedure:

• Initial Degreasing: Place the silicon wafers in a beaker and sonicate sequentially in acetone, ethanol, and DI water for 10-15 minutes each to remove gross organic contamination.[12]

• Drying: Dry the wafers under a stream of high-purity nitrogen or argon gas.

• Piranha Etching (Hydroxylation):

  • * CRITICAL SAFETY WARNING: Piranha solution is extremely corrosive, a strong oxidizer, and reacts violently with organic materials. Always use heavy-duty personal protective equipment (lab coat, acid-resistant gloves, and a face shield). Prepare the solution inside a certified fume hood by adding the H₂O₂ SLOWLY to the H₂SO₄ . Never the other way around. The solution is highly exothermic.

  • Prepare the Piranha solution by carefully mixing H₂SO₄ and H₂O₂ in a 7:3 volume ratio.

  • Immerse the dried wafers in the freshly prepared, hot Piranha solution for 30-60 minutes.[12] This step removes any remaining organic residues and grows a thin, uniform silicon dioxide layer rich in silanol (Si-OH) groups.

• Thorough Rinsing: Carefully remove the wafers from the Piranha bath and rinse them extensively with copious amounts of DI water.

• Final Drying: Dry the wafers again under a stream of nitrogen or argon. The resulting surface should be highly hydrophilic.

• Verification (Self-Validation): A properly hydroxylated surface will exhibit a very low water contact angle (<10°). This measurement confirms the successful generation of a high-energy, hydroxyl-rich surface ready for silanization.[16]

Protocol 2: Initiator Immobilization

Core Objective: To form a dense, covalently-bound monolayer of the ATRP initiator on the hydroxylated substrate.

Materials:

• Hydroxylated silicon wafers (from Protocol 3.1)

• (2-Bromo-2-methylpropoxy)trimethylsilane

• Anhydrous Toluene (or other anhydrous aprotic solvent)

• Toluene (ACS grade) for rinsing

Procedure:

• Prepare Initiator Solution: Inside a glovebox or under an inert atmosphere, prepare a solution of the initiator. Typical concentrations are provided in the table below. The use of anhydrous solvent is critical to prevent initiator self-polymerization in the solution.[11][17]

• Immobilization Reaction: Place the clean, dry, hydroxylated wafers into the initiator solution. Seal the container under an inert atmosphere. Allow the reaction to proceed for 12-16 hours at room temperature.

• Removal of Physisorbed Initiator: Remove the wafers from the solution and rinse them thoroughly with fresh toluene.

• Sonication: Sonicate the wafers in a bath of fresh toluene for 5-10 minutes to ensure all non-covalently bound initiator molecules are removed.[17]

• Final Drying: Dry the initiator-functionalized wafers under a nitrogen or argon stream. Store them in a desiccator until ready for polymerization.

• Verification (Self-Validation): The surface should now be significantly more hydrophobic than the hydroxylated surface, with a water contact angle typically in the range of 70-80°. X-ray Photoelectron Spectroscopy (XPS) can be used to confirm the presence of bromine on the surface, providing direct evidence of successful initiator immobilization.[16][18] Ellipsometry should show a small increase in thickness (~1-2 nm) corresponding to a monolayer.

Figure 2: Silanization reaction mechanism.

Parameter	Recommended Value	Rationale
Initiator Concentration	1-5 mM in anhydrous toluene	Balances reaction rate with minimizing physisorption and solution-phase aggregation.[12]
Solvent	Anhydrous Toluene	Aprotic and can be effectively dried; prevents premature hydrolysis of the silane.[17]
Reaction Time	12-16 hours	Allows sufficient time for the formation of a well-ordered, dense monolayer.
Temperature	Room Temperature (20-25 °C)	Sufficient for the reaction; higher temperatures can increase the rate of undesirable side reactions.

Table 1: Typical Reaction Conditions for Initiator Immobilization

Protocol 3: Surface-Initiated ATRP of Methyl Methacrylate (MMA)

Core Objective: To grow dense, well-defined poly(methyl methacrylate) (PMMA) brushes from the initiator-functionalized surface.

Materials:

• Initiator-functionalized wafers (from Protocol 3.2)

• Methyl methacrylate (MMA, inhibitor removed)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (or other suitable solvent)

• Nitrogen or Argon gas source with Schlenk line

• Solvents for rinsing (e.g., Tetrahydrofuran (THF), Dichloromethane)

Procedure:

• Monomer Purification: Pass MMA through a column of basic alumina to remove the inhibitor.

• Prepare Polymerization Solution: The following is an example for targeting a specific degree of polymerization. In a Schlenk flask, add the catalyst, ligand, monomer, and solvent. The molar ratios are key to controlling the polymerization.[12]

• Deoxygenation: This step is absolutely critical. Oxygen is a radical scavenger and will terminate the polymerization. Deoxygenate the solution by performing at least three freeze-pump-thaw cycles.[12]

• Initiate Polymerization: Place the initiator-functionalized wafer(s) into a separate, dry Schlenk flask under an inert atmosphere. Using a gas-tight syringe or cannula, transfer the deoxygenated polymerization solution into the flask containing the wafer.

• Reaction: Place the sealed flask in a pre-heated oil bath at the desired temperature and allow the polymerization to proceed. The reaction time will determine the final thickness of the polymer brush.

• Terminate Polymerization: After the desired time, remove the flask from the oil bath and expose the solution to air by opening the flask. This will quench the polymerization. Dilute the mixture with a solvent like THF.

• Post-Polymerization Cleaning: Remove the wafer and rinse it extensively with THF or dichloromethane to remove the catalyst and any free polymer that was not grafted to the surface. Sonicate the wafer in fresh solvent for 10-15 minutes to ensure a clean surface.[9]

• Final Drying: Dry the wafer with a stream of nitrogen or argon.

• Verification (Self-Validation): A significant and uniform increase in layer thickness, as measured by ellipsometry, is the primary indicator of successful brush growth. For PMMA, the surface will also become more hydrophobic. XPS analysis should show the disappearance of the bromine signal and the appearance of strong carbon and oxygen signals characteristic of PMMA.[9][19] Atomic Force Microscopy (AFM) can be used to visualize the surface topography and confirm a smooth, uniform polymer coating.[19]

Parameter	Example Value	Rationale
[MMA]:[CuBr]:[PMDETA]	200 : 1 : 1 (Molar Ratio)	A common starting ratio for well-controlled polymerization of methacrylates.[12]
Solvent	Anisole (50% v/v with monomer)	A good solvent for both the monomer and the resulting polymer, with a suitable boiling point.
Temperature	60-90 °C	Provides a good rate of polymerization while maintaining control over the reaction.
Time	1 - 24 hours	Directly controls the final thickness of the polymer brush. Shorter times yield thinner brushes.

Table 2: Example SI-ATRP Conditions for PMMA Brush Growth

Characterization Summary

Effective characterization at each stage is crucial for validating the success of the surface modification. The table below summarizes the expected outcomes.

Stage	Technique	Expected Result	Purpose
1. Post-Hydroxylation	Contact Angle Goniometry	Water contact angle < 10°	Confirms a clean, high-energy, hydroxyl-rich surface.[16]
2. Post-Initiator Immobilization	Contact Angle Goniometry	Water contact angle increases to ~70-80°	Confirms attachment of the hydrophobic initiator monolayer.[16]
Ellipsometry	Thickness increase of ~1-2 nm	Measures the thickness of the self-assembled initiator layer.
X-ray Photoelectron Spectroscopy (XPS)	Detection of Br 3d signal	Provides direct elemental evidence of initiator presence.[18][19]
3. Post-SI-ATRP	Ellipsometry	Significant thickness increase (e.g., 5-100+ nm)	Measures the final dry thickness of the polymer brush.
X-ray Photoelectron Spectroscopy (XPS)	Disappearance of Br 3d, strong C 1s and O 1s signals	Confirms polymer growth and consumption of the initiator sites.[19]
Atomic Force Microscopy (AFM)	Low surface roughness (typically <1 nm RMS)	Assesses the uniformity and morphology of the polymer brush layer.[19]

Table 3: Summary of Characterization Techniques and Expected Outcomes

Conclusion and Outlook

The use of (2-Bromo-2-methylpropoxy)trimethylsilane provides a robust and reliable method for covalently grafting well-defined polymer brushes from a wide variety of hydroxylated surfaces. By following these detailed protocols and understanding the underlying chemical principles, researchers can create highly tailored surfaces for a multitude of applications. The "grafting from" approach enabled by SI-ATRP is a cornerstone of modern surface engineering, offering precise control over polymer thickness, density, and composition.[1][6] This control is essential for advancing research in areas that depend on exquisitely defined interfacial properties, from creating biocompatible materials that resist protein fouling to developing responsive surfaces that change their properties in response to environmental stimuli.[5][7]

References

• Polymer Brushes: Efficient Synthesis and Applic
• Unprecedented covalently attached ATRP initiator onto OH-functionalized mica surfaces. Langmuir.
• ATRP Ligands & Initiators: Clean Functional Polymers. Sigma-Aldrich.
• Polymeric brushes for enhanced biological applications: advancements in sustainable approach. Taylor & Francis Online.
• Polymer Brushes: Efficient Synthesis and Applic
• Roles of polymer brushes in biological applic
• One-Step Immobilization of Initiators for Surface-Initiated Ring Opening Polymerization and Atom Transfer Radical Polymerization by Poly(norepinephrine)
• Advances in design of polymer brush functionalized inorganic nanomaterials and their applic
• Synthesis of the Poly(Methyl Methacrylate) Brush on the Poly( Vinylidene Fluoride) Membrane via the Surface. Iranian Journal of Chemical Engineering (IJChE).
• What Is Silanization And Why Does It M
• Silane Coupling Agents. Gelest, Inc..
• Schematic procedure of surface-initiated ATRP on silicon substrate.
• Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanom
• Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplic
• Immobilization of various silanes on a silicon surface.
• Synthesis, Characterization, and Properties of Tethered Polystyrene-b-polyacrylate Brushes on Flat Silicate Substrates.
• Understanding Silane Functionaliz
• Brush-like polymers: design, synthesis and applications.
• Polymer brushes: surface-immobilized macromolecules.
• Polymer Brushes. Organic Surface Chemistry.

Sources

• 1. Polymer Brushes: Efficient Synthesis and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RSC - Page load error [pubs.rsc.org]
• 3. Polymer Brushes | Organic Surface Chemistry [surfchem.dk]
• 4. Roles of polymer brushes in biological applications | Advances in Biochips [syncsci.com]
• 5. Advances in design of polymer brush functionalized inorganic nanomaterials and their applications in biomedical arena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanomaterials [mdpi.com]
• 9. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 10. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 11. What Is Silanization And Why Does It Matter? - Blogs - News [alwsci.com]
• 12. ijche.com [ijche.com]
• 13. gelest.com [gelest.com]
• 14. Understanding Silane Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 15. researchgate.net [researchgate.net]
• 16. Unprecedented covalently attached ATRP initiator onto OH-functionalized mica surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. One-Step Immobilization of Initiators for Surface-Initiated Ring Opening Polymerization and Atom Transfer Radical Polymerization by Poly(norepinephrine) Coating - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Nucleophilic Substitution of (2-Bromo-2-methylpropoxy)trimethylsilane in API Synthesis

Introduction and Chemical Context

(2-Bromo-2-methylpropoxy)trimethylsilane is a highly specialized, sterically hindered alkylating agent utilized in the synthesis of complex Active Pharmaceutical Ingredients (APIs). A prominent application of this building block is in the synthesis of Elafibranor, a dual PPARα/δ agonist extensively investigated for the treatment of cardiometabolic diseases and Primary Biliary Cholangitis (PBC)[1].

The molecule features a primary alcohol protected as a trimethylsilyl (TMS) ether and a tertiary bromide. This structural arrangement presents a unique synthetic challenge: achieving a nucleophilic substitution at a sterically hindered tertiary carbon without the reaction being entirely overwhelmed by competitive elimination pathways.

Mechanistic Insights: Overcoming Tertiary Steric Hindrance

In classical organic synthesis, reacting a tertiary bromide with a nucleophile (such as a phenoxide) typically results in E2 elimination. This is due to the basicity of the nucleophile and the extreme steric hindrance that prevents a backside SN2 attack.

However, successful O-alkylation can be achieved by carefully tuning the reaction conditions to favor an SN1 pathway while compensating for the unavoidable E1/E2 elimination[2].

Causality of Experimental Choices:

• Solvent Selection (Acetone): Acetone is a polar aprotic solvent that effectively solvates the potassium cation of K₂CO₃, leaving the phenoxide anion relatively "naked" and highly reactive. Its moderate polarity supports the formation of the transient tertiary carbocation required for the SN1 mechanism.

• Base Selection (K₂CO₃): A mild, insoluble base like potassium carbonate generates the phenoxide slowly as the reaction progresses. This heterogeneous basicity prevents a high concentration of strong, soluble base that would exclusively drive E2 elimination.

• Stoichiometric Excess: Because the tertiary carbocation will inevitably undergo some deprotonation to form an alkene byproduct (e.g., 2-methylallyloxy trimethylsilane), a significant excess of the silane reagent is required to drive the substitution to completion[2].

Mechanistic pathways for the substitution of tertiary bromides.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reagent stoichiometry, reaction conditions, and the yield of the desired O-alkylated product based on established pharmaceutical protocols[2].

Equivalents of Bromide	Base (Eq)	Solvent	Temperature	Yield of SN1 Product	Mechanistic Observation
1.0 eq	K₂CO₃ (1.0 eq)	Acetone	Reflux	< 20%	Incomplete reaction; substrate consumed by competitive elimination.
3.0 eq	K₂CO₃ (3.0 eq)	Acetone	Reflux	~ 45%	Moderate yield; significant alkene byproduct formation observed.
5.0 eq	K₂CO₃ (5.0 eq)	Acetone	Reflux	72%	Optimal conversion; high purity achieved by compensating for E2 loss[2].
5.0 eq	NaOH (5.0 eq)	Water/THF	Reflux	< 10%	Hydrolysis of TMS ether; strong base exclusively drives elimination.

Experimental Workflow and Self-Validating Protocol

To ensure high reproducibility and scientific integrity, the following protocol incorporates self-validating checkpoints to confirm the consumption of the starting phenol and the stability of the protecting group.

Step-by-step experimental workflow for the O-alkylation protocol.

Step-by-Step Protocol: Synthesis of (E)-(2-(4-(2-bromovinyl)-2,6-dimethylphenoxy)-2-methylpropoxy)trimethylsilane

Reagents and Materials:

• 4-[(E)-2-Bromovinyl]-2,6-dimethylphenol: 1.0 eq (e.g., 100 g, 0.44 mol)

• (2-Bromo-2-methylpropoxy)trimethylsilane: 5.0 eq (495.4 g, 2.2 mol)[2]

• Potassium Carbonate (K₂CO₃, anhydrous): 5.0 eq (304 g, 2.2 mol)[2]

• Acetone (HPLC grade): 5 volumes (500 mL)

Procedure:

• Preparation of the Phenoxide: Charge a 1.0 L, 4-neck round-bottom flask (RBF) equipped with a mechanical stirrer and reflux condenser with 4-[(E)-2-Bromovinyl]-2,6-dimethylphenol (100 g) and acetone (500 mL).

• Base Addition: Add anhydrous K₂CO₃ (304 g) to the solution. Causality: Stir the suspension for 15 minutes at room temperature. This pre-stirring is critical to initiate the deprotonation of the phenol, forming the active phenoxide nucleophile before the alkylating agent is introduced[2].

• Alkylating Agent Addition: Add (2-bromo-2-methylpropoxy)trimethylsilane (495.4 g) to the reaction mixture.

• Thermal Activation: Heat the reaction mixture to reflux (approx. 56°C). Maintain reflux for 12 hours. Causality: The elevated temperature provides the necessary activation energy to cleave the sterically hindered C-Br bond, forming the tertiary carbocation intermediate required for the SN1 attack.

• Self-Validation Checkpoint: After 12 hours, sample the reaction mixture and analyze via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is deemed complete when the starting phenol is completely consumed[2]. Note: The presence of the TMS protecting group should be confirmed via ¹H-NMR (singlet near 0 ppm) of the crude mixture to ensure it was not cleaved during the extended reflux.

• Workup and Filtration: Once complete, cool the mixture to room temperature. Filter the reaction mixture to remove the solid inorganic cake (unreacted K₂CO₃ and precipitated KBr). Wash the solid cake thoroughly with fresh acetone to ensure complete recovery of the product[3].

• Concentration and Purification: Concentrate the filtrate under vacuum to remove the acetone solvent. Purify the resulting crude material via column chromatography to isolate the pure compound.

  • Expected Yield: ~117.7 g (72%)[2].

Broader Applications in Drug Development

Beyond Elafibranor, the structural motif provided by (2-bromo-2-methylpropoxy)trimethylsilane and its unsilylated analogs (e.g., 2-bromo-2-methylpropan-1-ol) is highly valuable in medicinal chemistry. Similar building blocks are utilized in the synthesis of Modulators of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), demonstrating the broad utility of this sterically hindered substitution chemistry in modern drug discovery[4].

References

• [2] Title: WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents Source: google.com URL:

• [3] Title: WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents Source: google.com URL:

• [1] Title: WO 2020/039297 A1 - Googleapis.com Source: googleapis.com URL:

• [4] Title: WO2019200246A1 - Modulators of cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google Patents Source: google.com URL:

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]
• 3. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]
• 4. WO2019200246A1 - Modulators of cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google Patents [patents.google.com]

Advanced Solvent Selection for ATRP with TMS-Protected Initiators: Preserving End-Group Fidelity for Click Chemistry

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Introduction

Atom Transfer Radical Polymerization (ATRP) is a premier technique for synthesizing polymers with controlled molecular weights, narrow dispersities, and defined architectures, as comprehensively detailed in 1[1]. A major advantage of ATRP is the ability to introduce highly specific functional end-groups using functionalized initiators. For downstream applications requiring copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry, initiators bearing a terminal alkyne are highly desirable.

However, unprotected terminal alkynes can coordinate with or irreversibly react with the copper catalyst used in ATRP, leading to rapid catalyst poisoning and a complete loss of polymerization control. To circumvent this, trimethylsilyl (TMS)-protected initiators, such as TMS-propargyl 2-bromoisobutyrate, are employed, as demonstrated in .

Mechanistic Causality: The Solvent-Initiator Conflict

The core challenge in utilizing TMS-protected initiators lies in the chemical lability of the silicon-carbon (Si-C) bond. ATRP is often accelerated in polar solvents (e.g., alcohols, water, DMF) because they enhance the solubility of the Cu(II) deactivator complex and shift the ATRP equilibrium toward the active radical species.

However, the TMS group is highly susceptible to solvolysis in protic environments. This cleavage is further exacerbated by the Lewis acidic nature of the copper catalyst. If a protic solvent (like methanol) or a highly nucleophilic solvent is used, the TMS group can be prematurely cleaved during the polymerization process.

The Consequence of Premature Deprotection: The exposed terminal alkyne will rapidly react with the Cu(I) activator to form insoluble copper acetylides. This not only strips the active catalyst from the reaction—halting the polymerization—but can also cause irreversible polymer cross-linking via Glaser coupling. Therefore, the solvent must be strictly aprotic and non-nucleophilic to preserve the TMS group until deliberate post-polymerization deprotection.

Solvent Selection Matrix

To ensure end-group fidelity, solvent selection must balance catalyst solubility, monomer compatibility, and TMS stability. The table below summarizes the quantitative and qualitative performance of common ATRP solvents in the context of TMS-protected initiators.

Solvent	ATRP Rate	Catalyst Solubility	TMS Stability	Risk of Catalyst Poisoning	Recommendation
Anisole	Moderate	Good (with lipophilic ligands)	Excellent	Low	Optimal - Best balance of control and stability.
Toluene	Slow	Moderate	Excellent	Low	Good - Requires highly lipophilic ligands (e.g., dNbpy).
THF	Moderate	Good	Good	Low	Acceptable - Must be strictly anhydrous.
DMF	Fast	Excellent	Poor to Moderate	High	Avoid - Trace amines/moisture cause premature deprotection.
Methanol / Water	Very Fast	Excellent	Very Poor	Critical	Strictly Avoid - Rapid solvolysis of Si-C bond.

Logical Workflow: Solvent Selection and Downstream Processing

Figure 1: Impact of solvent selection on TMS-protected ATRP and downstream click chemistry readiness.

Experimental Protocol: Synthesis and Deprotection

This self-validating protocol outlines the synthesis of TMS-alkyne terminated polystyrene (PS) using anisole, followed by controlled deprotection.

Phase 1: ATRP of Styrene in Anisole

• Preparation : In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine Styrene (10.0 mL, 87 mmol), anhydrous Anisole (10.0 mL, solvent), and N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA) (0.18 mL, 0.87 mmol).

• Deoxygenation : Seal the flask with a rubber septum and subject the mixture to three rigorous freeze-pump-thaw cycles. Causality: Dissolved oxygen acts as a radical scavenger, prematurely terminating propagating chains and oxidizing the Cu(I) catalyst to inactive Cu(II).

• Catalyst Addition : Backfill the flask with ultra-high purity argon. Briefly remove the septum under a positive argon counter-flow and add Cu(I)Br (125 mg, 0.87 mmol). The solution will transition to a light green/blue hue, indicating the formation of the active Cu-PMDETA complex.

• Initiation : Inject the TMS-protected initiator, TMS-propargyl 2-bromoisobutyrate (241 mg, 0.87 mmol), via a gastight syringe.

• Polymerization : Immerse the Schlenk flask in a pre-heated, thermostated oil bath at 90 °C. Monitor monomer conversion periodically by withdrawing aliquots via a degassed syringe for 1H NMR analysis.

• Termination & Purification : Upon reaching the target conversion (e.g., 50%, to minimize dead chains and preserve end-group fidelity), quench the reaction by opening the flask to the atmosphere and diluting with THF. Pass the green solution through a column of neutral alumina to remove the copper catalyst. Concentrate the eluate and precipitate the polymer dropwise into cold methanol. Filter and dry under vacuum.

Self-Validation Check 1 : Analyze the purified polymer via 1H NMR (in CDCl3). You must confirm the presence of the TMS methyl protons at ~0.18 ppm. If this peak is absent or diminished relative to the initiator end-group theoretical integration, the solvent was insufficiently dry or contained nucleophilic impurities, resulting in premature deprotection.

Phase 2: Controlled Deprotection (TBAF Method)

To prepare the polymer for click chemistry, the TMS group must be removed quantitatively.

• Dissolution : Dissolve the purified TMS-alkyne-terminated polystyrene (1.0 g) in anhydrous THF (10 mL) in a round-bottom flask.

• Fluoride Cleavage : Dropwise, add a solution of tetrabutylammonium fluoride (TBAF) in THF (1.0 M, 1.5 equivalents relative to the alkyne end-group). Causality: The exceptionally high bond dissociation energy of the Si-F bond (~582 kJ/mol) provides the thermodynamic driving force for the quantitative cleavage of the Si-C bond, safely liberating the terminal alkyne, a protocol validated in the .

• Reaction : Stir the mixture at room temperature for 2 hours.

• Isolation : Pass the solution through a short plug of silica gel to remove the TBAF salts. Concentrate the filtrate and precipitate the deprotected polymer into cold methanol. Recover via filtration and dry under high vacuum.

Self-Validation Check 2 : Perform a final 1H NMR analysis. The TMS peak at 0.18 ppm must be completely absent. A new resonance corresponding to the terminal alkyne proton should appear at ~2.5 ppm. This validates that the polymer is now primed for CuAAC click chemistry.

References

• Title: Atom Transfer Radical Polymerization | Source: Chemical Reviews - ACS Publications | URL: 1

• Title: Supporting Information for ATRP-based Polymers with Modular Ligation Points under Thermal and Thermomechanical Stress | Source: RSC | URL:Link

• Title: Modular synthesis of well-defined macromolecular architectures | Source: Radboud Repository | URL: Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: (2-Bromo-2-methylpropoxy)trimethylsilane Stability Guide

This technical guide acts as a specialized support resource for researchers working with (2-Bromo-2-methylpropoxy)trimethylsilane . It is structured to address the specific instability of the Trimethylsilyl (TMS) group in this neopentyl-like system.

Subject: Preventing Hydrolysis of TMS Group in CAS 35952-69-3 Ticket ID: TMS-PROTECT-001 Support Level: Senior Application Scientist

Executive Summary & Chemical Context

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized intermediate often used in radical functionalization or as a protected building block.[1] Structurally, it features a primary TMS ether beta to a quaternary carbon bearing a bromine atom.

• The Problem: The TMS group is the most labile of the silyl ethers (approx.

  times less stable than TBDMS). While the gem-dimethyl group (neopentyl position) provides minor steric shielding, the electron-withdrawing nature of the bromine atom can alter the electronics of the ether oxygen.

• The Failure Mode: The primary failure mode is acid-catalyzed hydrolysis , often occurring inadvertently during silica gel purification or improper storage. The presence of trace acid (even from CDCl

  ) or moisture is sufficient to cleave the Si-O bond, regenerating 2-bromo-2-methylpropan-1-ol.

Mechanism of Hydrolysis

Understanding why the molecule degrades is the first step to prevention. The hydrolysis is not random; it follows a specific pathway driven by the high affinity of Silicon for Oxygen and Fluorine.

DOT Diagram: Acid-Catalyzed Hydrolysis Pathway

Figure 1: The acid-catalyzed hydrolysis mechanism. Note that the silicon atom acts as a Lewis acid, making it highly susceptible to nucleophilic attack by water once the oxygen is protonated.

Troubleshooting Guide (Q&A)

Phase 1: Synthesis & Workup

Q: I see product degradation immediately after aqueous workup. What went wrong? A: You likely used an acidic quench or failed to buffer the aqueous layer.

• Root Cause: The byproduct of silylation (using TMSCl) is HCl.[2] If you quench with water alone, the pH drops rapidly, hydrolyzing your product.

• Solution: Always quench into a saturated NaHCO

  solution or a phosphate buffer (pH 7-8). Never use plain water or dilute acid.

Q: Can I use MgSO

to dry the organic layer? A: Proceed with caution. MgSO is slightly acidic (Lewis acid character).

• Recommendation: Use anhydrous Na

  SO (Sodium Sulfate) or K CO (Potassium Carbonate). K CO provides an added buffer against adventitious acid.

Phase 2: Purification (The Danger Zone)

Q: My compound vanishes on the silica column. Is it sticking? A: It is not sticking; it is decomposing. Standard silica gel is acidic (pH ~4-5).

• The Fix: You must neutralize the silica gel.

• Protocol: Pre-wash the column with a solvent system containing 1-2% Triethylamine (Et

  N) . This caps the acidic silanol sites on the silica. Run your column using 0.5% Et N in the eluent to maintain basicity.

Q: Can I distill this compound instead of using chromatography? A: Yes, and it is often preferred.

• Data: (2-Bromo-2-methylpropoxy)trimethylsilane is a volatile liquid.[3] Vacuum distillation avoids the surface acidity of silica entirely. Ensure the glassware is base-washed or silanized if you are extremely cautious.

Phase 3: Storage & Analysis

Q: The NMR spectrum in CDCl

shows a growing peak at 0.0 ppm (TMS-OH). A: Chloroform naturally decomposes to form HCl and Phosgene over time.

• Solution: Filter your CDCl

  through basic alumina immediately before use, or use C D (Benzene-d6) which is non-acidic and provides excellent solubility for silyl ethers.

Detailed Experimental Protocols

Protocol A: Robust Synthesis with Buffered Workup

Use this protocol to minimize hydrolysis during the initial formation of the compound.

Reagents:

• 2-Bromo-2-methylpropan-1-ol (1.0 equiv)

• Chlorotrimethylsilane (TMSCl) (1.2 equiv)

• Triethylamine (Et

  N) (1.5 equiv)[4]

• Dichloromethane (DCM) (Anhydrous)[4]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool under an Argon atmosphere.

• Dissolution: Add alcohol and Etngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  N to DCM. Cool to 0°C.[4]

• Addition: Add TMSCl dropwise. The Et

  N will trap the HCl byproduct, forming a white precipitate (Et N·HCl).

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 1 hour.

• Buffered Quench (Critical): Pour the reaction mixture into a separatory funnel containing ice-cold saturated NaHCO

  . Shake vigorously.

• Extraction: Separate layers. Extract aqueous layer with DCM (2x).

• Drying: Combine organic layers and dry over Na

  SO with a spatula tip of K CO added to ensure basicity.

• Concentration: Rotary evaporate at <30°C.

Protocol B: Neutralized Silica Gel Chromatography

Use this ONLY if distillation is not feasible.

• Slurry Preparation: Mix silica gel with your starting eluent (e.g., Hexanes/EtOAc).

• Neutralization: Add Triethylamine (Et

  N) to the slurry until the concentration is approx. 2% (v/v). Swirl for 5 minutes.

• Packing: Pour the slurry into the column. Flush with 2 column volumes of eluent containing 1% Et

  N.

• Elution: Load your sample. Run the column using eluent containing 0.5% Et

  N .

• Evaporation: Evaporate fractions immediately. Do not leave the compound in solution with silica fines.

Comparative Stability Data

Condition	Stability Estimate	Recommendation
Pure Water (pH 7)	Moderate (Hours)	Avoid prolonged exposure.
Acidic Water (pH < 5)	Very Poor (Minutes)	FATAL. Quench with base immediately.
Basic Water (pH > 9)	Good	Stable to NaHCO and mild NaOH washes.
Silica Gel (Standard)	Poor	Decomposes during elution.
Silica Gel (Et N Treated)	Excellent	Safe for purification.
Storage (-20°C, Argon)	Excellent (Months)	Recommended standard.

Decision Tree for Troubleshooting

Figure 2: Diagnostic flowchart for isolating the source of TMS hydrolysis.

References

• Organic Chemistry Portal. Protecting Groups: Silyl Ethers (TMS, TES, TBS). Available at: [Link]

• Gelest, Inc. Silane Coupling Agents and Surface Modification: Hydrolytic Sensitivity. Available at: [Link]

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. orgosolver.com [orgosolver.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Initiation Efficiency of (2-Bromo-2-methylpropoxy)trimethylsilane in ATRP

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals utilizing (2-Bromo-2-methylpropoxy)trimethylsilane as an Atom Transfer Radical Polymerization (ATRP) initiator.

While this TMS-protected initiator is highly valuable for synthesizing well-defined, hydroxyl-telechelic polymers (following post-polymerization deprotection), users frequently report experimental molecular weights (

) that significantly exceed theoretical targets. This guide provides a mechanistic diagnostic of this issue and field-proven, self-validating protocols to restore initiation efficiency ( ) to >0.90.

Part 1: The Mechanistic Challenge (Causality of Low Efficiency)

To solve the problem, we must first understand the kinetics. (2-Bromo-2-methylpropoxy)trimethylsilane is a tertiary alkyl bromide . In ATRP kinetics, tertiary bromides possess an exceptionally high activation rate constant (

)[1].

When the initiator's activation rate is vastly superior to the activation rate of the dormant polymer chain (

), the initiator is consumed almost instantaneously. This generates a massive initial burst of propagating radicals before the system can naturally build up a sufficient concentration of Cu(II) deactivator via the Persistent Radical Effect (PRE)[2].

Consequently, a large fraction of these initial radicals undergo irreversible bimolecular termination (radical-radical coupling or disproportionation)[1]. The initiator fragments involved in these termination events become "dead chains." Because a significant portion of the initiator is lost, the remaining active chains consume proportionally more monomer, resulting in an inflated experimental

and a broader dispersity (Đ).

Part 2: Troubleshooting FAQs

Q1: My experimental

is 2-3 times higher than my theoretical . Is my initiator degraded? A: Not necessarily. Assuming your initiator is pure, this is the classic symptom of low initiation efficiency caused by early-stage termination. If your efficiency ( ) drops to 0.33 due to the initial radical burst, only one-third of your initiator successfully started a living chain. Those surviving chains will grow three times longer than expected to consume the available monomer.

Q2: How can I suppress this initial radical burst without changing my initiator? A: The two most robust, field-proven methods are Halogen Exchange (using a CuCl catalyst instead of CuBr)[3] and Cu(II) Spiking (adding 10-20 mol% of Cu(II)Br

relative to Cu(I) at )[2].

Q3: How does Halogen Exchange work mechanistically? A: By pairing your tertiary bromide initiator (R-Br) with a CuCl catalyst, the first activation step generates the active radical and a mixed-halide Cu(II)BrCl deactivator. During the crucial first deactivation step, the Cu(II) complex preferentially transfers the chloride ion to the propagating chain end[3]. The newly formed polymeric C-Cl bond has a significantly lower

than the original C-Br bond. This ensures rapid, complete consumption of the initiator but slow, highly controlled propagation, effectively eliminating the radical burst and improving initiation efficiency[4].

Part 3: Quantitative Data Summary

The table below summarizes the expected kinetic outcomes when modifying the ATRP system for (2-Bromo-2-methylpropoxy)trimethylsilane.

Initiation Strategy	Catalyst System	Initiator Efficiency ( )	Expected Dispersity (Đ)	Mechanistic Outcome
Standard ATRP	CuBr / Ligand	0.30 – 0.50	1.30 – 1.60	High initial termination; inflated .
Halogen Exchange	CuCl / Ligand	> 0.90	< 1.15	Fast initiation, slow propagation; excellent control.
Cu(II) Spiking	CuBr + 15% CuBr	0.85 – 0.95	< 1.20	Artificial PRE establishment; suppressed termination.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems . You will verify the success of the reaction during the polymerization rather than waiting until the end.

Protocol A: Halogen Exchange ATRP (Recommended)

This protocol utilizes a mixed-halide system to lower the propagation

while maintaining the high initiation of (2-Bromo-2-methylpropoxy)trimethylsilane[4].

• Reagent Preparation: In a Schlenk flask, combine your monomer, solvent (e.g., anisole), and the CuCl catalyst (not CuBr).

• Degassing: Seal the flask and purge with ultra-pure Argon or Nitrogen for 30 minutes. Alternatively, perform 3 freeze-pump-thaw cycles.

• Ligand Addition: Inject the degassed ligand (e.g., PMDETA or dNbpy) via an airtight syringe. Stir until the CuCl complex is fully formed (solution becomes homogeneous).

• Initiation: Inject the (2-Bromo-2-methylpropoxy)trimethylsilane initiator to start the reaction. Place the flask in a thermostated oil bath.

• In-Process Validation (Crucial Step): Withdraw 0.5 mL aliquots at 1h, 2h, and 4h using a degassed syringe. Quench immediately by exposing to air and diluting in THF.

• Self-Validation Analysis: Analyze the aliquots via Gel Permeation Chromatography (GPC) and

  H NMR. A successful halogen exchange will yield a strictly linear plot of versus monomer conversion, confirming that and no early termination occurred.

Protocol B: Cu(II) Spiking (Alternative)

If your downstream application strictly requires a bromide chain-end (rather than a chloride chain-end), use this method[2].

• Catalyst Loading: Add CuBr, the monomer, and 15 mol% CuBr

  (relative to the CuBr concentration) to the Schlenk flask.

• Degassing & Ligand: Degas the system and add the ligand. The solution will appear darker due to the presence of the Cu(II) deactivator.

• Initiation & Validation: Inject the initiator. The pre-loaded Cu(II) immediately establishes the Persistent Radical Effect, preventing the initial radical burst. Perform the same in-process validation (Step 5 & 6 above) to confirm linear

  evolution.

Part 5: Mechanistic & Workflow Visualizations

Diagram 1: Halogen Exchange Mechanism suppressing early termination via mixed-halide deactivation.

Diagram 2: Self-validating experimental workflow for Halogen Exchange ATRP.

References

1.[2] Title: Development of ATRP - Matyjaszewski Polymer Group. Source: cmu.edu. URL:[Link] 2.[1] Title: CHAPTER 8: Atom Transfer Radical Polymerization (ATRP) - Books. Source: rsc.org. URL:[Link] 3.[3] Title: Chain Extension - Matyjaszewski Polymer Group. Source: cmu.edu. URL:[Link] 4.[4] Title: Utilizing Halide Exchange To Improve Control of Atom Transfer Radical Polymerization. Source: cmu.edu. URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Development of ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 3. Chain Extension - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Purification methods for (2-Bromo-2-methylpropoxy)trimethylsilane via distillation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to purify sterically hindered, halogenated silyl ethers. The purification of (2-Bromo-2-methylpropoxy)trimethylsilane —a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) such as the PPAR agonist Elafibranor[1]—is a classic example of a kinetically trapped system.

Because this molecule contains both a moisture-sensitive trimethylsilyl (TMS) ether and a thermally labile tertiary bromide, its purification via distillation requires precise control over thermodynamics and the chemical environment. This guide provides field-proven troubleshooting insights, mechanistic explanations, and a self-validating experimental protocol to ensure high-yield, high-purity recovery.

Part 1: Mechanistic Insights & Troubleshooting (FAQs)

The core challenge in distilling (2-Bromo-2-methylpropoxy)trimethylsilane is its propensity for cascading thermal degradation. Understanding the causality behind these failures is essential for preventing them.

Q1: Why is my product decomposing in the distillation pot before it vaporizes? A1: You are likely experiencing thermal dehydrohalogenation. Tertiary alkyl bromides are highly susceptible to E1 and E2 elimination reactions. When subjected to elevated pot temperatures (typically >80 °C), the compound undergoes elimination to yield 2-methylallyloxytrimethylsilane and hydrogen bromide (HBr)[2]. The liberated HBr acts as an autocatalyst, rapidly cleaving the TMS ether to form 2-bromo-2-methyl-1-propanol. To break this self-propagating degradation loop, distillation must be performed under high vacuum (<15 Torr) to lower the boiling point, and an acid scavenger must be present in the pot.

Q2: How do I separate unreacted silylating agents from the product? A2: Silylating agents like TMSCl (bp ~57 °C at 760 Torr) and HMDS (bp ~101 °C at 760 Torr) are significantly more volatile than your brominated product. Utilize a fractional distillation setup with a short Vigreux column. Remove these agents as a fore-run under a mild vacuum (~100 Torr) before applying high vacuum to collect the main product.

Q3: My distillate is clear initially but turns yellow/brown over time. How can I prevent this? A3: This discoloration is caused by the photolytic or thermal release of trace bromine (

) or the accumulation of HBr. To prevent this, store the distilled product in an amber glass bottle over a small amount of anhydrous potassium carbonate ( ) or silver wire, and keep it refrigerated under an inert argon atmosphere.

Q4: NMR analysis of my main fraction shows a multiplet around 4.8–5.0 ppm. What is this impurity? A4: This indicates the presence of terminal alkene protons, confirming that thermal elimination occurred during distillation, forming the 2-methylallyloxytrimethylsilane byproduct. To resolve this in future batches, lower the pot temperature by improving the vacuum pump efficiency and ensure the distillation apparatus is thoroughly base-washed prior to use.

Part 2: Visualizing the Chemical Workflows

To fully grasp the delicate balance required during this purification, review the degradation pathways and the optimized workflow below.

Figure 1: Thermal and acid-catalyzed degradation pathways of the target TMS ether.

Figure 2: Optimized vacuum distillation workflow incorporating acid scavenging.

Part 3: Experimental Protocol & Data Presentation

This self-validating protocol utilizes in-situ acid scavenging to protect the tertiary bromide and TMS ether during thermal stress.

Step-by-Step Vacuum Distillation Methodology

Step 1: Apparatus Passivation

• Assemble a fractional distillation setup consisting of a short Vigreux column, a distillation head, a water-cooled condenser, and a multi-neck receiving cow.

• Rinse all internal glass surfaces with a 5% triethylamine in hexane solution.

• Bake the glassware in a 120 °C oven for 2 hours to evaporate the solvent and neutralize any active acidic silanol sites on the glass.

Step 2: Pot Preparation

• Transfer the crude (2-Bromo-2-methylpropoxy)trimethylsilane to the passivated distillation flask.

• Add 1–2% by weight of anhydrous

  directly to the pot. Causality check: This acts as a heterogeneous acid scavenger to instantly neutralize any HBr formed, preventing autocatalytic cleavage.

• Add a PTFE-coated magnetic stir bar. Do not use boiling chips , as their porous surfaces often harbor acidic sites.

Step 3: Fore-run Collection

• Apply a moderate vacuum (approx. 100 Torr).

• Slowly heat the oil bath. Collect the fore-run containing unreacted silylating agents and residual solvents.

Step 4: Main Fraction Collection

• Gradually increase the vacuum to 10–15 Torr. Ensure the system is completely leak-free.

• Increase the pot temperature carefully. Monitor the vapor temperature at the distillation head.

• Collect the main fraction. A sudden drop in vapor temperature indicates the product has finished distilling. Immediately remove the heat source to prevent baking the residue.

Step 5: Storage and Validation

• Backfill the distillation apparatus with dry Argon.

• Transfer the main fraction to an amber glass bottle containing 0.5% w/w anhydrous

  .

• Purge the headspace with Argon, seal tightly with a PTFE-lined cap, and store at 2–8 °C.

Quantitative Distillation Data Summary

Use the following table to validate your fractions during the experiment. Deviations from these parameters indicate a breach in vacuum integrity or excessive thermal stress.

Fraction	Vapor Temperature (at 15 Torr)	Primary Composition	Visual Appearance	Troubleshooting Indicator
Fore-run	< 40 °C	TMSCl, HMDS, residual solvents	Clear, highly mobile liquid	High volume indicates incomplete initial silylation.
Main Fraction	65 °C – 75 °C	(2-Bromo-2-methylpropoxy)trimethylsilane	Clear, slightly viscous liquid	A yellow tint indicates HBr/ release (vacuum too weak).
Pot Residue	> 75 °C (Do not distill)	Polymeric byproducts, salts	Dark brown/black viscous tar	Excessive tar indicates thermal degradation.

References

• Genfit. (2020). Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof (Patent No. WO2020039297A1). World Intellectual Property Organization.

• Vollhardt, K. P. C., & Schore, N. E. (2014). Organic Chemistry: Structure and Function (7th ed.). W. H. Freeman. Available at:[Link]

Sources

• 1. WO2020039297A1 - Novel compounds and their use in preparation of elafibranor and pharmaceutical acceptable salts thereof - Google Patents [patents.google.com]
• 2. dokumen.pub [dokumen.pub]

Avoiding elimination side reactions of tertiary bromides

Technical Support & Troubleshooting Guide

Status: Operational Operator: Senior Application Scientist Subject: Mitigation of Elimination Side-Reactions in Tertiary Alkyl Bromides

Diagnostic & Triage: Why is my reaction failing?

Welcome to the Reactivity Control Center. If you are working with tertiary (

) alkyl bromides, you are fighting a battle against entropy and sterics.[1] The "gunk" in your flask is likely an alkene (elimination product) or a Wurtz homocoupling dimer.

Before proceeding, identify your failure mode using the logic below.

The Core Conflict: Sterics vs. Electronics

A

bromide is sterically crowded.

• is impossible: The backside attack is blocked.

• E2 is dominant with bases: Any strong base (alkoxide, amide) will strip the accessible

  -proton rather than fight the steric bulk to reach the electrophilic carbon.

• E1 competes with

  : Even without a base, the carbocation intermediate can lose a proton to the solvent (E1) as easily as it captures a nucleophile ( ).

Decision Matrix: Select Your Protocol

Use this logic flow to determine the correct troubleshooting module for your synthesis.

Figure 1: Strategic decision tree for tertiary bromide functionalization. Select the protocol matching your target bond type.

Troubleshooting Specific Transformations

Scenario A: Nucleophilic Substitution (C-O, C-N, C-S bonds)

User Complaint: "I treated my t-butyl bromide derivative with NaOEt to make the ether, but I only got the alkene."

Root Cause: You attempted an

reaction on a center using a strong base.[2] This guarantees E2 elimination.[2]

Technical Fix:

• Switch Mechanism: You must abandon ionic substitution for Lewis Acid Catalysis or Radical Substitution .

• Solvolysis (The "Soft" Approach): If you must use an ionic pathway, use a non-basic nucleophile (e.g., ethanol, not ethoxide) and a polar protic solvent to stabilize the carbocation intermediate. However, this still risks E1.

• The Mukaiyama Solution: Use a Lewis Acid (e.g.,

  , ) to activate the leaving group, allowing a weak nucleophile (silyl enol ether, allylsilane) to attack.

Scenario B: Cross-Coupling (C-C bonds)

User Complaint: "My Suzuki coupling with a tertiary bromide and Pd(PPh3)4 yielded only reduced alkane and alkene."

Root Cause: Palladium catalysts proceed via a 2-electron oxidative addition. The resulting

alkyl-Pd complex is sterically crowded and unstable. It undergoes -Hydride Elimination much faster than Transmetalation or Reductive Elimination.

Technical Fix:

• Abandon Palladium: Pd is generally unsuitable for

  alkyl halides.

• Adopt Nickel: Use Nickel catalysts (e.g.,

  ) with Nitrogen ligands (Pybox, Bipyridine). Nickel operates via a Single Electron Transfer (SET) radical mechanism, which suppresses -hydride elimination.

Scenario C: Grignard Formation

User Complaint: "The magnesium won't insert. When I heat it, I get Wurtz coupling (dimers) and elimination products."

Root Cause: The formation of

Grignards is sluggish due to sterics. Heating promotes radical dimerization (Wurtz) and dehydrohalogenation.

Technical Fix:

• Rieke Magnesium: Use highly reactive magnesium (

  ) prepared in situ.

• Lithium-Naphthalenide (LiDBB): Perform a Lithium-Halogen exchange at -78°C, then transmetalate to MgBr2 if a Grignard is strictly required.

Experimental Protocols

Protocol 1: Nickel-Catalyzed Cross-Coupling (The "Fu" Conditions)

For coupling a

bromide with an organozinc or boronic acid.

Mechanism: Radical-Cage Rebound (SET). Reference: Based on work by Gregory Fu and colleagues [1].

Component	Reagent	Equiv.[1][3][4][5][6][7][8][9]	Notes
Catalyst		0.10	Air-stable precursor
Ligand	4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)	0.15	Crucial for preventing -elimination
Substrate	Alkyl Bromide	1.00
Nucleophile	Organozinc Reagent (R-ZnX)	1.2 - 1.5	Prepared in DMA/NMP
Solvent	Dioxane or DMA	-	Anhydrous, degassed

Step-by-Step:

• Glovebox/Schlenk: In a glovebox or under Ar, mix

  and dtbbpy in Dioxane. Stir until the complex forms (often green/blue).

• Addition: Add the

  bromide.

• Nucleophile: Add the organozinc reagent slowly.

• Reaction: Stir at room temperature (critical: do not heat unless necessary) for 12–24 hours.

• Quench: Dilute HCl or saturated

  .

Protocol 2: Low-Temperature Lithiation (Avoiding Grignard Elimination)

For generating a nucleophilic

carbon without elimination.

Mechanism: Lithium-Halogen Exchange (Kinetic Control).

Step-by-Step:

• Cryogenics: Cool a flask of anhydrous Ether/THF to -78°C (Dry ice/Acetone).

• Lithium Source: Add t-Butyllithium (2.0 - 2.2 equiv). Warning: Pyrophoric.

• Addition: Add the

  bromide dropwise. The exchange is faster than elimination at this temperature.

• Trapping: Add your electrophile (aldehyde, ketone) immediately at -78°C.

• Warm-up: Allow to warm to room temp only after the electrophile has been added.

Visualizing the Failure Mode

Understanding why Palladium fails is key to trusting the Nickel protocol.

Figure 2: Mechanistic divergence. Pd intermediates undergo rapid elimination; Ni intermediates utilize radicals to bypass the steric instability.

References

• Zultanski, S. L., & Fu, G. C. (2013). Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations.[10] Journal of the American Chemical Society.

• Rieke, R. D. (1989). Preparation of Organometallic Compounds from Highly Reactive Metal Powders. Science.

• Iwasaki, T., & Kambe, N. (2016). Co-Catalyzed Cross-Coupling of Alkyl Halides. Topics in Current Chemistry.

• Hunt, I. (n.d.). Nucleophilic Substitution vs Elimination.[1][2][3][4][5][6][9] University of Calgary Chemistry.

Sources

• 1. quora.com [quora.com]
• 2. youtube.com [youtube.com]
• 3. ocw.uci.edu [ocw.uci.edu]
• 4. 9.2. Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. ocw.uci.edu [ocw.uci.edu]
• 7. Grignard Reagents | ChemTalk [chemistrytalk.org]
• 8. oaepublish.com [oaepublish.com]
• 9. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 10. Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling Moisture Sensitivity of Trimethylsilyl (TMS) Ethers

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Troubleshooting Guide & Application Protocols

Executive Summary: The Mechanistic Reality of TMS Ethers

Trimethylsilyl (TMS) ethers are ubiquitous protecting groups used to mask polar hydroxyl groups, reduce intermolecular hydrogen bonding, and increase the volatility of compounds for gas chromatography and mass spectrometry[1]. However, their primary operational challenge is extreme moisture sensitivity. Unlike bulkier silyl ethers, the TMS group is highly labile and prone to premature cleavage during aqueous workup, chromatography, and storage[2][3]. This guide provides causality-driven troubleshooting and self-validating protocols to ensure the integrity of TMS-protected intermediates throughout your synthetic workflows.

Troubleshooting & FAQs

Q1: Why does my TMS ether degrade so quickly compared to TBS or TIPS ethers? Causality: The mechanism of silyl ether cleavage is a nucleophilic substitution at the silicon atom[2]. The silicon atom in a TMS group is bonded to three small methyl groups. This lack of steric bulk leaves the electrophilic silicon highly exposed to nucleophilic attack by ambient water molecules[2]. In contrast, the tert-butyl group in TBS or the isopropyl groups in TIPS provide a dense steric shield that physically blocks water from approaching the Si-O bond[3]. Under acidic conditions, the ether oxygen is protonated, creating a superior leaving group, which drastically accelerates the nucleophilic attack of water on the silicon center[4].

Q2: My TMS ether degrades during aqueous workup. How can I prevent this? Causality: Standard aqueous workups often use water or brine, which can become slightly acidic due to dissolved CO₂ or residual reaction byproducts (such as the HCl generated from TMSCl)[2]. Because acid catalyzes the hydrolysis of the Si-O bond, exposing a TMS ether to unbuffered water leads to rapid deprotection. Solution: Always quench the silylation reaction and perform the extraction using a mildly basic aqueous solution, such as saturated sodium bicarbonate (NaHCO₃)[5]. This neutralizes any residual acid and shifts the chemical equilibrium away from the protonation of the ether oxygen.

Q3: I lose my product during silica gel flash chromatography. What is happening and how do I fix it? Causality: Standard silica gel is inherently acidic (pH ~4.5–5.5) due to the presence of surface silanol (-SiOH) groups. When a TMS ether passes through the stationary phase, these acidic silanols protonate the ether, leading to rapid, surface-catalyzed hydrolysis on the column[1]. Solution: You must deactivate the silica gel. Pre-flush the column with your eluent containing 1–5% triethylamine (Et₃N). The amine irreversibly binds to the acidic silanol sites, neutralizing them and allowing the TMS ether to elute intact.

Q4: How should I store isolated TMS ethers to ensure long-term stability? Causality: Ambient humidity in laboratory air is sufficient to slowly degrade TMS ethers over time, especially for primary and secondary alcohols. Solution: Store the compound neat (or in an anhydrous, non-nucleophilic solvent like dry hexanes) over activated 4Å molecular sieves. Keep the vial sealed under an inert argon or nitrogen atmosphere at -20 °C.

Quantitative Data: Silyl Ether Stability Matrix

To guide your experimental design, the following table quantifies the relative resistance of common silyl ethers to hydrolysis. Values are normalized to the TMS group (baseline stability of 1).

Silyl Protecting Group	Relative Resistance (Acidic Media)	Relative Resistance (Basic Media)
TMS (Trimethylsilyl)	1	1
TES (Triethylsilyl)	64	10 – 100
TBS / TBDMS (tert-Butyldimethylsilyl)	20,000	20,000
TIPS (Triisopropylsilyl)	700,000	100,000
TBDPS (tert-Butyldiphenylsilyl)	5,000,000	20,000

Data synthesized from established protective group literature[3][4].

Visual Workflows

Acid-catalyzed hydrolysis mechanism of trimethylsilyl (TMS) ethers.

Decision tree for the chromatographic purification of TMS-protected compounds.

Self-Validating Experimental Protocols

Protocol A: Anhydrous TMS Protection of Alcohols

This protocol utilizes a base to scavenge the HCl byproduct, preventing auto-catalytic degradation[2].

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of argon.

• Dissolution: Dissolve the alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) to a concentration of ~0.2 M.

• Base Addition: Add triethylamine (Et₃N) or imidazole (1.5 to 2.0 equiv). Stir for 5 minutes at 0 °C.

• Silylation: Add trimethylsilyl chloride (TMSCl) (1.2 equiv) dropwise via syringe.

  • Self-Validation Check: You must observe the immediate formation of a dense white precipitate (Et₃N·HCl or imidazole·HCl). This visual cue confirms that the Si-Cl bond has reacted and HCl is being successfully scavenged[2].

• Reaction: Allow the mixture to warm to room temperature and stir until TLC indicates complete consumption of the starting material.

• Quench & Workup: Pour the reaction mixture into a separatory funnel containing saturated aqueous NaHCO₃[5]. Extract with diethyl ether or DCM.

• Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Amine-Deactivated Silica Gel Chromatography

Use this protocol to prevent the acidic cleavage of TMS ethers during purification[1].

• Solvent Preparation: Prepare your desired mobile phase (e.g., Hexanes/Ethyl Acetate) and add 1–5% (v/v) triethylamine (Et₃N).

• Column Packing: Slurry-pack the silica gel into the column using the Et₃N-doped solvent system.

• Deactivation Flush: Flush the packed column with at least 2 to 3 column volumes of the Et₃N-doped solvent.

• Self-Validation Check: Collect a few drops of the eluent exiting the bottom of the column and test it with pH indicator paper. The eluent must read basic (pH > 7). If the reading is neutral or acidic, the silanol groups are not fully saturated. Continue flushing until a basic reading is achieved.

• Loading: Dissolve your TMS-protected crude mixture in a minimum amount of the Et₃N-doped solvent and load it onto the column.

• Elution: Run the column normally using the Et₃N-doped mobile phase.

References

• Silyl Protection of Alcohols: TMSCl vs TBSCl (Mechanism, Stability, Deprotection) Source: orgosolver.com URL:[Link]

• Silyl ether Source: wikipedia.org URL:[Link]

• Silylation of Alcohols (J. D. White and R. G. Carter) Source: thieme-connect.de URL:[Link]

• Organic Syntheses: Preparation of Trimethylsilyl Ethers Source: orgsyn.org URL:[Link]

• Scientific Letter - About silyl ether protecting groups Source: atlanchimpharma.com URL:[Link]

• Effect of structure on excited-state intramolecular proton transfer-based sensors Source: rsc.org URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. orgosolver.com [orgosolver.com]
• 3. Silyl ether - Wikipedia [en.wikipedia.org]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Optimizing reaction temperature for silyl-protected initiators

Welcome to the Technical Support Center for Polymer Synthesis. This guide provides advanced troubleshooting and standard operating procedures (SOPs) for optimizing reaction temperatures when utilizing silyl-protected initiators and monomers.

Silyl ethers (e.g., TMS, TBS, TIPS, TBDPS) are highly versatile protecting groups, but their stability and initiation efficiency are acutely sensitive to thermal conditions. The following diagnostic workflows, FAQs, and protocols are designed to help you balance polymerization kinetics with protecting-group fidelity.

Diagnostic Workflow

Workflow for optimizing reaction temperatures based on mechanism and silyl group bulk.

Core Troubleshooting Guides (FAQs)

Q1: Why is my silyl-protected initiator undergoing premature deprotection or side reactions at room temperature during cationic polymerization? Causality & Solution: In living cationic polymerizations, the highly reactive carbocationic propagating center can inadvertently attack the oxygen atom of the silyl ether, leading to premature desilylation and loss of living characteristics. Lowering the reaction temperature to cryogenic levels (e.g., -80 °C) thermodynamically suppresses these nucleophilic side reactions[1]. However, dropping the temperature significantly reduces the propagation rate. To compensate, you must increase the concentration of the Lewis acid activator (e.g., SnClngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

). Additionally, utilizing bulkier protecting groups like tert-butyldiphenylsilyl (TBDPS) instead of trimethylsilyl (TMS) provides steric shielding, which can sometimes allow for slightly elevated temperatures (-30 °C) without compromising the polymer's narrow molecular weight distribution[2].

Q2: How do I balance polymerization rate and "livingness" in ATRP when using silyl-protected initiators? Causality & Solution: Atom Transfer Radical Polymerization (ATRP) relies on a delicate equilibrium between active radicals and dormant species. The activation energy for radical propagation (

) is higher than that for radical termination ( ). Therefore, increasing the reaction temperature (typically to 60 °C – 90 °C) disproportionately increases relative to , resulting in a higher ratio and better control ("livingness") of the polymerization. However, if the temperature exceeds the thermal stability threshold of your specific silyl-protected initiator or the transition-metal catalyst, you will observe catalyst decomposition and pronounced chain transfer. We recommend screening temperatures starting at 60 °C and monitoring the first-order kinetic plot; a strictly linear vs. time graph validates that the temperature is optimal and termination is minimized.

Q3: I am performing Entropy-Driven Ring-Opening Metathesis Polymerization (ED-ROMP) with silyl ether monomers. Why am I getting low yields at cryogenic temperatures? Causality & Solution: Traditional enthalpy-controlled ROMP often utilizes low temperatures (e.g., -78 °C) to mitigate the entropic penalty of polymerization and drive the reaction toward high-molecular-weight polymers[3]. However, ED-ROMP of cyclic bifunctional silyl ethers operates on a fundamentally different thermodynamic principle. The reaction is driven by the gain in conformational entropy upon ring opening. Because the Gibbs free energy equation is

, a higher temperature ( ) amplifies the favorable entropic term ( ). Consequently, performing ED-ROMP at higher temperatures (e.g., 3 °C to room temperature) yields significantly higher conversion and number-average molar mass than cryogenic conditions[3].

Thermodynamic & Kinetic Parameters by Polymerization Type

Polymerization Mechanism	Typical Silyl Group	Optimal Temp Range	Kinetic/Thermodynamic Rationale	Failure Mode at Suboptimal Temp
Living Cationic	TBDPS, TIPS	-80 °C to -30 °C	Suppresses nucleophilic attack on the silyl ether oxygen[1].	Premature desilylation; broad dispersity.
Living Anionic	TBS, TMS	-78 °C to 20 °C	Prevents carbanion-mediated silyl cleavage; nonpolar solvents allow higher temps[4].	Loss of living chain ends; chain transfer.
ATRP	TMS, TBS	60 °C to 90 °C	Maximizes the activation energy ratio for better control.	Catalyst degradation; loss of halide end-groups.
ED-ROMP	iPrSi8 (cyclic)	3 °C to 25 °C	Amplifies the favorable entropic driving force ( )[3].	Low monomer conversion; oligomerization.

Standard Operating Protocols (SOPs)

Protocol A: Low-Temperature (-80 °C) Living Cationic Polymerization

Self-validating system: The preservation of the silyl group is validated by the presence of intact phenyl/alkyl proton signals in post-polymerization

H NMR, confirming the temperature was sufficiently low to prevent side reactions[1].

• Preparation: Purge a dry glass reactor with anhydrous argon and submerge it in a controlled cooling bath set precisely to -80 °C.

• Monomer/Base Loading: Prepare a 4.0 mL anhydrous toluene solution containing the silyl-protected monomer (e.g., TBDPS-protected propenyl ether, 0.6 M) and ethyl acetate (AcOEt, 1.0 M) as an added base to stabilize the propagating carbocation[2].

• Initiation: Sequentially inject the initiator (e.g., IBEA, 4.0 mM) and the primary Lewis acid (Et

  AlCl , 4.0 mM).

• Kinetic Compensation: To counteract the drastically reduced propagation rate at -80 °C, inject a high concentration of the SnClngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  activator (50 mM).

• Termination: After the desired conversion is reached, quench the living ends by injecting 2.0 mL of pre-chilled methanol containing a catalytic amount of triethylamine.

Protocol B: Temperature-Optimized ED-ROMP of Silyl Ethers

Self-validating system: Achieving high molecular weight (

kDa) at >3 °C validates that the polymerization is entropy-driven, as enthalpy-driven ROMP would stall under these conditions[3].

• Preparation: In a nitrogen-filled glovebox, prepare a solution of the cyclic bifunctional silyl ether monomer (e.g., iPrSi8) in anhydrous dichloromethane at a high concentration (

  mM)[3].

• Thermal Equilibration: Transfer the sealed reaction vessel to a temperature-controlled bath set to 3 °C (do not use standard cryogenic -78 °C conditions).

• Catalyst Injection: Inject 0.002 equivalents of the third-generation Grubbs bispyridyl complex (G3) to target a degree of polymerization (DP) of 500[3].

• Propagation: Stir the reaction vigorously for exactly 2 hours. Monitor the viscosity increase as an empirical indicator of chain growth.

• Quenching: Terminate the active ruthenium carbene by adding an excess of ethyl vinyl ether, then precipitate the polymer into cold methanol.

References

• Title: Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers) Source: Semantic Scholar URL: 1

• Title: Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High Tg and LCST-Type Thermoresponse Source: MDPI URL: 2

• Title: Atom Transfer Radical Polymerization | Chemical Reviews Source: ACS Publications URL:

• Title: Polymer Deconstructability and Recyclability via Introduction of Cleavable Si−O Bonds By Alayna Johnson Source: DSpace@MIT URL: 3

• Title: Silyl-Protected Hydroxystyrenes: Living Anionic Polymerization at Room Temperature and Selective Desilylation Source: Carnegie Mellon University (CMU) URL: 4

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Resolving catalyst poisoning in ATRP with silyl bromides

Ticket Subject: Resolving Catalyst Deactivation in Silyl-Functionalized ATRP Status: Open | Priority: Critical Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division

Executive Summary & Root Cause Analysis

The Issue: Users employing silyl bromides (either as silyl-protected initiators, monomers like TMS-HEMA, or post-polymerization reagents) frequently report sudden cessation of polymerization, loss of "living" character, or precipitation of the copper catalyst.

The Mechanism (The "Acid Death Spiral"): The core failure mode is Ligand Protonation . Silyl-bromine (Si-Br) bonds and certain silyl esters are hydrolytically unstable. Upon contact with trace moisture (ppm levels), they hydrolyze to release hydrogen bromide (HBr).

• Hydrolysis:

• Protonation: The generated HBr protonates the amine ligands (L) essential for solubilizing Copper.

• Deactivation: Without the ligand, Cu(I) destabilizes, often disproportionating into Cu(0) (precipitate) and Cu(II), or simply precipitating out of the organic phase. The polymerization halts immediately.

Visualization: The Catalyst Poisoning Pathway

Figure 1: The cascade effect of trace hydrolysis leading to catalyst death. Acid generation strips the ligand from the copper center, rendering it insoluble and inactive.

Diagnostic Interface (Troubleshooting Q&A)

Q1: My reaction mixture turned from dark brown to green/blue and precipitated immediately after adding the silyl initiator. What happened? Diagnosis: This is the classic sign of Rapid Acidolysis . The green/blue color indicates the formation of Cu(II) species that are no longer coordinated effectively by the ligand, or the oxidation of Cu(I) due to the loss of the stabilizing ligand. The precipitate is likely uncomplexed copper salts. Immediate Action: The batch is likely compromised. For the next run, you must implement the Acid Scavenging Protocol (See Section 3).

Q2: I am using TMS-protected HEMA (TMS-HEMA). The reaction starts but dies after 20% conversion. Why? Diagnosis: Slow hydrolysis. Unlike silyl halides, silyl esters hydrolyze slower. As the reaction proceeds, adventitious moisture generates enough acid to gradually protonate the ligand until the [Cu(I)] concentration drops below the critical threshold for activation. Fix: Switch to a less basic ligand (e.g., TPMA instead of Me6TREN) which is harder to protonate, or add a solid-state buffer.

Q3: Can I just add Triethylamine (TEA) to neutralize the acid? Diagnosis: Risky. While TEA neutralizes HBr, it can also coordinate to Copper, acting as a competitive ligand. This alters the redox potential (

) of the catalyst, changing the polymerization rate. Recommendation: Use sterically hindered bases (e.g., 2,6-di-tert-butylpyridine) or insoluble inorganic bases (Potassium Phosphate) that do not interfere with the metal center.

Mitigation Protocols

Protocol A: Purification of Silyl-Linker Initiators

Use this when synthesizing initiators containing silyl groups (e.g., for surface grafting).

Objective: Remove residual HBr from the synthesis step (often silylation) before introducing the Copper catalyst.

• Dissolution: Dissolve the crude silyl-initiator in dry Hexanes or DCM.

• The "Dry" Wash: Do NOT wash with water (it causes hydrolysis). Instead, stir the solution over anhydrous Sodium Carbonate (Na2CO3) or Basic Alumina for 1 hour.

• Filtration: Filter through a 0.2 µm PTFE syringe filter to remove the solid salts.

• Verification: Test the pH of the vapor above the solvent with wet pH paper (should be neutral, not red).

Protocol B: The "Solid Buffer" Method (In-Situ Protection)

Use this during the polymerization of silyl-protected monomers.

Theory: By adding an insoluble inorganic base, you neutralize acid in the boundary layer without introducing soluble amines that compete for the Copper center.

Component	Quantity	Purpose
Cu(I)Br	1.0 equiv	Catalyst source
Ligand (e.g., PMDETA)	1.1 equiv	Solubilizing agent
K3PO4 (Anhydrous)	0.5 - 1.0 equiv (vs Initiator)	Acid Scavenger
Monomer	Excess	Reactant

Step-by-Step:

• Dry the K3PO4 at 120°C under vacuum for 12 hours prior to use.

• Add the solid K3PO4 to the Schlenk flask along with the Copper catalyst.

• Perform your standard freeze-pump-thaw cycles.

• The K3PO4 remains suspended. It will react with any HBr generated in situ, forming KBr (inert salt) and HPO4, protecting the ligand.

Protocol C: Ligand Selection Matrix

Select the ligand based on the stability required.

Ligand	Type	Basicity (pKa of conjugate acid)	Acid Tolerance	Recommended For
Me6TREN	Tetradentate	High (~9-10)	Low	Fast kinetics, strictly neutral conditions.
PMDETA	Tridentate	Moderate (~8-9)	Moderate	General purpose, standard ATRP.
TPMA	Tetradentate	Lower (~6-7)	High	Acidic monomers or silyl systems prone to hydrolysis.
dNbpy	Bidentate	Low (~4-5)	Very High	Highly acidic systems, but requires higher catalyst loading.

Workflow Visualization: The "Safe" Silyl ATRP Process

Figure 2: Decision tree for setting up a robust ATRP reaction involving silyl species.

References

• Matyjaszewski, K., et al. (2001). Atom Transfer Radical Polymerization.[1][2][3][4][5][6][7][8][9][10][11][12] Chemical Reviews, 101(9), 2921–2990. Link

• Tsarevsky, N. V., & Matyjaszewski, K. (2007). Green Atom Transfer Radical Polymerization: Atom Transfer Radical Polymerization in the Presence of a Reducing Agent. Chemical Reviews, 107(6), 2270–2299. Link

• Braunecker, W. A., & Matyjaszewski, K. (2007). Controlled/living radical polymerization: Features, developments, and perspectives.[4] Progress in Polymer Science, 32(1), 93-146. Link

• Jakubowski, W., & Matyjaszewski, K. (2006). Activators Regenerated by Electron Transfer for Atom-Transfer Radical Polymerization of Styrene. Macromolecules, 39(1), 39–45. (Demonstrates catalyst regeneration which can mitigate partial deactivation). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. ATRPの典型的な重合方法 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 8. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 9. mdpi.com [mdpi.com]
• 10. Iron Catalysts in Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Iron Based ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]

Storage conditions to prevent degradation of (2-Bromo-2-methylpropoxy)trimethylsilane

Welcome to the dedicated support center for (2-Bromo-2-methylpropoxy)trimethylsilane. This resource is designed for researchers, scientists, and professionals in drug development who utilize this versatile silyl ether. Here, you will find in-depth guidance on storage, handling, and troubleshooting to ensure the integrity and reactivity of your compound throughout its lifecycle. Our goal is to provide you with the necessary insights to prevent degradation and achieve reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of (2-Bromo-2-methylpropoxy)trimethylsilane degradation?

A1: The most common indicators of degradation are a decrease in purity over time, which can be observed through analytical techniques like GC-MS or NMR, and a change in the physical appearance of the liquid. A healthy, pure sample should be a clear liquid. The presence of a white precipitate or cloudiness often suggests hydrolysis has occurred, resulting in the formation of trimethylsilanol and the parent alcohol, 2-bromo-2-methyl-1-propanol.[1] Another sign can be a noticeable change in viscosity or the presence of an acidic odor, which may indicate the release of HBr due to more extensive decomposition.

Q2: My reaction yield is lower than expected. Could improper storage of (2-Bromo-2-methylpropoxy)trimethylsilane be the cause?

A2: Absolutely. The silyl ether moiety in (2-Bromo-2-methylpropoxy)trimethylsilane is susceptible to hydrolysis, especially in the presence of moisture. If the compound has been improperly stored, a portion of it may have already hydrolyzed back to the parent alcohol. This reduces the effective concentration of the desired starting material, leading to lower yields in your reaction. It is crucial to store the compound under strictly anhydrous conditions to maintain its integrity.[1]

Q3: I suspect my (2-Bromo-2-methylpropoxy)trimethylsilane has been exposed to moisture. Can I still use it?

A3: Using a partially hydrolyzed sample is not recommended as it introduces impurities (the parent alcohol and trimethylsilanol) into your reaction, which can lead to unwanted side reactions and complicate purification. If you suspect moisture exposure, it is best to either purify the remaining material by distillation under an inert atmosphere or to use a fresh, unopened bottle for your experiment to ensure reproducibility and high yields.

Q4: What is the primary degradation pathway for this compound?

A4: The principal degradation pathway for (2-Bromo-2-methylpropoxy)trimethylsilane is the hydrolysis of the silyl ether bond.[1] This reaction is catalyzed by both acid and base.[2][3] Trace amounts of moisture in the storage container or from the atmosphere can lead to the cleavage of the Si-O bond, regenerating 2-bromo-2-methyl-1-propanol and forming trimethylsilanol. The trimethylsilanol can then self-condense to form hexamethyldisiloxane and water, which can further propagate the degradation process.

Q5: Are there any other potential degradation pathways I should be aware of?

A5: While hydrolysis is the most common issue, thermal degradation can also occur, especially if the compound is stored at elevated temperatures. Additionally, the carbon-bromine bond can undergo nucleophilic substitution or elimination reactions if the compound is stored with incompatible materials, such as strong bases or nucleophiles.[4] It is also advisable to protect the compound from light, as with many organobromine compounds, to prevent potential free-radical mediated decomposition.[5]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered when using (2-Bromo-2-methylpropoxy)trimethylsilane.

Issue 1: Precipitate Formation in the Storage Bottle

Symptom	Potential Cause	Recommended Action
A white, solid precipitate is observed at the bottom of the container.	Moisture Contamination: This is the most likely cause, leading to hydrolysis and the formation of silanols which can polymerize.	1. Assess the extent: If the precipitate is minimal, the remaining liquid may still be usable after careful extraction with a dry syringe, avoiding the solid. 2. Confirm identity (optional): An NMR or IR spectrum of the liquid portion can confirm the presence of the parent alcohol. 3. Best practice: For critical applications, discard the bottle and use a fresh, unopened container to ensure the highest purity.

Issue 2: Inconsistent Reaction Results

Symptom	Potential Cause	Recommended Action
Significant variability in reaction yields or purity of the product between different batches.	Inconsistent Reagent Quality: This often points to gradual degradation of the (2-Bromo-2-methylpropoxy)trimethylsilane stock bottle after repeated openings.	1. Implement inert atmosphere handling: Always use a dry syringe and needle to pierce the septum of the bottle and withdraw the required amount under a positive pressure of an inert gas like argon or nitrogen.[6] 2. Aliquot the reagent: Upon receiving a new bottle, consider aliquoting it into smaller, sealed vials under an inert atmosphere for single or limited use. 3. Verify purity: Before a critical reaction, it may be prudent to run a quick purity check (e.g., GC) on the reagent.

Issue 3: Unexpected Side Products

Symptom	Potential Cause	Recommended Action
Formation of unexpected byproducts containing a hydroxyl group or lacking the trimethylsilyl group.	In-situ Degradation: The reaction conditions themselves might be promoting the degradation of the silyl ether.	1. Review reaction conditions: Ensure all solvents and other reagents are rigorously dried before use. 2. Consider steric hindrance: The branched structure of (2-Bromo-2-methylpropoxy)trimethylsilane offers some steric protection to the silyl ether, but highly acidic or basic conditions can still lead to cleavage.[1][7] If possible, use milder reaction conditions. 3. Temperature control: Avoid excessive heating during the reaction, as this can accelerate both hydrolysis and other decomposition pathways.

Experimental Protocols: Best Practices for Storage and Handling

To preserve the integrity of (2-Bromo-2-methylpropoxy)trimethylsilane, adhere to the following protocols.

Protocol 1: Optimal Storage Conditions

Parameter	Condition	Rationale
Temperature	-20°C[1]	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)[1]	Prevents exposure to atmospheric moisture and oxygen.
Container	Amber glass bottle with a septum-sealed cap	Protects from light and allows for anhydrous transfer of the reagent.[6]
Location	Cool, dry, and well-ventilated area away from direct sunlight and heat sources.[5][7]	Minimizes thermal and photochemical degradation.

Protocol 2: Step-by-Step Handling Procedure for Reagent Transfer

• Preparation: Ensure your work area, preferably a fume hood, is clean and dry. Have all necessary equipment ready, including a dry syringe, a long needle, and a bottle of inert gas with a regulator.

• Inert Gas Blanket: Before opening the reagent bottle for the first time, flush a balloon or a separate flask with inert gas.

• Equilibration: Allow the reagent bottle to warm to room temperature before opening to prevent condensation of moisture on the cold surface.

• Pressurization: Puncture the septum of the reagent bottle with a needle connected to the inert gas line. Introduce a slight positive pressure of the inert gas.

• Withdrawal: Puncture the septum with a second, dry needle attached to a dry syringe. Withdraw the desired volume of the liquid. The positive pressure of the inert gas will aid in this process.

• Storage after use: Once the desired amount is dispensed, remove the syringe and then the inert gas needle. Store the bottle under the recommended conditions. For long-term storage, consider wrapping the cap with Parafilm® to provide an additional barrier against moisture ingress.

Visualization of Troubleshooting Logic

The following diagram illustrates the decision-making process when encountering potential degradation of (2-Bromo-2-methylpropoxy)trimethylsilane.

Caption: Troubleshooting workflow for degradation issues.

References

• (2-Bromopropoxy)trimethylsilane - 35952-69-3 - Vulcanchem.
• Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds - Benchchem.
• tert-Butyldimethylsilyl Ethers - Organic Chemistry Portal.
• Any advice transferring & storing of organosilane coupling agent? - ResearchGate.
• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20).
• The hydrolysis of 2-bromo-2-methylpropane.
• Application Notes and Protocols: A Guide to Orthogonal Protection and Deprotection of Silyl Ethers - Benchchem.
• HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE C.J. BRINKER The most common sol-gel process for making glass or.
• Poly(silyl ether)s as Degradable and Sustainable Materials: Synthesis and Applications. (2024, March 27).

Sources

• 1. (2-Bromopropoxy)trimethylsilane (35952-69-3) for sale [vulcanchem.com]
• 2. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 3. mdpi.com [mdpi.com]
• 4. edu.rsc.org [edu.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of (2-Bromo-2-methylpropoxy)trimethylsilane for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the precise characterization of molecular structures is paramount. Silyl ethers, serving as crucial protecting groups and synthetic intermediates, demand rigorous analytical scrutiny. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane, a common silyl ether. We will dissect its unique spectral signature and compare it with relevant alternatives, offering field-proven insights to aid researchers in their analytical endeavors. Our focus will be on not just the "what" but the "why" behind the observed spectral phenomena, grounding our discussion in the fundamental principles of NMR spectroscopy.

The Structural Rationale: Understanding (2-Bromo-2-methylpropoxy)trimethylsilane

Before delving into the spectral data, let's visualize the molecule . The structure of (2-Bromo-2-methylpropoxy)trimethylsilane dictates the number and type of proton environments, which are the cornerstone of its ¹H NMR spectrum.

Figure 1: Molecular structure of (2-Bromo-2-methylpropoxy)trimethylsilane showing the three distinct proton environments labeled (a), (b), and (c).

As illustrated in Figure 1, there are three non-equivalent sets of protons in the molecule:

• (a) The trimethylsilyl (TMS) protons: Nine equivalent protons of the three methyl groups attached to the silicon atom.

• (b) The methylene (CH₂) protons: Two protons on the carbon adjacent to the oxygen atom.

• (c) The gem-dimethyl protons: Six equivalent protons of the two methyl groups on the carbon bearing the bromine atom.

¹H NMR Spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane: A Detailed Analysis

The ¹H NMR spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane is characterized by three distinct signals, each corresponding to one of the proton environments. The chemical shift (δ), integration, and multiplicity of these signals provide a unique fingerprint of the molecule.

Signal	Proton Environment	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity
(a)	-Si(CH₃)₃	~ 0.1	9H	Singlet (s)
(b)	-O-CH₂-	~ 3.6	2H	Singlet (s)
(c)	-C(Br)(CH₃)₂	~ 1.8	6H	Singlet (s)

Table 1: Predicted ¹H NMR spectral data for (2-Bromo-2-methylpropoxy)trimethylsilane in CDCl₃.

Causality Behind the Chemical Shifts:

• Signal (a) - Trimethylsilyl Protons (δ ~ 0.1 ppm): The protons of the TMS group are highly shielded due to the low electronegativity of silicon. This results in their resonance at a very high field (low ppm value), typically close to the tetramethylsilane (TMS) reference standard (δ = 0.0 ppm).[1][2] The presence of a strong singlet integrating to 9H in this region is a hallmark of a trimethylsilyl group.[3][4]

• Signal (b) - Methylene Protons (δ ~ 3.6 ppm): These protons are adjacent to an electronegative oxygen atom, which deshields them, causing a downfield shift. The predicted value of ~3.6 ppm is consistent with protons on a carbon attached to an ether oxygen.

• Signal (c) - Gem-dimethyl Protons (δ ~ 1.8 ppm): These protons are situated on methyl groups attached to a quaternary carbon. This carbon is also bonded to a bromine atom. While bromine is electronegative, its deshielding effect is less pronounced on these gamma protons compared to the alpha protons. Their chemical shift is expected to be further downfield than a typical methyl group in an alkane due to the inductive effect of the bromine. A similar structure, 2-bromo-2-methylpropane, shows a singlet for its nine equivalent methyl protons at approximately 1.8 ppm.[5][6]

Multiplicity Explained:

All three signals in the spectrum are predicted to be singlets. This is because there are no adjacent, non-equivalent protons to cause spin-spin coupling. The methylene protons (b) are adjacent to a quaternary carbon, and the gem-dimethyl protons (c) are also on a quaternary carbon. The TMS protons (a) are separated from the other protons by the silicon and oxygen atoms, preventing any significant coupling.

Comparative Spectral Analysis: Distinguishing (2-Bromo-2-methylpropoxy)trimethylsilane from its Analogs

To appreciate the unique spectral features of (2-Bromo-2-methylpropoxy)trimethylsilane, it is instructive to compare it with structurally similar silyl ethers. We will consider (tert-butoxy)trimethylsilane and a hypothetical (2-chloro-2-methylpropoxy)trimethylsilane.

Compound	-Si(CH₃)₃ (δ, ppm)	-O-CH₂- (δ, ppm)	-C(X)(CH₃)₂ (δ, ppm)
(2-Bromo-2-methylpropoxy)trimethylsilane	~ 0.1	~ 3.6	~ 1.8 (X=Br)
(tert-butoxy)trimethylsilane	~ 0.1	-	~ 1.3 (X=H)
(2-chloro-2-methylpropoxy)trimethylsilane	~ 0.1	~ 3.7	~ 1.7 (X=Cl)

Table 2: Comparative ¹H NMR chemical shifts (predicted) for (2-Bromo-2-methylpropoxy)trimethylsilane and its analogs in CDCl₃.

Key Distinguishing Features:

• (tert-butoxy)trimethylsilane: The most significant difference is the absence of the methylene signal and the upfield shift of the methyl protons (~1.3 ppm). In this molecule, the nine equivalent protons of the tert-butyl group are adjacent to the oxygen, but the absence of an electronegative halogen results in a more shielded environment compared to our target molecule.

• (2-chloro-2-methylpropoxy)trimethylsilane: The ¹H NMR spectrum of the chloro-analog would be very similar to the bromo-compound. However, due to the higher electronegativity of chlorine compared to bromine, we can predict subtle but measurable differences. The methylene protons (-O-CH₂-) would likely be slightly more deshielded and appear at a slightly higher chemical shift (~3.7 ppm). Conversely, the gem-dimethyl protons (-C(Cl)(CH₃)₂) might appear slightly upfield (~1.7 ppm) compared to the bromo derivative. This is because the greater inductive electron withdrawal by chlorine can have a through-bond shielding effect on gamma protons in some systems. The spectrum of 1-chloro-2-methylpropane shows the methyl protons at a lower chemical shift than the corresponding bromo-compound.[7]

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

A reliable and reproducible protocol is the bedrock of accurate spectral analysis. The following step-by-step methodology outlines the process for acquiring a high-quality ¹H NMR spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane.

Materials and Reagents:

• (2-Bromo-2-methylpropoxy)trimethylsilane

• Deuterated chloroform (CDCl₃) with 0.03% v/v TMS

• NMR tube (5 mm)

• Pasteur pipette

• NMR Spectrometer (e.g., 300 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (2-Bromo-2-methylpropoxy)trimethylsilane directly into a clean, dry NMR tube.

  • Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of CDCl₃ (containing TMS) to the NMR tube.

  • Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and adjust the depth correctly.

  • Place the sample in the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve a sharp and symmetrical peak for the TMS signal. This is a critical step for obtaining high-resolution data.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 8-16 scans, a spectral width of ~12 ppm, and a relaxation delay of 1-2 seconds).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks have a positive, absorptive lineshape.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative ratios of the different types of protons.

  • Analyze the chemical shifts, multiplicities, and integration values to confirm the structure of (2-Bromo-2-methylpropoxy)trimethylsilane.

Figure 2: Workflow for ¹H NMR data acquisition and analysis.

Conclusion

The ¹H NMR spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane provides a clear and unambiguous confirmation of its structure. The three distinct singlets, with their characteristic chemical shifts and integration values, serve as a reliable analytical signature. By understanding the underlying principles of chemical shielding and deshielding, researchers can confidently interpret this data and distinguish the compound from its structural analogs. The robust experimental protocol provided ensures the acquisition of high-quality, reproducible data, which is essential for the stringent demands of modern chemical research and drug development.

References

• Donetti, A., et al. (1977). Silylated enol ethers of 3-substituted 1,2-dithiolan-4-ones. Journal of the Chemical Society, Perkin Transactions 1, 1805-1808.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Hoffman, R. E. (2003). Variations on the chemical shift of TMS. Journal of Magnetic Resonance, 163(2), 325–331. Available at: [Link]

• Ibrahim, N. B., & Salimon, J. (2011). ¹H NMR spectra of poly(silyl ethers) based palm oil. ResearchGate. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane - (tert-butyl bromide). Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The H-1 NMR spectrum of 1-chloro-2-methylpropane. Retrieved from [Link]

• Forrest, T. P., & Sukumar, S. (1981). ¹H and ¹³C nuclear magnetic resonance study of trimethylsilyl ethers. Canadian Journal of Chemistry, 59(9), 1310-1315.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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• 5. 1H proton nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 tert-butyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. 2-Bromo-2-methylpropane(507-19-7) 1H NMR [m.chemicalbook.com]
• 7. C4H9Cl (CH3)2CH2Cl 1-chloro-2-methylpropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1  isobutyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Decoding the Carbon Framework: A Comparative Guide to the ¹³C NMR Chemical Shifts of (2-Bromo-2-methylpropoxy)trimethylsilane

For the modern researcher in synthetic chemistry and drug development, the precise characterization of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, serves as a cornerstone of this analytical process, offering a detailed map of a molecule's carbon skeleton. This guide provides an in-depth analysis of the expected ¹³C NMR chemical shifts for (2-Bromo-2-methylpropoxy)trimethylsilane, a bifunctional molecule incorporating both a reactive bromo-substituted quaternary center and a protective trimethylsilyl ether.

By dissecting the electronic environment of each carbon atom and drawing comparisons with structurally related compounds, we can confidently predict and interpret the ¹³C NMR spectrum of this compound. This guide will delve into the inductive and steric effects influencing chemical shifts and provide a comprehensive experimental protocol for acquiring high-quality spectral data.

Predicted ¹³C NMR Chemical Shifts and Comparative Analysis

The structure of (2-Bromo-2-methylpropoxy)trimethylsilane features four distinct carbon environments. The predicted chemical shifts are based on established principles of ¹³C NMR spectroscopy and comparative data from analogous structures.

Carbon Atom	Description	Predicted Chemical Shift (δ, ppm)	Comparative Analysis and Rationale
C1	Methylene carbon adjacent to the silyloxy group (-C H₂-O-Si)	65 - 75	The electronegative oxygen atom deshields this carbon, shifting it downfield. In similar acyclic silyl ethers, the α-carbon typically resonates in this region.
C2	Quaternary carbon bearing the bromine atom and two methyl groups (-C (Br)(CH₃)₂)	60 - 70	The "heavy atom effect" of bromine paradoxically causes a slight upfield shift compared to what would be expected based on electronegativity alone[1]. For instance, the analogous quaternary carbon in 2-bromo-2-methylpropane resonates at 62.5 ppm[2]. The adjacent oxygen will also contribute to a downfield shift.
C3	Methyl carbons attached to the quaternary center (-C(Br)(C H₃)₂)	30 - 40	These methyl carbons are in a sterically hindered environment and are influenced by the adjacent bromine and oxygen atoms. In 2-bromo-2-methylpropane, the equivalent methyl carbons appear at 36.4 ppm[2].
C4	Methyl carbons of the trimethylsilyl group (-Si(C H₃)₃)	0 - 5	Signals from atoms in trimethylsilyl (TMS) groups characteristically appear very close to the tetramethylsilane (TMS) reference peak at 0 ppm[3]. This is due to the low electronegativity of silicon.

Visualizing the Molecular Structure

To further clarify the atomic connectivity and the distinct carbon environments, a 2D structural diagram is presented below.

Molecular structure of (2-Bromo-2-methylpropoxy)trimethylsilane with carbon atoms numbered.

Experimental Protocol for ¹³C NMR Spectrum Acquisition

The following protocol outlines a standard procedure for obtaining a high-quality, proton-decoupled ¹³C NMR spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane.

Objective: To obtain a quantitative ¹³C NMR spectrum to verify the predicted chemical shifts and confirm the carbon framework of the molecule.

Materials and Equipment:

• (2-Bromo-2-methylpropoxy)trimethylsilane sample (10-50 mg)

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• 5 mm NMR tubes

• NMR spectrometer (e.g., 300 MHz or higher) equipped with a broadband probe

• Tetramethylsilane (TMS) as an internal standard (optional, as the solvent peak can be used as a secondary reference)[4]

Procedure:

• Sample Preparation:

  • Accurately weigh 10-50 mg of (2-Bromo-2-methylpropoxy)trimethylsilane and dissolve it in approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

  • If using an internal standard, add a small drop of TMS to the solution.

  • Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal homogeneity, using the lock signal as a guide.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on a Bruker instrument). Proton decoupling is crucial to simplify the spectrum by removing ¹H-¹³C coupling, resulting in a single peak for each unique carbon atom[5].

  • Spectral Width: Set a spectral width that encompasses the expected chemical shift range for all carbons (e.g., 0 to 220 ppm).

  • Acquisition Time (AQ): Typically around 1-2 seconds.

  • Relaxation Delay (D1): A delay of 2-5 seconds is generally sufficient for qualitative spectra. For quantitative analysis, a longer delay (5-10 times the longest T₁ of the carbon atoms) is necessary to ensure full relaxation of all nuclei. Quaternary carbons, having no directly attached protons, often have longer relaxation times[6].

  • Number of Scans (NS): The number of scans will depend on the sample concentration. Start with 64 or 128 scans and increase as needed to achieve an adequate signal-to-noise ratio.

  • Temperature: The experiment should be run at a constant, controlled temperature (e.g., 298 K).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.0 ppm or the CDCl₃ triplet to 77.16 ppm[4].

  • Integrate the peaks if quantitative information is desired, though it's important to note that peak intensities in proton-decoupled ¹³C NMR are not always directly proportional to the number of carbons due to the Nuclear Overhauser Effect (NOE)[5].

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow from sample preparation to final structural confirmation.

Workflow for ¹³C NMR analysis of (2-Bromo-2-methylpropoxy)trimethylsilane.

By following this comprehensive guide, researchers can confidently predict, acquire, and interpret the ¹³C NMR spectrum of (2-Bromo-2-methylpropoxy)trimethylsilane, ensuring the structural integrity of this valuable synthetic intermediate.

References

• Al-Mansour, A. I., Al-Showiman, S. S., & Al-Najjar, I. M. (1988). ¹³C and ²⁹Si chemical shifts and coupling constants involving tris[(trimethylsilyl)methyl] silicon compounds. Spectrochimica Acta Part A: Molecular Spectroscopy, 44(7), 643-646.
• Breit, B., & Herbert, S. (2007). Systematic Comparison of Sets of ¹³C NMR Spectra That Are Potentially Identical. Confirmation of the Configuration of a Cuticular Hydrocarbon from the Cane Beetle Antitrogus parvulus.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Organometallics, 29(9), 2176–2179.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• LibreTexts. (2022, October 24). 19.5: Carbon-13 NMR. Chemistry LibreTexts.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.
• Stack Exchange. (2018, January 10). Assigning the ¹³C NMR spectrum of bromobenzene and 4-bromobenzophenone. Chemistry Stack Exchange.
• Doc Brown's Chemistry. (n.d.). ¹³C NMR spectrum: 2-bromo-2-methylpropane.
• Wikipedia. (2023, November 29). Trimethylsilyl group. In Wikipedia.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 13C nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of tert-butyl bromide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Trimethylsilyl group - Wikipedia [en.wikipedia.org]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Publish Comparison Guide: FTIR Characterization of (2-Bromo-2-methylpropoxy)trimethylsilane

Executive Summary

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized organosilicon intermediate, frequently employed as a protected building block in the synthesis of functionalized polymers and complex pharmaceutical scaffolds. Its structural integrity relies on two critical functionalities: the labile trimethylsilyl (TMS) ether protecting group and the reactive tertiary alkyl bromide .

This guide provides a definitive technical comparison of the FTIR spectral characteristics of this compound against its precursor (2-Bromo-2-methylpropan-1-ol) and alternative protecting groups. We focus on the causality of spectral shifts to enable precise reaction monitoring and quality control.

Spectral Characterization: The Fingerprint of Conversion

The synthesis of (2-Bromo-2-methylpropoxy)trimethylsilane involves the silylation of a hindered primary alcohol adjacent to a tertiary bromide. FTIR is the most efficient method to monitor this transformation because the appearance/disappearance of specific bands correlates directly with reaction kinetics.

Comparative Peak Analysis Table

The following table contrasts the starting material (Alcohol) with the target product (TMS Ether).

Functional Group	Vibration Mode	Precursor: 2-Bromo-2-methylpropan-1-ol (cm⁻¹)	Target: (2-Bromo-2-methylpropoxy)TMS (cm⁻¹)	Diagnostic Value
Hydroxyl (-OH)	O-H Stretch	3300–3450 (Broad, Strong)	Absent	Primary Indicator of Conversion
Methyl (Si-CH₃)	Sym. Deformation	Absent	1250 ± 5 (Sharp, Strong)	Definitive confirmation of TMS incorporation.
Siloxane (Si-O-C)	Asym. Stretch	Absent	1050–1100 (Strong, Broad)	Confirms ether linkage formation.
Alkyl (C-H)	C-H Stretch	2850–2980	2900–2960	Minor shift; Si-Me₃ adds intensity ~2960.
Gem-Dimethyl	Skeletal Bend	~1370 & 1390 (Doublet)	~1365 & 1385 (Doublet)	Confirms the tert-butyl/isobutyl skeleton remains intact.
Trimethylsilyl	Si-C Rocking	Absent	840 & 755 (Doublet)	Characteristic "Goldilocks" peaks for TMS.
Alkyl Bromide	C-Br Stretch	600–700	600–700	Verifies the bromide was not eliminated (e.g., to an alkene).

Technical Insight: The "Silent" Region

Researchers must pay close attention to the 1600–1700 cm⁻¹ region .

• Observation: This region should remain strictly silent (flat baseline).

• Causality: Appearance of a peak at ~1640 cm⁻¹ indicates elimination of HBr to form an alkene (isobutylene derivative), a common side reaction under basic silylation conditions.

• Action: If 1640 cm⁻¹ appears, lower the reaction temperature or switch to a non-nucleophilic base (e.g., 2,6-lutidine).

Performance Comparison: TMS vs. Alternatives

In drug development and polymer synthesis, the choice of protecting group dictates workflow efficiency. Below is a performance comparison of the TMS derivative against the TBDMS (Tert-butyldimethylsilyl) alternative and the unprotected alcohol.

Performance Matrix

Feature	(2-Bromo-2-methylpropoxy)TMS	Alternative: TBDMS Derivative	Unprotected Alcohol
Synthesis Yield	High (90-95%) Rapid reaction due to low steric bulk of TMSCl.	Moderate (70-85%) Slower; TBDMSCl struggles with the steric bulk of the adjacent tert-butyl bromide.	N/A
Hydrolytic Stability	Low to Moderate Cleaves easily with mild acid/base or MeOH. Ideal for transient protection.	High ~10,000x more stable than TMS. Requires harsh F⁻ source (TBAF) to remove.	N/A
Atom Economy	Excellent TMS group is small and atom-efficient.	Good Adds significant mass; can complicate purification.	Best No protecting group waste.
FTIR Distinctiveness	High Sharp 1250 cm⁻¹ peak is isolated.	High Similar to TMS but Si-C stretches shift slightly; t-butyl doublet overlaps gem-dimethyl.	Reference Standard

Recommendation:

• Use TMS for short synthetic sequences where rapid deprotection is required or when the adjacent steric bulk makes putting on a TBDMS group difficult.

• Use TBDMS only if the molecule must survive harsh subsequent steps (e.g., strong nucleophiles that might attack the Si center).

Experimental Protocol: Synthesis & Monitoring

This protocol is designed to be self-validating using the FTIR peaks defined above.

Objective: Silylation of 2-bromo-2-methylpropan-1-ol with TMSCl.

Materials

• Substrate: 2-bromo-2-methylpropan-1-ol (1.0 equiv)

• Reagent: Chlorotrimethylsilane (TMSCl) (1.2 equiv)

• Base: Imidazole (2.5 equiv) or Triethylamine (1.5 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow

• Baseline Acquisition:

  • Take an aliquot of the pure starting alcohol.

  • Record FTIR (Film/ATR). Note the absorbance intensity of the -OH band at ~3400 cm⁻¹ . This is your

    reference.

• Reaction Initiation:

  • Dissolve alcohol and imidazole in DCM under

    atmosphere at 0°C.

  • Add TMSCl dropwise. (Exothermic reaction; control rate to prevent HBr elimination).

• In-Process Control (IPC) - The "Disappearance Test":

  • Time: 30 minutes post-addition.

  • Sampling: Remove 50 µL, perform a mini-workup (shake with water/ether, dry organic layer), and spot on ATR crystal.

  • Criteria:

    • Pass: OH peak (3400 cm⁻¹) is <2% of initial height. Si-Me peak (1250 cm⁻¹) is strong.

    • Fail: OH peak is visible. Add 0.1 equiv TMSCl and stir 30 min.

    • Critical Fail: Peak at 1640 cm⁻¹ (Alkene) appears.[1] Stop, discard, and restart at lower temperature (-10°C).

• Workup:

  • Quench with water. Wash organic layer with NaHCO₃ (removes HCl/imidazole salts).

  • Dry over MgSO₄ and concentrate.

Visualization: Reaction Monitoring Logic

Figure 1: Logical flow for FTIR-based reaction monitoring. Note the critical check for elimination side-products.

References

• Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations . Gelest, Inc.[2] Available at: [Link]

• The Infrared Spectra of Polymers: Ethers and Alcohols . Spectroscopy Online. Available at: [Link]

• 2-Bromo-2-methylpropan-1-ol Compound Summary . PubChem.[3][4] Available at: [Link]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. gelest.com [gelest.com]
• 3. 2-Bromo-2-methylpropan-1-ol | C4H9BrO | CID 23458669 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2-Bromoethoxy)trimethylsilane | C5H13BrOSi | CID 587231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry characterization of TMS-protected bromides

As a Senior Application Scientist, navigating the mass spectrometry (MS) characterization of trimethylsilyl (TMS)-protected bromides requires balancing the extreme lability of the silicon-oxygen bond with the highly diagnostic isotopic signature of bromine. TMS ethers are universally employed in organic synthesis and drug development to volatilize polar functional groups (like hydroxyls) for gas chromatography (GC). However, when these molecules also contain a bromine atom—a common motif in cross-coupling precursors and marine natural products—identifying the intact molecule becomes a complex analytical challenge.

This guide objectively compares the performance of Electron Ionization (EI-GC-MS), Electrospray Ionization (ESI-LC-MS), and Atmospheric Pressure Chemical Ionization (APCI-LC-MS) to help you select the optimal characterization strategy based on mechanistic causality.

The Mechanistic Challenge: Causality in Fragmentation

To successfully characterize these compounds, we must first understand the opposing forces at play during ionization:

• The Lability of the TMS Group: Under hard ionization (such as 70 eV EI), the intact molecular ion (M⁺•) of a TMS ether is rarely observed. The silicon atom effectively stabilizes adjacent positive charge, driving the facile alpha-cleavage of an alkyl group to yield an [M-15]⁺ ion (loss of a methyl radical). Alternatively, the molecule may undergo a rearrangement to expel neutral trimethylsilanol (TMSOH, 90 Da), producing an [M-90]⁺ fragment. This predictable fragmentation is a hallmark of trialkylsilyl ethers, as detailed in 1[1].

• The Bromine Isotope Filter: Bromine naturally occurs as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. This creates a highly diagnostic "twin peak" signature separated by 2 m/z units. The causality of spectral interpretation relies entirely on this: any fragment that retains the bromine atom will exhibit this 1:1 doublet, whereas fragments that have lost the bromine via C-Br cleavage will appear as singlets. This principle is heavily utilized in forensic and natural product chemistry, such as the 2[2].

Caption: Primary EI-MS fragmentation pathways of TMS-protected bromides.

Comparative Analysis of Ionization Platforms

When selecting an analytical platform, the chemical environment of the bromide dictates the optimal ionization source.

• EI-GC-MS (Hard Ionization): The gold standard for volatile intermediates. While the molecular ion is usually absent, the [M-15]⁺ ion frequently serves as the surrogate molecular ion. Because the [M-15]⁺ fragment retains the halogen, it displays the characteristic bromine doublet, allowing for rapid identification of brominated metabolites, as seen in the profiling of 3[3].

• ESI-LC-MS (Soft Ionization): ESI is ideal for polar compounds but often fails for simple TMS-protected bromoalcohols because they lack a basic site for protonation. ESI should only be selected if the molecule contains a highly ionizable moiety (e.g., an amine or a triazole ring), which drives ionization efficiency without relying on the protected alcohol[4].

• APCI-LC-MS (Soft/Intermediate Ionization): APCI bridges the gap, providing excellent ionization for semi-polar and non-basic TMS ethers that fail in ESI. It often yields the intact [M+H]⁺ ion or a diagnostic [M+H-TMSOH]⁺ fragment, making it a superior alternative for molecular weight confirmation of sensitive synthetic intermediates[5].

Quantitative Performance Comparison

Ionization Technique	Molecular Ion Abundance	Primary Diagnostic Fragment	Matrix Compatibility	Best Use Case
EI-GC-MS (70 eV)	Very Low / Absent	[M-15]⁺ or [M-90]⁺ (Doublets)	High (Requires volatility)	Structural elucidation of volatile synthetic intermediates.
ESI-LC-MS (+ mode)	Low (unless basic site present)	[M+H]⁺ (Doublet)	Moderate (Ion suppression risk)	Polar bromides containing basic amines or heterocycles.
APCI-LC-MS (+ mode)	Moderate to High	[M+H]⁺ or [M+H-TMSOH]⁺	High (Tolerates normal phase)	Semi-polar, non-basic TMS bromides requiring MW confirmation.

Self-Validating Experimental Protocol: GC-MS Analysis

To ensure absolute trustworthiness in your data, the following protocol incorporates internal causality checks. If a step fails, the system provides immediate diagnostic feedback.

Step 1: Derivatization (Silylation)

• Dissolve 1.0 mg of the brominated alcohol in 100 µL of anhydrous pyridine in a tightly sealed autosampler vial. Causality: Pyridine acts as an acid scavenger to neutralize the byproduct of the silylation reaction, driving it to completion.

• Add 100 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide). Causality: MSTFA is selected over BSTFA because its byproducts are highly volatile and elute early, preventing chromatographic interference with low-mass brominated targets.

• Incubate at 60 °C for 30 minutes.

Step 2: GC-MS Acquisition

• Inject 1 µL of the derivatized sample into the GC-MS (Split ratio 1:50) using a standard non-polar column (e.g., DB-5MS).

• Program the oven from 70 °C (hold 2 min) to 300 °C at 15 °C/min. Acquire full-scan EI data from m/z 50 to 500.

Step 3: Self-Validation and Data Interpretation

• Validation Check 1 (Derivatization Efficiency): Analyze the Total Ion Chromatogram (TIC). The protocol is self-validating if the unreacted bromoalcohol peak is entirely absent. If the original peak persists, moisture contamination in the pyridine is the causal factor (TMS reagents rapidly hydrolyze).

• Validation Check 2 (Isotope Filtering): Extract the ion chromatograms (EIC) for the expected [M-15]⁺ doublet (e.g., m/z 251 and 253). If the 1:1 isotopic ratio is absent and only a singlet is observed, the bromine was lost during sample preparation (e.g., thermal debromination in a contaminated GC inlet), indicating a failed analytical run[6].

Caption: Analytical workflow for MS characterization of TMS-protected bromides.

References

• A Comparative Guide to the Mass Spectrometry Fragmentation of Isopropylsilyl Ethers. Benchchem.
• Differentiation of ring-substituted bromoamphetamine analogs by gas chromatography–tandem mass spectrometry. NIH PubMed Central.
• GC- and UHPLC-MS Profiles as a Tool to Valorize the Red Alga Asparagopsis arm
• Design and Synthesis of Neuroprotective Methylthiazoles and Modification as NO-Chimeras for Neurodegener
• Stereoselective Synthesis of (R)-all-trans-13,14-Dihydroretinol and -Retinoic Acid.
• The Position of the Hydroxy Group in the Main Bromantane. DSHS.

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• 2. Differentiation of ring-substituted bromoamphetamine analogs by gas chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Design and Synthesis of Neuroprotective Methylthiazoles and Modification as NO-Chimeras for Neurodegenerative Therapy - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. dshs-koeln.de [dshs-koeln.de]

Silyl Ethers as Latent Initiators for Cationic Polymerization

Benchmarking Initiator Activity and Dynamic Exchange of Silyl Ether Derivatives in Polymer Synthesis

Silyl ether derivatives are traditionally recognized as robust protecting groups in organic synthesis. However, their unique photolytic and hydrolytic properties have elevated their role to active participants in modern polymer science[1]. For researchers and drug development professionals, understanding the initiator activity and dynamic exchange capabilities of silyl ethers is critical for designing advanced thermosets, photoresists, and targeted drug delivery vehicles[2].

This guide objectively benchmarks silyl ether derivatives across two primary modalities:

• Latent Photoinitiators: Acting as photodecomposable precursors in the cationic polymerization of epoxides[3].

• Dynamic Cross-linkers: Serving as cleavable, exchangeable motifs in photoinitiated thiol-ene covalent adaptable networks (CANs)[4].

Mechanistic Causality In the photopolymerization of epoxides, specific silyl ethers (e.g., arylsilyl peroxides or o-nitrobenzyl triphenylsilyl ethers) function as latent initiators when paired with an aluminum co-catalyst (such as Al(acac)₃)[3]. The initiation is a self-validating two-step cascade:

• Step 1 (Photolysis): UV irradiation cleaves the silyl ether to generate a silanol (Ar-Si-OH)[3].

• Step 2 (Initiation): The silanol's oxygen coordinates with the aluminum complex, polarizing the silanol proton. This generates a highly acidic cationic active center capable of opening the epoxide ring[5].

Figure 1: Two-step mechanism of silyl ether-mediated latent cationic photopolymerization.

Benchmarking Initiator Structure vs. Activity The catalytic activity is heavily dependent on the electronic nature of the substituents on the silicon-bound aromatic ring[3].

Silyl Ether Substituent (Ar-group)	Electronic Nature	Step 1: Photolysis Quantum Yield ( )	Step 2: Polymerization Rate	Mechanistic Rationale
-CH₃ / -OCH₃	Electron-Donating (EDG)	High	Low	EDGs facilitate rapid photolytic cleavage but yield a less acidic silanol, weakening the initiation complex[3].
-H (Unsubstituted)	Neutral	Moderate	Moderate	Provides a baseline balance between photolysis efficiency and silanol acidity[3].
-Cl / -CF₃	Electron-Withdrawing (EWG)	Low	High	EWGs reduce the quantum yield of Step 1, but drastically increase the acidity of the resulting silanol, accelerating Step 2[3].

Expert Insight: When formulating a photoresist or encapsulant, selecting an EWG-substituted silyl ether is counterintuitive if one only considers photolysis speed. However, because Step 2 (cationic initiation) is the rate-determining step for network formation, EWG-derivatives ultimately yield faster overall curing times and higher conversion rates[3].

Silyl Ethers as Dynamic Cross-linkers in Thiol-Ene Networks

Beyond initiation, bifunctional silyl ethers are benchmarked for their ability to act as dynamic, cleavable cross-linkers in photoinitiated thiol-ene networks[4]. This is particularly relevant for drug delivery systems (like PRINT nanoparticles) and degradable bone regeneration scaffolds[2],[6].

Benchmarking Steric Bulk vs. Degradation The rate of hydrolytic cleavage—and thus the release rate of encapsulated therapeutics—is modulated by the steric bulk of the alkyl substituents on the silicon atom[2],[1].

Silyl Ether Protecting Group	Steric Bulk	Hydrolytic Half-Life (Acidic Media)	Stress Relaxation Time ( )	Primary Application
Trimethylsilyl (TMS)	Low	Minutes to Hours	Fast (< 10 s)	Rapid-release prodrugs[2]
Triethylsilyl (TES)	Moderate	Days	Moderate	Tunable viscoelastic CANs[4]
Triisopropylsilyl (TIPS)	High	Weeks	Slow (> 10³ s)	Long-term bone scaffolds[6]

Expert Insight: The inclusion of rigid bridged alicyclic structures (e.g., norbornane-derived motifs) alongside silyl ethers can elevate the glass transition temperature (

) of these networks up to 62 °C, preventing premature mechanical failure in vivo (37 °C) while maintaining a quasi-linear degradation rate of ~6.5% per month[6].

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols detail the utilization of silyl ethers in both cationic initiation and dynamic network formation.

Protocol A: Cationic Photopolymerization of Epoxides

Objective: Benchmark the initiator activity of an arylsilyl ether / Al(acac)₃ complex.

• Formulation: Dissolve the epoxide monomer (e.g., cyclohexene oxide) with 1-3 mol% of the targeted arylsilyl ether and 1 mol% Al(acac)₃ in a dry, non-polar solvent (or bulk)[3].

• Irradiation: Expose the mixture to UV light (e.g., 250-300 nm) at a constant intensity (e.g., 30 mW/cm²)[3].

• Validation (Real-Time FTIR): Monitor the disappearance of the characteristic epoxide ring-breathing band at ~790-810 cm⁻¹ (for cyclohexene oxide) or 910 cm⁻¹ (for glycidyl ethers) to calculate the conversion rate.

• Causality Check: If polymerization fails to initiate, verify the strict absence of moisture in the solvent, which can prematurely hydrolyze the silanol or quench the cationic active center before propagation occurs.

Protocol B: Synthesis of Dynamic Thiol-Ene Networks

Objective: Fabricate a viscoelastic polymer network using bifunctional silyl ether cross-linkers[4].

Figure 2: Workflow for synthesizing dynamic thiol-ene polymer networks via silyl ethers.

• Preparation: Combine a multifunctional thiol (e.g., PETMP) with a bifunctional silyl ether alkene cross-linker[4].

• Catalyst & Initiator Addition: Add 3 wt% of a radical photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone) and a catalytic amount of p-toluene sulfonic acid (pTSA) to facilitate dynamic exchange[4].

• Mixing: Speedmix the formulation at 3500 rpm for 5 minutes to ensure homogeneity[4].

• Curing: Cast into a 10 mm diameter × 1.8 mm deep silicone mold and cure under 365 nm light until a homogeneous thermoset is formed[4].

• Validation (Rheology): Perform stress-relaxation tests using a parallel-plate rheometer at a constant 1% strain. The time required for the relaxation modulus to drop to 1/e of its initial value represents the relaxation time constant (

  ), validating the dynamic activity of the silyl ether[4].

Conclusion

Silyl ether derivatives offer a highly tunable platform for polymer synthesis. By manipulating the electronic properties of the silicon-bound aromatic rings, researchers can optimize their latent initiator activity for rapid cationic curing[3]. Conversely, by altering the steric bulk around the silicon atom, silyl ethers can be engineered as dynamic cross-linkers with precise hydrolytic degradation profiles, pushing the boundaries of targeted drug delivery and biomedical scaffolds[1],[6].

References

• Title: Novel latent initiator for cationic polymerization of epoxides Source: ResearchGate / Journal of Applied Polymer Science URL
• Title: Dynamic Thiol–ene Polymer Networks Enabled by Bifunctional Silyl Ether Exchange Source: NIH / PMC URL
• Title: Cleavable Silyl Ether Monomers with Elevated Thermomechanical Properties for Bone Regeneration Source: ACS Applied Bio Materials URL
• Title: Incorporation and Controlled Release of Silyl Ether Prodrugs from PRINT Nanoparticles Source: ACS URL
• Source: ethernet.edu.

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• 2. Incorporation and Controlled Release of Silyl Ether Prodrugs from PRINT Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dynamic Thiol–ene Polymer Networks Enabled by Bifunctional Silyl Ether Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Operational Safety &amp; Handling Protocol: (2-Bromo-2-methylpropoxy)trimethylsilane

Phase 1: Pre-Operational Intelligence

(2-Bromo-2-methylpropoxy)trimethylsilane is a specialized organosilane derivative, typically utilized as a protected alcohol intermediate or an initiator in Atom Transfer Radical Polymerization (ATRP). Its structure combines a hydrolytically sensitive silyl ether linkage with a reactive tertiary alkyl bromide.

The Safety Paradox: While silyl ethers are often viewed merely as "protecting groups," the presence of the tertiary bromide moiety introduces significant alkylating potential. Furthermore, the lipophilic nature of the trimethylsilyl (TMS) group facilitates skin permeation, potentially carrying the reactive bromide payload into systemic circulation.

Critical Hazard Profile (Derived from Structure-Activity Relationships)

• Hydrolytic Instability: The Si-O bond is susceptible to hydrolysis, particularly in acidic environments, releasing 2-bromo-2-methylpropan-1-ol and hexamethyldisiloxane . The breakdown products are flammable and irritants.

• Alkylating Agent Potential: As a tertiary alkyl bromide, this compound is an electrophile capable of alkylating DNA/proteins. It must be treated as a potential mutagen/carcinogen in the absence of specific toxicological data.

• Flammability: Like most low-molecular-weight organosilanes, it is a Flammable Liquid (Class 3). Flash point is estimated <60°C.

Phase 2: The Fortress (PPE & Engineering Controls)

Core Directive: Do not rely on standard "blue nitrile" gloves for prolonged contact. Small halogenated organosilanes have high permeation rates through thin nitrile rubber.

1. Hand Protection Strategy

• Primary Defense (Splash/Transient): Double-gloved Nitrile (minimum 5 mil outer, 4 mil inner).

  • Protocol: Inspect for pinholes. Change immediately upon any splash.

• High-Risk Defense (Spill Cleanup/Immersion): Silver Shield® (EVOH Laminate) or Viton® .

  • Why: Laminate films provide >4-hour breakthrough times for broad-spectrum organic halides and silanes, whereas nitrile may fail in <15 minutes.

2. Respiratory & Inhalation Control

• Mandatory: All handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Prohibited: Do not handle on an open benchtop. The hydrolysis products (if moisture enters) can be lachrymatory.

3. Eye & Face Protection[1][2][3]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).

• Volume > 50 mL: Add a Face Shield over goggles to protect against projectile glass failure or pressurized splashes.

Visual: The Defense Layering Logic

Figure 1: Decision matrix for selecting appropriate Personal Protective Equipment based on operational volume and contact risk.

Phase 3: Operational Maneuvers (Handling & Synthesis)

Objective: Maintain anhydrous conditions to prevent hydrolysis while minimizing exposure.

1. Transfer Techniques

• Syringe Transfer: Preferred for volumes < 20 mL.

  • Technique: Use an oven-dried, nitrogen-flushed syringe with a long needle (Deflected Point/Huber) to penetrate the septum.

  • Pressure Equalization: Use a nitrogen balloon on the source bottle to prevent vacuum formation, which could draw in moist air.

• Cannula Transfer: Mandatory for volumes > 20 mL.

  • Use positive pressure (inert gas) to push the liquid. Never pour from the bottle; pouring introduces moisture and increases spill risk.

2. Reaction Setup

• Atmosphere: Dry Nitrogen (N2) or Argon (Ar).

• Glassware: Flame-dried or oven-dried (>120°C for 4 hours).

• Solvents: Anhydrous solvents (e.g., THF, DCM) are critical. Water acts as a competitive nucleophile, cleaving the TMS group.

3. Storage Protocol

• Temperature: Store at 2–8°C (Refrigerated) . Cold storage slows potential autohydrolysis and reduces vapor pressure.

• Environment: Store under inert gas in a tightly sealed container. Use Parafilm® or electrical tape around the cap to retard moisture ingress.

• Segregation: Store away from Strong Acids (catalyze hydrolysis) and Strong Oxidizers .

Phase 4: Emergency & Disposal

Core Directive: In the event of a release, DO NOT use water as the primary cleanup agent.[4] Water will hydrolyze the silane, potentially releasing acidic byproducts or heat.

1. Spill Response Algorithm

• Evacuate: Clear the immediate area (10 ft radius).

• Ventilate: Ensure fume hood sash is lowered; if outside hood, open windows if safe/possible.

• Absorb: Use Vermiculite , Dry Sand , or Activated Carbon .

  • Note: Avoid paper towels for large spills (flammability risk).

• Collect: Sweep into a dedicated container for halogenated waste.

• Decontaminate: Wipe surface with a solvent (acetone) then soap and water.

2. Waste Disposal

• Classification: Halogenated Organic Solvent Waste .

• Labeling: Clearly label as "Contains Organic Bromides and Silanes."

• Segregation: Do not mix with aqueous acidic waste streams to prevent exothermic hydrolysis in the waste drum.

Visual: Emergency Response Flow

Figure 2: Step-by-step workflow for managing accidental releases of (2-Bromo-2-methylpropoxy)trimethylsilane.

Quantitative Data Summary

Property	Value / Status	Note
Physical State	Colorless to pale yellow liquid
Flash Point	Estimated < 60°C (140°F)	Treat as Flammable Class 3
Hydrolytic Stability	Low (Moisture Sensitive)	Decomposes to 2-bromo-2-methylpropan-1-ol
Skin Permeation	High (Lipophilic TMS group)	Silver Shield gloves recommended
Storage Temp	2°C to 8°C	Prevent degradation
Waste Stream	Halogenated Organic	Do not mix with aqueous acids

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[5] [Link]

• Gelest, Inc. (2014).[6] Silane Coupling Agents: Connecting Across Boundaries. (General guidance on organosilane hydrolysis and handling). [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. silicones.eu [silicones.eu]
• 3. aksci.com [aksci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. orgsyn.org [orgsyn.org]
• 6. gelest.com [gelest.com]